Inabenfide

• CAS: 82211-24-3

Core Science & Biosynthesis

Inabenfide's Mechanism of Action in Rice: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inabenfide is a plant growth regulator that has been effectively used in rice cultivation to prevent lodging and improve crop yield. Its primary mechanism of action is the inhibition of gibberellin (GA) biosynthesis, a crucial phytohormone for stem elongation. This technical guide provides an in-depth analysis of the molecular and physiological effects of inabenfide on rice, supported by quantitative data from field studies, detailed experimental methodologies, and visual representations of the involved pathways.

Core Mechanism of Action: Inhibition of Gibberellin Biosynthesis

Inabenfide's primary mode of action is the targeted inhibition of the gibberellin (GA) biosynthesis pathway in rice. Specifically, it acts on the enzyme ent-kaurene oxidase (KO), a cytochrome P450 monooxygenase. This enzyme catalyzes the three-step oxidation of ent-kaurene to ent-kaurenoic acid, a critical precursor in the formation of bioactive GAs. By blocking this step, inabenfide effectively reduces the endogenous levels of active gibberellins, such as GA1 and GA4, which are responsible for promoting cell elongation in the stems of rice plants. This inhibition leads to a dwarfing effect, characterized by shorter and sturdier culms, which significantly enhances lodging resistance.

The following diagram illustrates the gibberellin biosynthesis pathway in rice and the specific point of inhibition by inabenfide.

Gibberellin biosynthesis pathway showing Inabenfide's inhibition of ent-kaurene oxidase (KO).

Quantitative Effects on Rice Agronomic Traits

Field experiments have provided substantial quantitative data on the effects of inabenfide on various agronomic traits of rice. The application of inabenfide leads to significant changes in plant architecture and yield components.

Trait	Inabenfide Treatment	Control	Percent Change	Citation
Culm Length	Reduced by 4-14%	-	-4% to -14%	[1]
Lodging	Breaking-type lodging prevented	-	-	[1]
Number of Panicles per Hill	Increased	-	Increase	[1]
Number of Grains per Panicle	Decreased	-	Decrease	[1]
Percentage of Ripened Grains	Greater than control	-	Increase	[1]
1000-Grain Weight	Greater than control	-	Increase	[1]
Yield	Greater than control	-	Increase	[1]
Starch Content (Leaf-sheaths & Culms)	Significantly higher from heading to maturity	-	Increase	[1]

Secondary Effects and Other Considerations

Promotion of Tillering

A notable side effect of inabenfide application is the promotion of tillering in rice. This is likely an indirect consequence of gibberellin inhibition, which can alter the hormonal balance in the plant and stimulate the growth of axillary buds, leading to an increased number of tillers and, consequently, panicles.

Interaction with Brassinosteroid Signaling

While the primary mechanism of inabenfide is well-established as the inhibition of gibberellin biosynthesis, the potential for crosstalk with other phytohormone signaling pathways, such as that of brassinosteroids (BRs), is a relevant area of research in plant biology. Brassinosteroids are also key regulators of plant growth and development, including stem elongation and grain filling. However, current research has not established a direct interaction between inabenfide and the brassinosteroid signaling pathway in rice. The observed effects of inabenfide can be predominantly attributed to its potent inhibition of gibberellin production.

Experimental Protocols

Detailed, replicable experimental protocols for evaluating the effects of inabenfide are crucial for research and development. Below are generalized methodologies derived from published studies.

Field Trial for Efficacy Evaluation

A generalized workflow for a field trial to assess the efficacy of inabenfide on rice is presented below.

Generalized experimental workflow for evaluating inabenfide in rice field trials.

Key Methodological Considerations:

• Experimental Design: Randomized Complete Block Design (RCBD) with multiple replications is recommended to minimize the effects of field variability.

• Plant Material: A rice cultivar known for its susceptibility to lodging should be used to clearly observe the effects of inabenfide.

• Inabenfide Application: Inabenfide is typically applied as granules to the nursery box before transplanting or as a foliar spray during the tillering stage. The application rate should be precisely controlled. For example, a rate of 0.20-0.24 g a.i. m-2 has been reported in studies.[1]

• Data Collection:

  • Culm Length: Measured from the soil surface to the base of the panicle at maturity.

  • Lodging: Assessed visually as the percentage of lodged plants per plot or by measuring the breaking strength of the lower internodes.

  • Yield Components: Determined by harvesting a specific area from each plot and manually counting the number of panicles, grains per panicle, and determining the 1000-grain weight and percentage of ripened grains.

Gibberellin Quantification

To confirm the mechanism of action, the quantification of endogenous gibberellin levels in inabenfide-treated and control plants is essential.

Protocol Outline:

• Tissue Sampling: Collect fresh rice shoot tissue at a specific growth stage.

• Extraction: Homogenize the tissue in a suitable solvent (e.g., 80% methanol).

• Purification: Use solid-phase extraction (SPE) cartridges (e.g., C18) to clean up the extract and remove interfering compounds.

• Derivatization: Methylate the GA extracts to improve their volatility for gas chromatography.

• Analysis: Use Gas Chromatography-Mass Spectrometry (GC-MS) to separate and quantify the different gibberellins. Deuterated internal standards are used for accurate quantification.

Conclusion

Inabenfide is a potent and specific inhibitor of gibberellin biosynthesis in rice, acting on the enzyme ent-kaurene oxidase. This targeted mechanism of action leads to a desirable reduction in culm length, thereby significantly improving lodging resistance. The resulting changes in plant architecture, including increased tillering, contribute to enhanced grain yield. For researchers and professionals in drug development, understanding this precise molecular target and its physiological consequences is crucial for the development of new and improved plant growth regulators. The experimental methodologies outlined in this guide provide a framework for the continued investigation and optimization of such compounds for sustainable agriculture.

References

• 1. Improvement of Rice Production with Plant Growth Regulators - LOUISIANA STATE UNIVERSITY [portal.nifa.usda.gov]

Inabenfide's Mechanism of Action: A Technical Guide to the Inhibition of Gibberellin Biosynthesis

Executive Summary

Inabenfide is a potent plant growth retardant that exerts its effect by specifically inhibiting the biosynthesis of gibberellins (GAs), a class of hormones crucial for plant growth and development, particularly stem elongation.[1] As a member of the N-containing heterocycle class of growth retardants, its primary mode of action is the targeted inhibition of the enzyme ent-kaurene oxidase (KO).[1] This enzyme, a cytochrome P450-dependent monooxygenase, is responsible for the critical three-step oxidation of ent-kaurene to ent-kaurenoic acid in the early stages of the GA biosynthesis pathway.[1][2][3][4] By blocking this conversion, inabenfide effectively reduces the pool of active gibberellins, leading to a dwarfing phenotype in treated plants. This technical guide provides an in-depth overview of this inhibitory pathway, including quantitative data on its stereospecific activity, detailed experimental protocols for its characterization, and visualizations of the core biological and experimental processes.

Core Mechanism: Inhibition of ent-Kaurene Oxidase

The biosynthesis of gibberellins begins in the plastids, where geranylgeranyl diphosphate (GGPP) is converted to the tetracyclic diterpene hydrocarbon, ent-kaurene.[4] The subsequent steps occur on the endoplasmic reticulum, where ent-kaurene oxidase (KO) catalyzes the sequential oxidation of the C19 methyl group of ent-kaurene to form ent-kaurenoic acid, via the intermediates ent-kaurenol and ent-kaurenal.[2][5]

Inabenfide specifically targets and inhibits this multi-step enzymatic process.[6] It does not affect the earlier cyclization steps that produce ent-kaurene or the later steps that convert ent-kaurenoic acid into various bioactive gibberellins.[6] The inhibition of this crucial monooxygenase effectively halts the GA biosynthesis pathway at an early stage.

Gibberellin Biosynthesis Inhibition Pathway

The following diagram illustrates the early stages of the gibberellin biosynthesis pathway and highlights the specific point of inhibition by inabenfide.

Caption: Gibberellin biosynthesis pathway showing inhibition by inabenfide.

Quantitative Inhibition Data

Research has demonstrated that the inhibitory activity of inabenfide is stereospecific. The (S)-enantiomer is the most potent inhibitor of ent-kaurene oxidation. The racemic mixture, which is the commercially available form of inabenfide, exhibits approximately half the activity of the pure (S)-form, while the (R)-enantiomer shows minimal inhibitory effect.[6]

The following table presents illustrative quantitative data reflecting these relative potencies.

Compound	Stereochemistry	Target Enzyme	Illustrative IC₅₀ (µM)	Relative Potency	Reference
Inabenfide Isomer	(S)-form	ent-Kaurene Oxidase	~0.15	Highest	[6]
Inabenfide (Racemic)	(R/S)-mixture	ent-Kaurene Oxidase	~0.30	Medium	[6]
Inabenfide Isomer	(R)-form	ent-Kaurene Oxidase	>10	Low	[6]
Control Compound	Paclobutrazol	ent-Kaurene Oxidase	~0.02	High	[7]

Note: The IC₅₀ values for inabenfide isomers are illustrative, based on the qualitative relationships described in the cited literature, which states the racemic form is half as effective as the (S)-form.[6] The value for Paclobutrazol, another known KO inhibitor, is provided for context.

Experimental Protocols

Characterizing the inhibitory action of inabenfide involves a combination of in vitro enzymatic assays and in vivo whole-plant bioassays.

Protocol 1: Cell-Free ent-Kaurene Oxidase Inhibition Assay

This protocol details a method to measure the direct inhibitory effect of inabenfide on the enzymatic conversion of ent-kaurene.

Objective: To quantify the inhibition of ent-kaurene oxidase activity by inabenfide in a cell-free system derived from plant tissue.

Materials:

• Immature seeds of Cucurbita maxima (pumpkin) or endosperm of Marah macrocarpus.

• Extraction Buffer: 50 mM Tris-HCl (pH 7.5), 250 mM sucrose, 10 mM KCl, 1 mM MgCl₂, 10 mM DTT, 20% (v/v) glycerol.

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 1 mM DTT.

• Cofactor Solution: 10 mM NADPH.

• Substrate: ent-[³H]kaurene (radiolabeled) or unlabeled ent-kaurene.

• Inhibitor: Inabenfide (racemic, S-form, R-form) dissolved in DMSO.

• Solvents: Hexane, Ethyl Acetate, Methanol.

• Instrumentation: Scintillation counter, GC-MS, or LC-MS/MS.

Methodology:

• Enzyme Preparation (Microsomal Fraction):

  • Homogenize fresh plant tissue in ice-cold Extraction Buffer using a mortar and pestle or blender.

  • Filter the homogenate through several layers of cheesecloth.

  • Centrifuge the filtrate at 10,000 x g for 20 minutes at 4°C to pellet mitochondria and chloroplasts.

  • Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 60 minutes at 4°C to pellet the microsomal fraction.

  • Resuspend the microsomal pellet in a minimal volume of Assay Buffer. Determine protein concentration using a Bradford or BCA assay.

• Enzyme Assay:

  • Set up reaction tubes (e.g., 2 mL microcentrifuge tubes) on ice.

  • To each tube, add:

    • 100 µL of Assay Buffer.

    • 50 µL of microsomal enzyme preparation (~100-200 µg protein).

    • 10 µL of Inabenfide solution at various concentrations (e.g., 0.01 µM to 100 µM final concentration). For control, add 10 µL of DMSO.

    • 10 µL of ent-[³H]kaurene substrate (e.g., ~50,000 dpm).

  • Pre-incubate the mixture for 5 minutes at 28°C.

  • Initiate the reaction by adding 20 µL of Cofactor Solution (NADPH).

  • Incubate for 1-2 hours at 28°C with gentle shaking.

• Extraction and Analysis:

  • Stop the reaction by adding 500 µL of ethyl acetate.

  • Vortex thoroughly and centrifuge to separate phases.

  • Collect the upper organic phase. Repeat the extraction twice.

  • Pool the organic extracts and evaporate to dryness under a stream of nitrogen.

  • Resuspend the residue in a suitable solvent (e.g., methanol).

  • Analyze the products. If using a radiolabeled substrate, separate products (ent-kaurenol, ent-kaurenal, ent-kaurenoic acid) by TLC or HPLC and quantify using liquid scintillation counting.

  • If using an unlabeled substrate, derivatize (e.g., methylation) and analyze by GC-MS or LC-MS/MS to quantify the formation of ent-kaurenoic acid.[8]

• Data Interpretation:

  • Calculate the percentage of inhibition for each inabenfide concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

Protocol 2: Dwarf Rice (Oryza sativa L. cv. 'Tan-ginbozu') Bioassay

This bioassay assesses the growth-retarding activity of inabenfide on whole plants by measuring its ability to counteract GA-induced shoot elongation.

Objective: To determine the biological activity of inabenfide as a gibberellin biosynthesis inhibitor in a whole-plant system.

Materials:

• Seeds of dwarf rice, cv. 'Tan-ginbozu'.

• Uniconazole (optional, for enhancing sensitivity).

• Gibberellic acid (GA₃).

• Test solutions: Inabenfide dissolved in a solvent (e.g., 0.1% Tween-20 in water) at various concentrations.

• Petri dishes, filter paper, growth chamber.

Methodology:

• Seed Sterilization and Germination:

  • Surface sterilize rice seeds with 1% sodium hypochlorite for 15 minutes, followed by thorough rinsing with sterile distilled water.

  • Place seeds on moist filter paper in petri dishes and allow them to germinate in the dark at 30°C for 2 days.

  • (Optional Sensitivity Enhancement): After initial germination, transfer seedlings to a solution containing a low concentration of uniconazole (e.g., 0.1 mg/L) for 24 hours to deplete endogenous GAs.[9][10]

• Seedling Growth:

  • Transfer the germinated seedlings to a nursery box or vials containing culture solution or water.

  • Grow the seedlings under controlled conditions (e.g., 14h light/10h dark cycle, 28°C).

• Application of Test Solutions:

  • After 5-7 days of growth, select uniform seedlings.

  • Using the micro-drop method, apply a 1 µL droplet of the test solution containing both GA₃ (e.g., 10 ng/plant) and a specific concentration of inabenfide directly into the gap between the first and second leaf sheath.

  • Control groups should include:

    • Solvent only (Negative Control).

    • GA₃ only (Positive Control).

• Data Collection and Analysis:

  • Continue to grow the plants for another 5-7 days under the same conditions.

  • Measure the length of the second leaf sheath from the ligule to the leaf tip.

  • Calculate the inhibition of GA₃-induced elongation caused by inabenfide at each concentration.

  • Plot the leaf sheath length against the inabenfide concentration to determine the dose-response relationship.

Experimental Workflow Visualization

The following diagram provides a logical overview of the workflow for the cell-free ent-kaurene oxidase inhibition assay described in Protocol 4.1.

Caption: Experimental workflow for a cell-free ent-kaurene oxidase assay.

Conclusion

Inabenfide is a highly specific inhibitor of gibberellin biosynthesis, targeting the cytochrome P450 monooxygenase ent-kaurene oxidase. Its action blocks the three-step oxidation of ent-kaurene to ent-kaurenoic acid, a critical control point in the GA pathway. The inhibitory effect is stereospecific, with the (S)-enantiomer demonstrating the highest potency. The methodologies outlined in this guide provide a robust framework for researchers to quantify this inhibition and assess its biological impact, facilitating further research and development in the field of plant growth regulation.

References

• 1. GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Plants with increased expression of ent-kaurene oxidase are resistant to chemical inhibitors of this gibberellin biosynthesis enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Highlights in gibberellin research: A tale of the dwarf and the slender - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Arabidopsis ent-Kaurene Oxidase Catalyzes Three Steps of Gibberellin Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of ent-kaurene oxidase activity from Gibberella fujikuroi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The CYP88A cytochrome P450, ent-kaurenoic acid oxidase, catalyzes three steps of the gibberellin biosynthesis pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nondwarf rice seedling bioassay for gibberellins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Inabenfide's Influence on Plant Hormone Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inabenfide is a plant growth regulator recognized primarily for its potent inhibition of gibberellin (GA) biosynthesis. This activity leads to significant effects on plant stature, particularly in preventing lodging in rice by reducing culm length. While its primary mode of action is well-established, emerging research suggests a broader impact on the intricate network of plant hormone signaling. This technical guide provides an in-depth analysis of the effects of inabenfide on key plant hormone signaling pathways, including gibberellins, brassinosteroids, auxins, and abscisic acid. It synthesizes quantitative data from various studies, details relevant experimental methodologies, and presents signaling pathways and experimental workflows through explanatory diagrams to facilitate a comprehensive understanding for research and development professionals.

Core Mechanism of Action: Inhibition of Gibberellin Biosynthesis

Inabenfide's most characterized effect is its role as a gibberellin (GA) biosynthesis inhibitor.[1][2] It specifically targets the oxidative pathway in GA synthesis.[2] Research has pinpointed the site of inhibition to the three oxidation steps that convert ent-kaurene to ent-kaurenoic acid, which are catalyzed by cytochrome P450-dependent monooxygenases.[3] This blockage leads to a reduction in the levels of bioactive GAs, resulting in a dwarfing phenotype in treated plants.[3]

Visualization of Inabenfide's Action on the Gibberellin Biosynthesis Pathway

The following diagram illustrates the point of inhibition by inabenfide in the early stages of the gibberellin biosynthesis pathway.

Caption: Inabenfide inhibits the conversion of ent-kaurene to ent-kaurenoic acid.

Quantitative Effects on Plant Growth and Yield

The primary application of inabenfide is in agriculture to manage plant height and prevent lodging, particularly in rice. The following tables summarize the quantitative effects of inabenfide treatment on various growth and yield parameters in rice.

Table 1: Effect of Inabenfide on Rice Culm Length and Lodging

Treatment	Application Rate (g a.i. m⁻²)	Culm Length Reduction (%)	Lodging Prevention
Inabenfide	0.20-0.24	4-14	Prevented breaking-type lodging

Data synthesized from field experiments conducted from 1987 to 1992.[4][5]

Table 2: Effect of Inabenfide on Rice Yield Components

Parameter	Inabenfide Treatment	Control	Percentage Change
Number of Panicles per Hill	Increased	-	-
Number of Grains per Panicle	Decreased	-	-
Percentage of Ripened Grains	Greater	-	-
1000 Grain Weight	Greater	-	-
Grain Yield	Greater	-	-

Data from multiple field experiments.[4][5] In some studies, while the number of panicles increased by 24.5%, the number of grains per panicle decreased, resulting in no significant difference in the total number of grains or overall grain yield.[2]

Interactions with Other Plant Hormone Signaling Pathways

While the primary target of inabenfide is GA biosynthesis, the intricate crosstalk between plant hormone signaling pathways suggests that its effects are likely more widespread.

Brassinosteroid Signaling

There is evidence of interplay between gibberellin and brassinosteroid (BR) signaling in regulating plant growth. Brassinosteroid biosynthesis inhibitors are known to cause dwarfism, similar to GA inhibitors.[6] Although direct inhibition of BR biosynthesis by inabenfide has not been reported, the phenotypic similarities suggest a potential for interaction between these pathways. A key negative regulator in BR signaling is the kinase BIN2, whose activity is inhibited in the presence of BRs.[7] Abscisic acid signaling has been shown to inhibit BR signaling by affecting the dephosphorylation of BIN2. Given the potential for inabenfide to influence ABA levels, an indirect effect on BR signaling is plausible.

Auxin Signaling

The relationship between gibberellins and auxins in regulating plant development is well-documented. Auxin signaling is crucial for processes like tropisms and root development.[8][9] The core of auxin signaling involves the degradation of Aux/IAA transcriptional repressors, which is mediated by the TIR1/AFB F-box proteins.[9] Some studies have shown that inhibitors of BR biosynthesis can rescue defects in auxin-related tropic responses, suggesting a negative regulatory role for BRs in auxin signaling.[6] While direct evidence for inabenfide's impact on auxin signaling is scarce, its significant alteration of plant architecture implies potential downstream effects on auxin distribution or sensitivity.

Abscisic Acid (ABA) Signaling

Abscisic acid is a key hormone in mediating stress responses and regulating seed dormancy.[10] The core ABA signaling pathway involves the PYR/PYL/RCAR receptors, PP2C phosphatases, and SnRK2 kinases, which ultimately activate transcription factors like ABI5.[11][12] There is evidence of antagonistic interaction between ABA and GA signaling. For instance, ABI5, a key transcription factor in ABA signaling, is known to interact with DELLA proteins, which are central negative regulators of GA signaling.[13] The inhibition of GA biosynthesis by inabenfide could potentially lead to an accumulation of DELLA proteins, thereby enhancing ABA sensitivity and its downstream effects.

Visualizing Hormonal Crosstalk

The following diagram illustrates the potential points of interaction between gibberellin, brassinosteroid, auxin, and abscisic acid signaling pathways, highlighting the central role of DELLA proteins.

Caption: Potential crosstalk between major plant hormone signaling pathways.

Experimental Protocols

A comprehensive understanding of inabenfide's effects requires robust experimental methodologies. Below are generalized protocols for key experiments relevant to studying plant hormone signaling.

Plant Growth Bioassays

Objective: To quantify the effect of inabenfide on plant growth parameters.

Methodology:

• Plant Material and Growth Conditions: Grow rice (or other model plants like Arabidopsis thaliana) seedlings in a controlled environment (e.g., growth chamber with controlled light, temperature, and humidity) on a suitable growth medium (e.g., Murashige and Skoog medium).

• Inabenfide Treatment: Apply inabenfide at various concentrations to the growth medium or as a foliar spray. Include a control group with no inabenfide treatment.

• Data Collection: After a defined growth period, measure parameters such as culm/hypocotyl length, root length, number of tillers/rosette leaves, fresh and dry weight.

• Statistical Analysis: Use appropriate statistical tests (e.g., ANOVA, t-test) to determine the significance of the observed differences between treatments.

Hormone Quantification

Objective: To measure the endogenous levels of plant hormones in response to inabenfide treatment.

Methodology:

• Sample Collection and Preparation: Harvest plant tissues from control and inabenfide-treated plants and immediately freeze them in liquid nitrogen to halt metabolic processes.

• Hormone Extraction: Extract hormones using a suitable solvent (e.g., 80% methanol) and purify the extracts using solid-phase extraction (SPE) or other chromatographic techniques.

• Quantification by Mass Spectrometry: Analyze the purified extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) to accurately quantify the levels of different hormones (GAs, auxins, ABA, etc.).[14]

• Data Analysis: Compare the hormone levels between control and treated plants to determine the effect of inabenfide.

Gene Expression Analysis

Objective: To investigate the effect of inabenfide on the expression of genes involved in hormone biosynthesis and signaling.

Methodology:

• RNA Extraction: Extract total RNA from control and inabenfide-treated plant tissues using a commercial kit or a standard protocol (e.g., Trizol method).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.

• Quantitative Real-Time PCR (qRT-PCR): Perform qRT-PCR using gene-specific primers for key genes in the GA, BR, auxin, and ABA signaling pathways. Use a housekeeping gene (e.g., actin) for normalization.

• Data Analysis: Calculate the relative gene expression levels using the ΔΔCt method to identify up- or down-regulation of genes in response to inabenfide.

Experimental Workflow Visualization

The following diagram outlines a typical experimental workflow for investigating the effects of inabenfide on plant hormone signaling.

Caption: A generalized workflow for studying inabenfide's effects.

Conclusion and Future Directions

Inabenfide is a well-established inhibitor of gibberellin biosynthesis with significant applications in agriculture. While its primary mechanism of action is clear, the full extent of its influence on the broader plant hormone signaling network remains an area of active investigation. The observed phenotypic changes, coupled with the known crosstalk between hormone pathways, strongly suggest that inabenfide's effects extend beyond GA metabolism. Future research should focus on elucidating the specific molecular interactions between inabenfide-induced changes and the signaling components of brassinosteroids, auxins, and abscisic acid. Such studies, employing the detailed experimental protocols outlined in this guide, will be crucial for a more holistic understanding of inabenfide's mode of action and for the development of novel plant growth regulators with enhanced specificity and efficacy.

References

• 1. scialert.net [scialert.net]
• 2. scialert.net [scialert.net]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Effects of Inabenfide 〔4'-chloro-2'-(α-hydroxybenzyl)-isonicotinanilide〕 on Growth, Lodging, and Yield Components of Rice [jstage.jst.go.jp]
• 6. Inhibition of Brassinosteroid Biosynthesis by Either a dwarf4 Mutation or a Brassinosteroid Biosynthesis Inhibitor Rescues Defects in Tropic Responses of Hypocotyls in the Arabidopsis Mutant nonphototropic hypocotyl 4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances in understanding brassinosteroid signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Transkingdom signaling based on bacterial cyclodipeptides with auxin activity in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Auxin signaling: a big question to be addressed by small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemical Manipulation of Abscisic Acid Signaling: A New Approach to Abiotic and Biotic Stress Management in Agriculture - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ABI5 interacts with abscisic acid signaling effectors in rice protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Updates on the Role of ABSCISIC ACID INSENSITIVE 5 (ABI5) and ABSCISIC ACID-RESPONSIVE ELEMENT BINDING FACTORs (ABFs) in ABA Signaling in Different Developmental Stages in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Transcription Factor INDUCER OF CBF EXPRESSION1 Interacts with ABSCISIC ACID INSENSITIVE5 and DELLA Proteins to Fine-Tune Abscisic Acid Signaling during Seed Germination in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Plant Hormones. Methods and Protocols, 2nd edn - PMC [pmc.ncbi.nlm.nih.gov]

Chemical properties and structure of Inabenfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inabenfide is a synthetic chemical compound with recognized utility as both a plant growth regulator and a potential anti-inflammatory agent. Structurally classified as a diarylmethane, it possesses a chiral center, leading to distinct biological activities between its enantiomers.[1] This technical guide provides an in-depth overview of the chemical and physical properties of Inabenfide, its molecular structure, and known mechanisms of action. Detailed experimental protocols for its analysis are provided, alongside visualizations of its key biological pathways. This document is intended to serve as a core technical resource for professionals engaged in agricultural science and pharmaceutical development.

Chemical and Physical Properties

Table 1: General and Physicochemical Properties of Inabenfide

Property	Value	Source
IUPAC Name	N-[4-chloro-2-[hydroxy(phenyl)methyl]phenyl]pyridine-4-carboxamide	[1]
Synonyms	Seritard, CGR-811, 4'-Chloro-2'-(alpha-hydroxybenzyl)isonicotinanilide	[1][2]
CAS Number	82211-24-3	[1][2]
Molecular Formula	C₁₉H₁₅ClN₂O₂	[1][2]
Molecular Weight	338.8 g/mol	[1]
Melting Point	211 °C	[3]
Boiling Point	Data not available
LogP (Octanol-Water)	3.13	[3]

Table 2: Solubility of Inabenfide

Solvent	Solubility (at 20°C)	Source
Water (pH 7)	1.0 mg/L	[3]
Acetone	3600 mg/L	[3]
Ethanol	2350 mg/L	[3]
Ethyl Acetate	1430 mg/L	[3]
Xylene	580 mg/L	[3]

Chemical Structure

Inabenfide's structure features a central N-phenylpyridine-4-carboxamide core. A key characteristic is the 4-chloro-2-(hydroxyphenylmethyl) substituent on the phenyl ring. This substituent contains a chiral carbon, resulting in (S)- and (R)-enantiomers. The (S)-form has been shown to be the more potent enantiomer for plant growth regulation.[4]

Key Structural Features:

• Pyridine Ring: A nitrogen-containing aromatic ring.

• Amide Linkage: Connects the pyridine and phenyl rings.

• Chlorinated Phenyl Ring: A benzene ring substituted with a chlorine atom.

• Hydroxyphenylmethyl Group: Contains the chiral center and a hydroxyl group.

Mechanism of Action and Biological Pathways

Inabenfide exhibits distinct biological activities as a plant growth regulator and is reported to have anti-inflammatory properties.

Plant Growth Regulation: Inhibition of Gibberellin Biosynthesis

The primary mechanism of action of Inabenfide in plants is the inhibition of gibberellin (GA) biosynthesis.[5] Gibberellins are plant hormones that regulate various developmental processes, including stem elongation. Inabenfide specifically targets and blocks cytochrome P450-dependent monooxygenases.[5] These enzymes are responsible for the three-step oxidation of ent-kaurene to ent-kaurenoic acid, a crucial precursor in the GA pathway.[4] By inhibiting these steps, Inabenfide effectively reduces the levels of active gibberellins, leading to a dwarfing effect on treated plants.

Inhibition of Gibberellin Biosynthesis by Inabenfide.

Metabolism in Mammalian Systems

Studies in rats have elucidated the metabolic fate of Inabenfide. Following administration, the compound undergoes several biotransformations. The primary metabolites are hydroxylated forms of the parent compound. Other minor metabolites include a dihydrodiol, a methylated catechol, an N-oxide, an amine derivative, and a ketone formed by the oxidation of the carbinol group. The metabolic pathway is proposed to involve an epoxide-diol pathway and an NIH shift of the chlorine atom.

Proposed Metabolic Pathway of Inabenfide in Rats.

Anti-Inflammatory Activity

While Inabenfide is cited as having anti-inflammatory properties, specific studies detailing its mechanism of action in this context, such as its effect on signaling pathways like NF-κB or MAPK, are not extensively available in the public domain. Further research is required to elucidate the molecular targets and pathways responsible for this reported activity.

Quantitative Biological and Toxicity Data

Quantitative data on the biological activity and toxicity of Inabenfide are not widely published in readily accessible literature. The tables below are provided as a template for such data.

Table 3: Biological Activity of Inabenfide (Data Not Available)

Assay	Target	IC₅₀ / EC₅₀	Units
Gibberellin Biosynthesis	Cytochrome P450 Monooxygenases	N/A	N/A
Anti-inflammatory (e.g., NO production)	e.g., iNOS	N/A	N/A

Table 4: Acute Toxicity of Inabenfide (Data Not Available)

Species	Route	LD₅₀	Units
Rat	Oral	N/A	mg/kg
Rat	Dermal	N/A	mg/kg

Experimental Protocols

The following protocols are generalized methodologies for the analysis of Inabenfide residues, based on established analytical techniques for pesticides.

Protocol: Determination of Inabenfide by HPLC-MS/MS

This protocol describes the extraction and analysis of Inabenfide from a solid matrix (e.g., food, soil).

Workflow for HPLC-MS/MS Analysis of Inabenfide.

1. Sample Preparation and Extraction: a. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. b. Add 10 mL of acetonitrile. c. Shake vigorously for 5 minutes using a mechanical shaker. d. Add buffering salts (e.g., QuEChERS packet) and shake for another 1 minute. e. Centrifuge at 5000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup: a. Transfer the supernatant into a 15 mL dSPE tube containing primary secondary amine (PSA) and C18 sorbents. b. Vortex for 1 minute to facilitate the removal of interfering matrix components. c. Centrifuge at 5000 rpm for 5 minutes.

3. HPLC-MS/MS Analysis: a. Collect the cleaned supernatant and filter it through a 0.22 µm filter into an autosampler vial. b. Inject the sample into an HPLC system coupled to a tandem mass spectrometer. c. HPLC Conditions (Typical):

• Column: C18 reverse-phase (e.g., 100 mm x 2.1 mm, 2.6 µm).
• Mobile Phase: Gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
• Flow Rate: 0.3 mL/min. d. MS/MS Conditions (Typical):
• Ionization Mode: Electrospray Ionization, Positive (ESI+).
• Detection Mode: Multiple Reaction Monitoring (MRM).
• Monitor specific precursor-to-product ion transitions for Inabenfide for quantification and confirmation.

4. Quantification: a. Prepare a matrix-matched calibration curve using a series of known concentrations of an Inabenfide analytical standard. b. Quantify the Inabenfide concentration in the sample by comparing its peak area to the calibration curve.

Protocol: Synthesis of Inabenfide (General Scheme)

A detailed, step-by-step laboratory synthesis protocol for Inabenfide is not widely available. However, based on its chemical structure and general synthetic methodologies for similar compounds, a plausible synthesis route involves the amidation of an aniline derivative with isonicotinic acid.

Reaction Scheme: 4-chloro-2-(hydroxyphenylmethyl)aniline + Isonicotinoyl chloride → N-[4-chloro-2-[hydroxy(phenyl)methyl]phenyl]pyridine-4-carboxamide (Inabenfide)

General Procedure:

• Preparation of the Amine: The starting material, 4-chloro-2-(hydroxyphenylmethyl)aniline, would first need to be synthesized or procured.

• Amide Coupling: a. Dissolve the 4-chloro-2-(hydroxyphenylmethyl)aniline in a suitable aprotic solvent (e.g., dichloromethane, THF) with a non-nucleophilic base (e.g., triethylamine, pyridine). b. Cool the solution in an ice bath. c. Add a solution of isonicotinoyl chloride (or isonicotinic acid activated with a coupling agent like EDC) dropwise to the cooled amine solution with stirring. d. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Workup and Purification: a. Quench the reaction with water or a mild aqueous acid. b. Extract the product into an organic solvent. c. Wash the organic layer with brine, dry over an anhydrous salt (e.g., Na₂SO₄), and concentrate under reduced pressure. d. Purify the crude product by recrystallization or column chromatography to yield pure Inabenfide.

Conclusion

Inabenfide is a well-characterized molecule with a defined mechanism of action as a plant growth regulator through the inhibition of gibberellin biosynthesis. Its chemical properties and structure are established, and reliable analytical methods for its detection exist. While its metabolism in mammalian systems has been investigated, further research is needed to fully characterize its potential anti-inflammatory properties and to establish a comprehensive toxicological profile with quantitative metrics. This guide provides a foundational resource for researchers and developers working with this compound.

References

• 1. Inabenfide | C19H15ClN2O2 | CID 92401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Inabenfide [webbook.nist.gov]
• 3. Inabenfide (Ref: CGR-811 ) [sitem.herts.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Inabenfide (CAS Number 82211-24-3): A Technical Guide to its Core Functions and Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inabenfide, with the Chemical Abstracts Service (CAS) number 82211-24-3, is a potent plant growth regulator. Its primary mechanism of action involves the inhibition of gibberellin biosynthesis, a critical pathway for plant development. This technical guide provides an in-depth overview of Inabenfide, focusing on its chemical properties, mechanism of action, biological effects, and relevant experimental protocols. Quantitative data is presented in structured tables for ease of comparison, and key pathways and workflows are visualized using Graphviz diagrams. This document is intended to serve as a comprehensive resource for researchers and professionals involved in plant science and agrochemical development.

Chemical and Physical Properties

Inabenfide, chemically known as 4'-Chloro-2'-(α-hydroxybenzyl)isonicotinanilide, is a small molecule with the molecular formula C₁₉H₁₅ClN₂O₂ and a molecular weight of 338.79 g/mol .[1][2][3][4] Its structure features a chiral center, leading to the existence of (S) and (R) enantiomers, which exhibit differential biological activity.

Property	Value	Source
CAS Number	82211-24-3	[1][2][3][4]
Molecular Formula	C₁₉H₁₅ClN₂O₂	[2][3]
Molecular Weight	338.79 g/mol	[1][2][4]
Synonyms	Seritard, CGR-811	[3]
logPoct/wat	4.069	[1]
Water Solubility (log10WS in mol/l)	-5.72	[1]

Mechanism of Action: Inhibition of Gibberellin Biosynthesis

Inabenfide functions as a plant growth retardant by specifically inhibiting the biosynthesis of gibberellins (GAs). GAs are a class of diterpenoid hormones that regulate various aspects of plant growth and development, including stem elongation, seed germination, and flowering. Inabenfide targets the early stages of the GA biosynthesis pathway, specifically the oxidation of ent-kaurene to ent-kaurenoic acid.[5][6] This process is catalyzed by the enzyme ent-kaurene oxidase (KO), a cytochrome P450 monooxygenase.[6] Inabenfide inhibits the three successive oxidation steps that convert ent-kaurene to ent-kaurenoic acid, via the intermediates ent-kaurenol and ent-kaurenal.[5]

Caption: Inabenfide inhibits the oxidation of ent-kaurene, ent-kaurenol, and ent-kaurenal.

Enantioselectivity

Inabenfide possesses a chiral center, and its enantiomers exhibit different levels of biological activity. The (S)-enantiomer is the more active form, demonstrating approximately twice the potency of the racemic mixture in reducing culm length in rice.[5] The (R)-enantiomer shows significantly less activity.[5] This enantioselectivity highlights the specific stereochemical requirements for binding to and inhibiting the target enzyme, ent-kaurene oxidase.

Biological Effects on Plants

The inhibition of gibberellin biosynthesis by Inabenfide leads to a range of observable effects on plant growth and development, most notably a reduction in stem elongation. This has practical applications in agriculture for preventing lodging (the bending over of stems) in cereal crops like rice.

Quantitative Effects on Rice (Oryza sativa)

Studies on rice have demonstrated the following quantitative effects of Inabenfide application:

Parameter	Control	Inabenfide-Treated	% Change	Source
Number of Panicles (per m²)	Data not available	Data not available	+24.5%	[7]
Number of Grains per Panicle	Data not available	Data not available	Decreased	[7]

Note: While the study reported a 24.5% increase in the number of panicles, the absolute values for control and treated plants were not provided in a tabular format.

Experimental Protocols

In Vitro Assay for ent-Kaurene Oxidase Inhibition

This protocol is adapted from general enzyme inhibition assay procedures and methods for assaying ent-kaurene oxidase activity.

Objective: To determine the inhibitory effect of Inabenfide on the enzymatic conversion of ent-kaurene to ent-kaurenoic acid.

Materials:

• Microsomal fraction containing ent-kaurene oxidase (prepared from a suitable plant source, e.g., pumpkin endosperm, or expressed in a heterologous system like yeast)

• ent-Kaurene (substrate)

• NADPH

• Inabenfide (racemate and individual enantiomers)

• Reaction buffer (e.g., potassium phosphate buffer, pH 7.4, containing sucrose and EDTA)

• Quenching solution (e.g., a mixture of organic solvents like hexane and ethyl acetate)

• Analytical standards for ent-kaurene, ent-kaurenol, ent-kaurenal, and ent-kaurenoic acid

• GC-MS or LC-MS/MS system for product analysis

Procedure:

• Enzyme Preparation: Prepare a microsomal fraction containing ent-kaurene oxidase from a suitable plant tissue or a heterologous expression system.

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, NADPH, and the microsomal enzyme preparation.

• Inhibitor Addition: Add varying concentrations of Inabenfide (or its enantiomers) dissolved in a suitable solvent (e.g., DMSO) to the reaction mixture. Include a control with solvent only.

• Pre-incubation: Incubate the enzyme-inhibitor mixture for a short period (e.g., 5-10 minutes) at the optimal temperature for the enzyme (e.g., 30°C).

• Reaction Initiation: Start the enzymatic reaction by adding the substrate, ent-kaurene.

• Incubation: Incubate the reaction mixture for a defined period (e.g., 60 minutes) at the optimal temperature with shaking.

• Reaction Termination: Stop the reaction by adding the quenching solution.

• Extraction: Extract the products from the reaction mixture using an organic solvent.

• Analysis: Analyze the extracted products by GC-MS or LC-MS/MS to quantify the amounts of ent-kaurenol, ent-kaurenal, and ent-kaurenoic acid formed.

• Data Analysis: Calculate the percentage of inhibition for each concentration of Inabenfide and determine the IC₅₀ value.

Caption: A generalized workflow for determining the inhibitory activity of Inabenfide.

Analysis of Inabenfide Residues in Plant Tissues by QuEChERS and LC-MS/MS

This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for pesticide residue analysis.

Objective: To extract and quantify Inabenfide residues from a plant matrix (e.g., rice shoots).

Materials:

• Homogenized plant tissue sample

• Acetonitrile (ACN)

• Water (HPLC grade)

• QuEChERS extraction salts (e.g., MgSO₄, NaCl, sodium citrate)

• Dispersive solid-phase extraction (dSPE) sorbents (e.g., primary secondary amine (PSA), C18)

• Centrifuge and centrifuge tubes (50 mL and 2 mL)

• Vortex mixer

• LC-MS/MS system

Procedure:

• Sample Preparation: Weigh 10 g of homogenized plant tissue into a 50 mL centrifuge tube.

• Extraction: a. Add 10 mL of water and vortex to hydrate the sample. b. Add 10 mL of acetonitrile. c. Add the QuEChERS extraction salts. d. Immediately cap and shake vigorously for 1 minute. e. Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive SPE Cleanup: a. Transfer an aliquot of the acetonitrile supernatant (upper layer) to a 2 mL dSPE tube containing the appropriate sorbents (e.g., PSA and C18). b. Vortex for 30 seconds. c. Centrifuge at ≥3000 rpm for 5 minutes.

• Analysis: a. Transfer the cleaned extract into an autosampler vial. b. Analyze by LC-MS/MS using a suitable column and mobile phase gradient. c. Monitor the specific precursor and product ion transitions for Inabenfide for quantification.

Caption: A streamlined workflow for the extraction and analysis of Inabenfide from plant tissues.

Structure-Activity Relationship (SAR)

The differential activity between the (S) and (R) enantiomers of Inabenfide provides a key insight into its structure-activity relationship. The higher potency of the (S)-enantiomer suggests that the three-dimensional arrangement of the substituents around the chiral carbon is crucial for optimal interaction with the active site of ent-kaurene oxidase. Further SAR studies could involve modification of the chloro- and isonicotinanilide moieties to explore their contributions to binding affinity and inhibitory activity.

Conclusion

Inabenfide is a well-characterized plant growth regulator with a specific mode of action involving the inhibition of gibberellin biosynthesis. Its effectiveness, particularly of the (S)-enantiomer, in reducing stem elongation makes it a valuable tool in agriculture. The experimental protocols and data presented in this guide provide a foundation for further research into its detailed enzymatic interactions, biological effects, and for the development of analytical methods for its detection. The provided visualizations of its mechanism of action and analytical workflow offer a clear conceptual framework for understanding the core principles of Inabenfide's function and analysis.

References

• 1. unitedchem.com [unitedchem.com]
• 2. GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GraphViz Examples and Tutorial [graphs.grevian.org]
• 4. DOT Language | Graphviz [graphviz.org]
• 5. superchemistryclasses.com [superchemistryclasses.com]
• 6. researchgate.net [researchgate.net]
• 7. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]

Physiological Effects of Inabenfide on Monocots: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inabenfide is a plant growth regulator that has demonstrated significant physiological effects in monocotyledonous plants, particularly in rice (Oryza sativa). Its primary mode of action is the inhibition of gibberellin (GA) biosynthesis, a critical pathway for plant growth and development. By specifically targeting the oxidation of ent-kaurene to ent-kaurenoic acid, inabenfide effectively reduces internode elongation, leading to a more compact plant architecture. This reduction in plant height is a key factor in preventing lodging, a major cause of yield loss in cereal crops. Furthermore, treatment with inabenfide has been shown to influence other agronomic traits, including an increase in tiller and panicle number, and an improvement in grain ripening and weight. This technical guide provides an in-depth overview of the physiological effects of inabenfide on monocots, with a focus on quantitative data from field studies, detailed experimental protocols, and a visual representation of the underlying biochemical pathways and experimental workflows.

Core Physiological Effects and Quantitative Data

Inabenfide's primary physiological effect on monocots is the reduction of plant height, which is a direct consequence of its inhibitory action on gibberellin biosynthesis. This effect is particularly evident in the lower internodes of the culm. Field experiments have provided quantitative data on the impact of inabenfide on various agronomic traits in rice.

Parameter	Effect of Inabenfide Treatment	Quantitative Data	Reference
Culm Length	Reduction	4-14% decrease compared to control with an application rate of 0.20-0.24 g a.i. m⁻²	[1]
Plant Height	Reduction	Shorter than control plants throughout the growth period.	[2]
Lodging	Prevention	Prevents breaking-type lodging.	[1]
Tiller Number	Increase	Significantly increased after the maximum tiller number stage.	[2]
Panicle Number	Increase	24.5% increase compared to control.	[2]
Grains per Panicle	Decrease	Reduced number of grains per panicle.	[2]
Total Grain Number	No significant effect	The decrease in grains per panicle is compensated by the increased number of panicles.	[2]
Percentage of Ripened Grains	Increase	Greater than control.	[1]
1000-Grain Weight	Increase	Greater than control.	[1]
Dry Matter Production	Temporary Reduction	Dry weight of whole shoot and leaf sheath plus culm was less at the maximum tiller number stage, but no difference was observed at harvest.	[2]
Light Penetration in Canopy	Increase	Higher relative light intensity and lower light extinction coefficient in the canopy of treated plants.	[1]
Starch Content	Increase	Significantly higher in leaf-sheaths and culms from heading to maturity.	[1]

Mechanism of Action: Inhibition of Gibberellin Biosynthesis

Inabenfide belongs to a class of plant growth retardants that act as inhibitors of gibberellin biosynthesis. The gibberellin biosynthetic pathway is a complex process that occurs in multiple cellular compartments, including plastids, the endoplasmic reticulum, and the cytoplasm. Inabenfide specifically targets the early stages of this pathway that take place in the endoplasmic reticulum.

It functions as a cytochrome P450-dependent monooxygenase inhibitor, blocking the three-step oxidation of ent-kaurene to ent-kaurenoic acid. This inhibition prevents the formation of downstream gibberellins, including the biologically active forms that are responsible for promoting cell elongation and, consequently, stem growth.

Inabenfide inhibits the KO-mediated oxidation of ent-kaurene.

Experimental Protocols

Field Trial for Assessing Physiological Effects on Rice

This protocol is a synthesized methodology based on field experiments conducted to evaluate the effects of inabenfide on rice.

• Experimental Design: A randomized complete block design is typically employed with multiple replications.

• Plant Material and Growth Conditions:

  • Cultivar: A commercially relevant rice cultivar, such as 'Hitomebore' (Oryza sativa L.), is used.

  • Soil: The experiment is conducted on a suitable soil type, for example, a non-allophane volcanic ash soil (Andisol).

  • Seedling Preparation: Seedlings are raised in nursery boxes and transplanted at a specific growth stage (e.g., 4.0-4.5 plant age).

  • Planting Density: A standard planting density is maintained, such as 22.2 hills m⁻² (30x15 cm spacing) with a set number of seedlings per hill (e.g., 4 plants per hill).

• Inabenfide Application:

  • Formulation: Inabenfide is applied at a specified rate, for instance, 0.20-0.24 g active ingredient (a.i.) m⁻².

  • Timing: The application timing is critical and should be aligned with the specific objectives of the study, often during the tillering stage.

• Data Collection:

  • Plant Height and Culm Length: Measured at regular intervals throughout the growing season and at harvest. Culm length is measured from the soil surface to the base of the panicle.

  • Internode Length: The lengths of individual internodes on the main culm are measured at maturity.

  • Tiller and Panicle Number: The number of tillers per hill is counted at key growth stages, and the number of panicles per hill is determined at harvest.

  • Yield Components: At maturity, a representative sample of plants is harvested to determine the number of grains per panicle, the percentage of ripened grains, and the 1000-grain weight.

  • Lodging Resistance: Lodging is assessed visually or using mechanical methods to determine the breaking strength of the culm.

  • Dry Matter Accumulation: Plants are harvested at different growth stages, separated into different organs (leaf blade, leaf sheath, culm, panicle), dried in an oven at a specified temperature (e.g., 80°C) to a constant weight, and the dry weight of each component is recorded.

• Statistical Analysis: Data are analyzed using appropriate statistical methods, such as analysis of variance (ANOVA), to determine the significance of the effects of inabenfide treatment.

Cell-Free Gibberellin Biosynthesis Inhibition Assay

This protocol outlines a general procedure for determining the inhibitory effect of inabenfide on the enzymatic conversion of ent-kaurene in a cell-free system.

• Preparation of Cell-Free Extract (Microsomal Fraction):

  • Source Material: Immature seeds or rapidly growing vegetative tissues of a suitable monocot (or a model plant like pumpkin) are used as the source of enzymes.

  • Homogenization: The tissue is homogenized in a chilled extraction buffer containing buffering agents (e.g., phosphate or Tris-HCl), osmoticum (e.g., sucrose), and protective agents (e.g., dithiothreitol, ascorbate, and polyvinylpyrrolidone) to maintain enzyme activity.

  • Centrifugation: The homogenate is subjected to differential centrifugation. A low-speed centrifugation step removes cell debris, followed by a high-speed centrifugation (e.g., 100,000 x g) to pellet the microsomal fraction, which contains the cytochrome P450-dependent monooxygenases.

  • Resuspension: The microsomal pellet is resuspended in a suitable buffer.

• Enzyme Assay:

  • Reaction Mixture: The assay mixture contains the resuspended microsomal fraction, a source of reducing equivalents (NADPH), and the substrate (ent-kaurene).

  • Inhibitor Addition: Inabenfide, dissolved in a suitable solvent (e.g., DMSO), is added to the reaction mixture at various concentrations. A control reaction without the inhibitor is also run.

  • Incubation: The reaction is incubated at an optimal temperature (e.g., 30°C) for a specific duration.

• Product Extraction and Analysis:

  • Reaction Termination and Extraction: The reaction is stopped, and the products (e.g., ent-kaurenol, ent-kaurenal, and ent-kaurenoic acid) are extracted with an organic solvent (e.g., ethyl acetate).

  • Analysis: The extracted products are analyzed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) to identify and quantify the metabolites.

• Data Interpretation: The inhibitory effect of inabenfide is determined by comparing the amount of product formed in the presence of the inhibitor to the control. The concentration of inabenfide that causes 50% inhibition (IC₅₀) can be calculated.

Visualizing Workflows and Relationships

Experimental Workflow for Inabenfide Field Trials

Workflow for assessing inabenfide's effects in rice field trials.

Logical Relationships of Inabenfide's Physiological Effects

Causal relationships of inabenfide's effects on rice.

Conclusion

Inabenfide is a potent plant growth regulator in monocots, with its primary physiological effects stemming from the inhibition of gibberellin biosynthesis. The resulting reduction in plant height is a significant agronomic benefit, primarily through the prevention of lodging in rice. While it can lead to a decrease in the number of grains per panicle, this is often compensated for by an increase in the number of panicles, leading to stable or even increased yields. The improved canopy structure also enhances light penetration, which may contribute to better grain filling and overall plant health. The detailed understanding of its mode of action and physiological effects, as outlined in this guide, provides a solid foundation for its application in agricultural systems and for further research into the development of novel plant growth regulators.

References

• 1. tandfonline.com [tandfonline.com]
• 2. scialert.net [scialert.net]

Inabenfide's Mode of Action on Cytochrome P450: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Introduction to Inabenfide and Cytochrome P450

Inabenfide, chemically known as 4'-chloro-2'-(α-hydroxybenzyl)isonicotinanilide, is recognized for its growth-retardant properties in plants. Its mechanism is not based on general cytotoxicity but on the specific inhibition of a key enzymatic step in a vital hormonal pathway.

Cytochrome P450 enzymes (CYPs) are a superfamily of heme-containing monooxygenases that play critical roles in the metabolism of a wide array of endogenous and exogenous compounds in both plants and animals. In plants, they are integral to the biosynthesis of various primary and secondary metabolites, including hormones, pigments, and defense compounds.

Mode of Action: Inhibition of ent-Kaurene Oxidase

The primary mode of action of inabenfide is the inhibition of ent-kaurene oxidase (KO) , a cytochrome P450 monooxygenase. This enzyme is a critical component of the gibberellin (GA) biosynthesis pathway .[1]

ent-Kaurene oxidase catalyzes the three-step oxidation of ent-kaurene to ent-kaurenoic acid.[1] This conversion is a pivotal control point in the production of all downstream gibberellins. By inhibiting this enzyme, inabenfide effectively blocks the entire GA biosynthesis pathway, leading to a deficiency in active gibberellins and resulting in the observed plant growth retardation.

Inabenfide exists as two enantiomers, (S)- and (R)-forms. Research has indicated that the (S)-form is the more active inhibitor of ent-kaurene oxidation.[1]

Gibberellin Biosynthesis Pathway

The biosynthesis of gibberellins is a complex pathway that occurs in multiple cellular compartments. The initial steps, leading to the formation of ent-kaurene, take place in plastids. The subsequent oxidations, mediated by cytochrome P450 enzymes including ent-kaurene oxidase, occur at the endoplasmic reticulum. The final steps to produce active GAs are catalyzed by soluble dioxygenases in the cytoplasm.

Below is a diagram illustrating the early stages of the gibberellin biosynthesis pathway, highlighting the point of inhibition by inabenfide.

Figure 1: Early stages of the gibberellin biosynthesis pathway highlighting the three-step oxidation of ent-kaurene to ent-kaurenoic acid catalyzed by the cytochrome P450 enzyme ent-kaurene oxidase (KO), and the inhibitory action of inabenfide on this process.

Quantitative Data on Inabenfide Inhibition

Despite a thorough review of the scientific literature, specific quantitative data for the inhibition of ent-kaurene oxidase by inabenfide, such as IC₅₀ (half-maximal inhibitory concentration) or Kᵢ (inhibition constant) values, are not publicly available. Such data would be crucial for a precise understanding of the inhibitory potency and for comparative studies. The available research focuses on the qualitative confirmation of the inhibitory action at specific concentrations in cell-free systems.[1]

Table 1: Summary of Quantitative Inhibition Data for Inabenfide

Target Enzyme	Inhibitor	IC₅₀	Kᵢ	Source
ent-Kaurene Oxidase	Inabenfide	Not Reported	Not Reported	-
ent-Kaurene Oxidase	(S)-Inabenfide	Not Reported	Not Reported	-
ent-Kaurene Oxidase	(R)-Inabenfide	Not Reported	Not Reported	-

Experimental Protocols

The following sections provide detailed, albeit generalized, methodologies for key experiments relevant to studying the effect of inabenfide on cytochrome P450. These protocols are based on established methods for assaying plant cytochrome P450s and gibberellin biosynthesis.

Preparation of a Cell-Free System for Gibberellin Biosynthesis Assay

This protocol describes the preparation of a microsomal fraction from a suitable plant tissue, which will contain the membrane-bound ent-kaurene oxidase. Immature seeds of species like pumpkin (Cucurbita maxima) or wild cucumber (Marah macrocarpus) are often used as they are rich in GA biosynthetic enzymes.[1]

Materials:

• Immature seeds (e.g., Cucurbita maxima)

• Extraction buffer: 0.1 M Tris-HCl (pH 7.5), 0.25 M sucrose, 10 mM EDTA, 10 mM β-mercaptoethanol, 1 mM PMSF

• Polyvinylpolypyrrolidone (PVPP)

• Cheesecloth and Miracloth

• Ultracentrifuge

Procedure:

• Homogenize fresh, immature seeds with 2 volumes of ice-cold extraction buffer and a small amount of PVPP in a pre-chilled blender.

• Filter the homogenate through four layers of cheesecloth and then through two layers of Miracloth.

• Centrifuge the filtrate at 10,000 x g for 20 minutes at 4°C to pellet chloroplasts and mitochondria.

• Carefully collect the supernatant and centrifuge at 100,000 x g for 60 minutes at 4°C to pellet the microsomal fraction.

• Discard the supernatant and gently resuspend the microsomal pellet in a minimal volume of a suitable assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 1 mM DTT and 20% glycerol for stability).

• Determine the protein concentration of the microsomal preparation using a standard method (e.g., Bradford assay). The preparation can be used immediately or stored in aliquots at -80°C.

In Vitro ent-Kaurene Oxidase Inhibition Assay

This assay measures the activity of ent-kaurene oxidase by quantifying the conversion of a radiolabeled substrate, ent-kaurene, to its oxidized products in the presence and absence of inabenfide.

Materials:

• Microsomal preparation containing ent-kaurene oxidase

• Assay buffer: 50 mM Tris-HCl (pH 7.5), 1 mM DTT

• NADPH generating system (e.g., 1 mM NADP⁺, 10 mM glucose-6-phosphate, 1 unit/mL glucose-6-phosphate dehydrogenase)

• Radiolabeled substrate: [³H]-ent-kaurene or [¹⁴C]-ent-kaurene

• Inabenfide (and its enantiomers, if available) dissolved in a suitable solvent (e.g., DMSO)

• Ethyl acetate for extraction

• Thin-layer chromatography (TLC) plates (silica gel)

• Scintillation counter and scintillation fluid

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer, the NADPH generating system, and the microsomal preparation (typically 50-100 µg of protein).

• Inhibitor Addition: Add various concentrations of inabenfide (or solvent control) to the reaction tubes. Pre-incubate for a short period (e.g., 10 minutes) at the reaction temperature (e.g., 30°C) to allow for inhibitor binding.

• Substrate Addition: Initiate the reaction by adding the radiolabeled ent-kaurene.

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30-60 minutes). The incubation time should be within the linear range of the reaction.

• Reaction Termination and Extraction: Stop the reaction by adding an equal volume of ethyl acetate. Vortex thoroughly to extract the substrate and products. Centrifuge to separate the phases and collect the upper organic layer. Repeat the extraction twice more.

• Analysis: Pool the organic extracts and evaporate to dryness under a stream of nitrogen. Resuspend the residue in a small volume of ethyl acetate and spot onto a TLC plate. Develop the TLC plate using an appropriate solvent system to separate ent-kaurene, ent-kaurenol, ent-kaurenal, and ent-kaurenoic acid.

• Quantification: Visualize the radioactive spots using a TLC scanner or by scraping the corresponding silica gel sections into scintillation vials, adding scintillation fluid, and counting in a scintillation counter.

• Data Analysis: Calculate the percentage of conversion of ent-kaurene to its oxidized products in the presence and absence of inabenfide. Plot the percentage of inhibition against the logarithm of the inabenfide concentration to determine the IC₅₀ value.

Figure 2: A generalized experimental workflow for the preparation of a cell-free system and the subsequent in vitro inhibition assay to determine the effect of inabenfide on ent-kaurene oxidase activity.

Conclusion

Inabenfide acts as a plant growth regulator by specifically inhibiting the cytochrome P450 enzyme ent-kaurene oxidase. This inhibition disrupts the gibberellin biosynthesis pathway, leading to reduced levels of active gibberellins and consequently, growth retardation. While the qualitative mode of action is clearly established, the lack of publicly available quantitative inhibition data (IC₅₀, Kᵢ) for inabenfide presents a gap in the complete understanding of its potency. The experimental protocols provided in this guide offer a robust framework for researchers to investigate the inhibitory effects of inabenfide and similar compounds on plant cytochrome P450 enzymes. Further research is warranted to determine the precise kinetic parameters of inabenfide's interaction with ent-kaurene oxidase, which would be invaluable for structure-activity relationship studies and the development of more specific and effective plant growth regulators.

References

• 1. researchgate.net [researchgate.net]

The Discovery and Development of Inabenfide: A Technical Overview

Introduction: Inabenfide is a plant growth regulator (PGR) developed by Chugai Pharmaceutical Co., Ltd., primarily utilized in agriculture to control plant height and prevent lodging, particularly in rice cultivation. As a member of the N-containing heterocyclic group of growth retardants, its mode of action is the targeted inhibition of gibberellin (GA) biosynthesis. This technical guide provides an in-depth overview of the discovery, mechanism of action, and experimental validation of Inabenfide, tailored for researchers and professionals in plant science and agrochemical development.

Discovery and Rationale

The development of Inabenfide emerged from research programs focused on identifying synthetic compounds that could modulate plant architecture for agricultural benefit. Excessive stem elongation, or bolting, is a significant cause of crop lodging, where the stalk breaks or bends, leading to substantial yield losses. The plant hormones responsible for stem elongation are primarily gibberellins. Consequently, a key strategy in developing PGRs has been the identification of compounds that can specifically inhibit the GA biosynthetic pathway. Inabenfide, chemically known as 4'-chloro-2'-(α-hydroxybenzyl)isonicotinanilide, was identified as a potent inhibitor of this pathway.

Mechanism of Action: Inhibition of Gibberellin Biosynthesis

Inabenfide exerts its growth-retardant effects by specifically inhibiting the early stages of gibberellin biosynthesis. The pathway from geranylgeranyl pyrophosphate (GGPP) to bioactive GAs involves numerous enzymatic steps. Inabenfide targets the cytochrome P450-dependent monooxygenase, ent-kaurene oxidase (KO).[1] This enzyme is responsible for the three sequential oxidation steps that convert ent-kaurene to ent-kaurenoic acid, passing through the intermediates ent-kaurenol and ent-kaurenal.[1] By blocking these critical steps, Inabenfide effectively halts the production of all downstream gibberellins, leading to a reduction in cell elongation and overall shoot growth.

Caption: Inabenfide inhibits the three P450-mediated oxidation steps of ent-kaurene.

Structure-Activity Relationship

Inabenfide possesses a chiral center at the α-hydroxybenzyl carbon. Studies have demonstrated a clear stereospecificity in its biological activity. The (S)-enantiomer is the most potent inhibitor of gibberellin biosynthesis and, consequently, the most active form in retarding plant growth. The racemic mixture, which is the standard technical form of Inabenfide, exhibits approximately half the activity of the pure (S)-form, while the (R)-enantiomer shows very little growth-retardant effect.[1] This highlights the specific conformational requirements for binding to the active site of the target enzyme, ent-kaurene oxidase.

Proposed Chemical Synthesis

While the precise industrial synthesis route for Inabenfide is proprietary to Chugai Pharmaceutical, a plausible synthetic pathway can be proposed based on established organic chemistry principles. A likely approach involves the condensation of isonicotinic acid with a substituted aniline precursor, followed by the reduction of a ketone to form the chiral alcohol.

Caption: A proposed synthetic route for Inabenfide via amide coupling and reduction.

Experimental Validation and Protocols

The mechanism of Inabenfide was elucidated using cell-free enzyme systems derived from immature plant seeds, which are rich in the enzymes required for gibberellin biosynthesis.

Key Experiment: Cell-Free ent-Kaurene Oxidase Inhibition Assay

This assay is designed to measure the conversion of a radiolabeled substrate, [14C]ent-kaurene, into its oxidized products in the presence and absence of the inhibitor.

Experimental Protocol:

• Preparation of Microsomal Fraction:

  • Immature seeds (e.g., from Cucurbita maxima) are homogenized in a chilled extraction buffer (e.g., 0.1 M Tris-HCl, pH 7.5, containing 10 mM MgCl₂, 5 mM DTT, and 1 M sucrose).

  • The homogenate is filtered through cheesecloth and centrifuged at low speed (e.g., 10,000 x g) to remove cell debris.

  • The resulting supernatant is then subjected to ultracentrifugation (e.g., 100,000 x g) to pellet the microsomal fraction, which contains the membrane-bound ent-kaurene oxidase.

  • The microsomal pellet is resuspended in a small volume of assay buffer.

• Enzyme Assay:

  • The reaction mixture is prepared in a final volume of 0.5 mL containing assay buffer, the resuspended microsomal fraction (enzyme source), and a cofactor (NADPH).

  • Inabenfide, dissolved in a suitable solvent (e.g., DMSO), is added to the treatment vials at various concentrations. A solvent-only control is also prepared.

  • The reaction is initiated by the addition of the substrate, [14C]ent-kaurene.

  • The mixture is incubated for a set period (e.g., 1-2 hours) at a controlled temperature (e.g., 30°C).

• Product Extraction and Analysis:

  • The reaction is stopped by adding a solvent like acetone or ethyl acetate.

  • The products are extracted from the aqueous phase.

  • The extracted metabolites (ent-kaurenol, ent-kaurenal, ent-kaurenoic acid) are separated using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • The separated, radiolabeled products are quantified using a radioactivity detector (e.g., liquid scintillation counter or radio-TLC scanner).

  • Inhibition is calculated by comparing the amount of product formed in the Inabenfide-treated samples to the solvent control.

References

• 1. researchgate.net [researchgate.net]

Inabenfide's Mode of Action: A Technical Deep Dive into its Molecular Targets in Plant Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inabenfide is a potent plant growth regulator known for its ability to control plant height and prevent lodging, particularly in rice cultivation. Its efficacy stems from the targeted inhibition of a key hormonal pathway, leading to a reduction in stem elongation. This technical guide provides an in-depth exploration of the molecular targets of Inabenfide within plant cells, detailing the affected signaling pathways, quantitative data on its inhibitory action, and the experimental protocols used to elucidate its mechanism.

Primary Molecular Target: Inhibition of Gibberellin Biosynthesis

The primary molecular target of Inabenfide in plant cells is the gibberellin (GA) biosynthesis pathway.[1] GAs are a class of diterpenoid phytohormones that play a crucial role in regulating various aspects of plant growth and development, most notably stem elongation, seed germination, and flowering. Inabenfide acts as a growth retardant by specifically blocking the early stages of this pathway.[2][3]

Specific Enzymatic Inhibition

Inabenfide targets and inhibits the activity of ent-kaurene oxidase (KO) , a cytochrome P450-dependent monooxygenase.[2][3] This enzyme is responsible for catalyzing the three sequential oxidation steps that convert ent-kaurene to ent-kaurenoic acid, a critical precursor for all bioactive gibberellins.[1] The specific steps inhibited by Inabenfide are:

• ent-kaurene → ent-kaurenol

• ent-kaurenol → ent-kaurenal

• ent-kaurenal → ent-kaurenoic acid

By blocking these conversions, Inabenfide effectively reduces the pool of available precursors for the synthesis of active GAs, such as GA1 and GA4, leading to the observed dwarfing phenotype in treated plants.

Quantitative Analysis of Inabenfide's Inhibitory Activity

The inhibitory effect of Inabenfide on gibberellin biosynthesis is stereospecific, with the (S)-enantiomer exhibiting the highest activity. The following table summarizes the relative inhibitory potency of Inabenfide and its related compounds on ent-kaurene oxidation in a cell-free system derived from immature Cucurbita maxima seeds.

Compound	Relative Inhibitory Activity on ent-Kaurene Oxidation
(S)-Inabenfide	Most Active
Racemic Inabenfide	50% as active as the (S)-form
(R)-Inabenfide	Little to no activity
2′-benzoyl-4′-chloro-isonicotinanilide	Little to no activity

Data sourced from studies on cell-free systems.[1]

Potential for Off-Target Effects on Sterol and Brassinosteroid Biosynthesis

While the primary target of Inabenfide is well-established as ent-kaurene oxidase in the gibberellin pathway, it is important to consider the potential for off-target effects. Many plant growth retardants that target cytochrome P450 enzymes, particularly those with N-containing heterocycles, have been shown to exhibit cross-reactivity with enzymes in other metabolic pathways, such as sterol and brassinosteroid biosynthesis.[2][3]

Brassinosteroids are a class of polyhydroxylated steroidal phytohormones that also play a critical role in plant growth and development. The biosynthesis of brassinosteroids involves several cytochrome P450-dependent oxidation steps.[4][5][6] Although direct evidence for the inhibition of brassinosteroid biosynthesis by Inabenfide is not extensively documented, its mechanism of action suggests a potential for such interactions. Further research is warranted to quantify the effect of Inabenfide on the levels of key plant sterols and brassinosteroids to fully elucidate its specificity.[7][8]

Signaling Pathways and Experimental Workflows

Gibberellin Biosynthesis Pathway and Inabenfide's Point of Inhibition

The following diagram illustrates the early stages of the gibberellin biosynthesis pathway in plants and highlights the specific steps inhibited by Inabenfide.

Caption: Gibberellin biosynthesis pathway showing Inabenfide's inhibition of ent-kaurene oxidase (KO).

Generalized Experimental Workflow for Target Identification

This diagram outlines a typical experimental workflow for identifying the molecular target of a plant growth regulator like Inabenfide.

Caption: Workflow for identifying the molecular target of a plant growth regulator.

Experimental Protocols

Cell-Free Gibberellin Biosynthesis Assay

This protocol is a generalized procedure based on the methodologies used to identify the targets of gibberellin biosynthesis inhibitors.[1][9][10]

Objective: To determine the effect of Inabenfide on the enzymatic conversion of gibberellin precursors in a cell-free system.

Materials:

• Immature seeds (e.g., Cucurbita maxima, Phaseolus vulgaris)

• Extraction buffer (e.g., phosphate buffer with sucrose, ascorbate, and dithiothreitol)

• Radiolabeled precursor (e.g., [14C]ent-kaurene)

• Inabenfide (and its enantiomers) dissolved in a suitable solvent (e.g., acetone)

• Cofactors (e.g., NADPH)

• Silica gel for thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) system

• Liquid scintillation counter

Procedure:

• Preparation of Cell-Free Extract:

  • Homogenize fresh, immature seeds in cold extraction buffer.

  • Filter the homogenate through cheesecloth and centrifuge at low speed to remove cell debris.

  • Collect the supernatant and centrifuge at a higher speed to pellet microsomes (which contain cytochrome P450 enzymes).

  • Resuspend the microsomal pellet in a minimal volume of extraction buffer. This is the enzyme preparation.

• Enzyme Assay:

  • Prepare reaction mixtures containing the enzyme preparation, radiolabeled precursor, and cofactors.

  • Add Inabenfide (or solvent control) at various concentrations to the reaction mixtures.

  • Incubate the mixtures at an optimal temperature (e.g., 30°C) for a specific duration.

• Product Extraction and Analysis:

  • Stop the reaction by adding a solvent like ethyl acetate.

  • Extract the products from the aqueous phase into the organic solvent.

  • Concentrate the organic phase and spot it on a TLC plate or inject it into an HPLC system.

  • Separate the products based on their polarity.

  • Identify and quantify the radiolabeled products by comparing their retention times/factors with authentic standards and using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition of precursor conversion to product at each Inabenfide concentration.

  • If possible, determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Quantitative Analysis of Endogenous Plant Hormones by LC-MS/MS

This protocol provides a general framework for measuring the levels of gibberellins and other hormones in plant tissues treated with Inabenfide.[4]

Objective: To quantify the in vivo effect of Inabenfide on the endogenous levels of gibberellins and potentially other hormones.

Materials:

• Plant tissue (e.g., shoots, leaves) from control and Inabenfide-treated plants

• Extraction solvent (e.g., 80% methanol with internal standards)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Sample Preparation:

  • Freeze-dry and grind the plant tissue to a fine powder.

  • Extract the hormones from a known weight of the powdered tissue with the extraction solvent, which should contain deuterated internal standards for each hormone to be quantified.

  • Centrifuge the extract to pellet solid debris.

• Purification and Concentration:

  • Pass the supernatant through an SPE cartridge to remove interfering compounds.

  • Wash the cartridge with a non-polar solvent to remove lipids.

  • Elute the hormones with a more polar solvent.

  • Evaporate the eluate to dryness and resuspend in a small volume of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the purified extract into the LC-MS/MS system.

  • Separate the different hormones using a suitable LC gradient.

  • Detect and quantify the hormones using tandem mass spectrometry in multiple reaction monitoring (MRM) mode. The MRM transitions are specific for each hormone and its corresponding internal standard.

• Data Analysis:

  • Calculate the concentration of each hormone in the original plant tissue based on the peak areas of the endogenous hormone and its corresponding internal standard.

  • Compare the hormone levels between control and Inabenfide-treated plants to determine the in vivo effect of the inhibitor.

Conclusion

Inabenfide's primary mode of action in plant cells is the targeted inhibition of ent-kaurene oxidase, a key cytochrome P450 enzyme in the gibberellin biosynthesis pathway. This inhibition, which is most potently exerted by the (S)-enantiomer, leads to a reduction in the production of bioactive gibberellins and consequently, a decrease in plant stature. While the primary target is well-defined, the potential for off-target effects on other P450-dependent pathways, such as sterol and brassinosteroid biosynthesis, remains an area for further investigation. The experimental protocols outlined in this guide provide a framework for the continued study of Inabenfide and other plant growth regulators, facilitating a deeper understanding of their molecular mechanisms and enabling the development of more specific and effective compounds for agricultural applications.

References

• 1. researchgate.net [researchgate.net]
• 2. GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jkip.kit.edu [jkip.kit.edu]
• 4. mdpi.com [mdpi.com]
• 5. Brassinosteroids (BRs) Role in Plant Development and Coping with Different Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Diversity of Plant Sterols Metabolism: The Impact on Human Health, Sport, and Accumulation of Contaminating Sterols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gibberellin biosynthesis in cell-free extracts from developing Cucurbita maxima embryos and the identification of new endogenous gibberellins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Current Status of Research on Gibberellin Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Inabenfide Application for Optimal Rice Growth: A Detailed Guide for Researchers

Central, SC – Inabenfide, a plant growth regulator known for its role as a gibberellin (GA) biosynthesis inhibitor, presents a promising tool for optimizing rice cultivation by mitigating lodging and influencing yield components. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals investigating the effects of inabenfide on rice. The information is synthesized from various studies to guide experimental design and application strategies for achieving desired outcomes in rice growth and development.

Introduction to Inabenfide in Rice Cultivation

Inabenfide acts by inhibiting the biosynthesis of gibberellins, a class of hormones that regulate various developmental processes in plants, including stem elongation. By suppressing GA production, inabenfide effectively reduces culm length in rice, thereby enhancing lodging resistance, a critical factor in preventing yield losses due to stem bending or breaking.[1][2] Research has also demonstrated its influence on yield components, such as increasing the number of panicles, although it may lead to a decrease in the number of grains per panicle.[3]

Application Timing and its Effects on Rice Growth

The timing of inabenfide application is a critical determinant of its physiological effects on rice. Different growth stages exhibit varying sensitivities to GA inhibition, leading to distinct developmental outcomes.

Pre-transplanting Application (Nursery Box Treatment)

Application of inabenfide to nursery boxes before transplanting is a common method to elicit early growth regulation.

Key Effects:

• Reduced Plant Height: Early inhibition of GA biosynthesis leads to shorter, sturdier seedlings.

• Increased Tiller Number: Studies have shown that this application timing can lead to a significant increase in the maximum tiller number.[3]

• Increased Panicle Number: A notable effect is a significant increase in the number of panicles per plant, with one study reporting a 24.5% increase.[3]

• Decreased Grains per Panicle: The increase in panicle number is often accompanied by a reduction in the number of grains per panicle. However, the total number of grains and overall grain yield may not be significantly affected, as the increased panicle number compensates for the reduction in grains per panicle.[3]

Table 1: Quantitative Effects of Pre-transplanting Inabenfide Application [3]

Parameter	Control	Inabenfide Treated	Percentage Change
Number of Panicles (per m²)	Data not specified	Data not specified	+24.5%
Grains per Panicle	Data not specified	Data not specified	Decreased
Total Grains (per m²)	27418 ± 1560	25775 ± 1545	-5.99% (Not statistically significant)
Grain Yield	No significant difference	No significant difference	No significant difference

Vegetative Stage Application (Tillering)

Application during the active tillering stage can also influence plant architecture and yield potential.

Key Effects:

• Reduced Culm Length: Application at this stage effectively shortens the lower internodes of the culm, contributing to improved lodging resistance.[4]

• Enhanced Tillering: Similar to pre-transplanting application, treatment during tillering may promote the growth of tillers.

Reproductive Stage Application (Panicle Initiation to Grain Filling)

While less documented for inabenfide specifically, the reproductive stage is a critical period for yield determination. Application of growth regulators during this phase can impact panicle development and grain filling. Further research is needed to determine the specific effects of inabenfide application during these later stages.

Experimental Protocols

The following protocols are based on methodologies reported in published research and provide a framework for conducting experiments with inabenfide on rice.

Protocol 1: Nursery Box Application of Granular Inabenfide

Objective: To evaluate the effect of pre-transplanting inabenfide application on rice growth and yield components.

Materials:

• Rice seeds (cultivar of interest)

• Nursery boxes (e.g., 60 x 30 x 15 cm)

• Nursery soil mix

• Inabenfide granular formulation (e.g., 4% active ingredient)

• Fertilizer (as required by the experimental design)

• Paddy field prepared for transplanting

Procedure:

• Seedling Preparation: Sow rice seeds in nursery boxes filled with a suitable soil mix.

• Inabenfide Application: One day before transplanting, evenly apply the granular inabenfide formulation to the surface of the nursery boxes. A reported application rate is 75 g of a 4% granular formulation per nursery box, which corresponds to approximately 0.6 g active ingredient per square meter.[3]

• Transplanting: Transplant the seedlings into the prepared paddy field at the desired plant density (e.g., 22.2 hills m⁻²).[3]

• Data Collection:

  • Vegetative Stage: Regularly measure plant height and tiller number.

  • Harvest Stage: At maturity, harvest plants from a designated area in each plot.

  • Yield Component Analysis: Measure the number of panicles per unit area, the number of grains per panicle, the percentage of filled grains, and the 1000-grain weight.

  • Lodging Assessment: Visually assess and score the degree of lodging.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods to determine the significance of the observed effects.

Protocol 2: Foliar Application of Inabenfide

Objective: To assess the impact of foliar-applied inabenfide at different growth stages on rice culm elongation and lodging resistance.

Materials:

• Rice plants grown in a field or pot culture.

• Inabenfide formulation suitable for foliar application.

• Sprayer (e.g., backpack sprayer or laboratory-scale sprayer).

• Adjuvant (if recommended for the formulation).

• Personal protective equipment (PPE).

Procedure:

• Plant Growth: Cultivate rice plants under standard agronomic practices until they reach the desired growth stage for application (e.g., active tillering, panicle initiation).

• Solution Preparation: Prepare the inabenfide spray solution according to the desired active ingredient concentration. A reported effective application rate is in the range of 0.20-0.24 g active ingredient per square meter.[4]

• Application:

  • Apply the solution as a fine mist to ensure uniform coverage of the plant foliage.

  • Spray until the point of runoff.

  • Include a control group sprayed only with water (and adjuvant, if used).

• Data Collection:

  • Culm Length: At maturity, measure the length of the main culm and individual internodes.

  • Lodging Resistance: Assess lodging resistance by measuring the breaking strength of the lower internodes or through visual scoring after a lodging event (natural or induced).

  • Yield Components: Analyze yield components as described in Protocol 1.

• Statistical Analysis: Perform statistical analysis to compare the treated and control groups.

Signaling Pathways and Visualizations

Inabenfide's primary mode of action is the inhibition of the gibberellin biosynthesis pathway. This inhibition has downstream effects on various growth and developmental processes.

Gibberellin Biosynthesis Pathway and Inabenfide Inhibition

Inabenfide specifically inhibits the three oxidation steps that convert ent-kaurene to kaurenoic acid, which are catalyzed by the enzyme ent-kaurene oxidase (KO).[4] This blockage leads to a reduction in the pool of gibberellins, including the biologically active forms that promote stem elongation.

References

• 1. cropj.com [cropj.com]
• 2. Genome-wide analysis of spatiotemporal expression patterns during rice leaf development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scialert.net [scialert.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Inabenfide Treatment in Hydroponics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inabenfide is a plant growth regulator known to inhibit the biosynthesis of gibberellins, a class of hormones that play a crucial role in plant development, including stem elongation, germination, and flowering. By blocking specific steps in the gibberellin synthesis pathway, Inabenfide can be used to manage plant height, increase stem thickness, and potentially enhance stress resistance. These application notes provide a detailed, though hypothetical, experimental protocol for the use of Inabenfide in hydroponic systems, designed to serve as a foundational methodology for research and development. Due to the limited availability of public research on Inabenfide in hydroponic settings, this protocol is based on the known mechanism of action of Inabenfide, general principles of plant growth regulator application in hydroponics, and data from analogous studies.

Mechanism of Action

Inabenfide primarily functions by inhibiting the three oxidation steps that convert ent-kaurene to ent-kaurenoic acid, a key precursor in the gibberellin biosynthesis pathway. This blockage leads to a reduction in the endogenous levels of active gibberellins, resulting in a dwarfing effect on the treated plants.

Gibberellin Biosynthesis Pathway and Inabenfide's Site of Action

Caption: Gibberellin biosynthesis pathway indicating Inabenfide's inhibition of ent-kaurene oxidation.

Experimental Protocols

The following protocols are designed as a starting point for researchers. It is recommended to conduct preliminary dose-response experiments to determine the optimal Inabenfide concentration for the specific plant species and hydroponic system being used.

Preparation of Inabenfide Stock Solution

Due to the low water solubility of Inabenfide (log10WS = -5.72), a stock solution using a suitable solvent is necessary.

Materials:

• Inabenfide (analytical grade)

• Organic solvent (e.g., Dimethyl sulfoxide (DMSO) or Ethanol)

• Distilled water

• Magnetic stirrer and stir bar

• Volumetric flasks

Procedure:

• Weigh the desired amount of Inabenfide powder.

• In a volumetric flask, dissolve the Inabenfide in a small amount of the chosen organic solvent (e.g., DMSO).

• Once fully dissolved, bring the solution to the final volume with distilled water.

• Stir the solution thoroughly using a magnetic stirrer.

• Store the stock solution in a dark, cool place.

Note: When adding the stock solution to the hydroponic nutrient solution, ensure the final concentration of the organic solvent is minimal to avoid phytotoxic effects. A solvent control group should be included in the experimental design.

Hydroponic System Setup and Treatment Application

This protocol outlines a general experimental setup. The specific parameters of the hydroponic system (e.g., Deep Water Culture, Nutrient Film Technique) should be chosen based on the research objectives and the plant species.

Materials:

• Hydroponic system (e.g., reservoirs, pumps, tubing, growing channels/containers)

• Inert growing medium (e.g., rockwool, perlite, hydroton)

• Plant seedlings of uniform size and developmental stage

• Complete hydroponic nutrient solution

• pH and Electrical Conductivity (EC) meters

• Inabenfide stock solution

Experimental Workflow:

Caption: General experimental workflow for Inabenfide treatment in a hydroponic system.

Procedure:

• Seedling Preparation: Germinate seeds in an appropriate substrate. Once seedlings have developed a healthy root system and true leaves, select uniform plants for the experiment.

• Acclimatization: Transplant the selected seedlings into the hydroponic system. Allow the plants to acclimatize for a set period (e.g., 7-14 days) in the standard nutrient solution.

• Treatment Groups: Prepare separate nutrient reservoirs for each treatment group. A recommended experimental design would include:

  • Control (standard nutrient solution)

  • Solvent Control (nutrient solution with the same concentration of the organic solvent used for the Inabenfide stock solution)

  • Multiple Inabenfide concentrations (e.g., based on a logarithmic scale such as 10⁻⁷ M, 10⁻⁶ M, 10⁻⁵ M).

• Treatment Application: Add the calculated volume of the Inabenfide stock solution (and solvent for the solvent control) to the respective nutrient reservoirs to achieve the desired final concentrations.

• Monitoring:

  • Measure and adjust the pH and EC of the nutrient solutions daily to maintain optimal levels for the chosen plant species.

  • Visually inspect plants daily for any signs of stress or phytotoxicity.

• Data Collection: Collect data on various growth parameters at regular intervals (e.g., weekly) and at the final harvest. Recommended parameters to measure include:

  • Plant height

  • Stem diameter

  • Number of leaves

  • Leaf area

  • Root length

  • Shoot and root fresh weight

  • Shoot and root dry weight (after drying in an oven at a specified temperature and duration).

Data Presentation

The following tables are templates for organizing the quantitative data collected during the experiment. Hypothetical data for a model plant like lettuce is included to illustrate expected trends from a gibberellin inhibitor.

Table 1: Effect of Inabenfide on Plant Growth Parameters (Hypothetical Data)

Treatment Group	Plant Height (cm)	Stem Diameter (mm)	Number of Leaves
Control	25.2 ± 1.8	5.1 ± 0.4	18 ± 2
Solvent Control	24.9 ± 2.1	5.2 ± 0.3	18 ± 1
10⁻⁷ M Inabenfide	22.1 ± 1.5	5.8 ± 0.5	17 ± 2
10⁻⁶ M Inabenfide	18.5 ± 1.2	6.5 ± 0.4	16 ± 1
10⁻⁵ M Inabenfide	15.3 ± 1.0	7.1 ± 0.6	16 ± 2

Data are presented as mean ± standard deviation.

Table 2: Effect of Inabenfide on Biomass Production (Hypothetical Data)

Treatment Group	Shoot Fresh Weight (g)	Root Fresh Weight (g)	Shoot Dry Weight (g)	Root Dry Weight (g)
Control	150.3 ± 10.5	30.1 ± 4.2	7.5 ± 0.8	1.5 ± 0.3
Solvent Control	148.9 ± 11.2	29.8 ± 3.9	7.4 ± 0.9	1.4 ± 0.2
10⁻⁷ M Inabenfide	145.2 ± 9.8	32.5 ± 4.5	7.8 ± 0.7	1.6 ± 0.3
10⁻⁶ M Inabenfide	140.8 ± 8.5	35.1 ± 4.1	8.2 ± 0.6	1.8 ± 0.2
10⁻⁵ M Inabenfide	135.5 ± 7.9	36.8 ± 4.8	8.5 ± 0.5	1.9 ± 0.3

Data are presented as mean ± standard deviation.

Conclusion

This document provides a comprehensive, though theoretical, framework for conducting experiments with Inabenfide in hydroponic systems. The provided protocols for solution preparation and experimental design, along with the templates for data presentation, are intended to guide researchers in their investigations. The diagrams of the signaling pathway and experimental workflow offer visual aids to understand the mechanism of action and the logical progression of the research. Due to the lack of specific data for Inabenfide in hydroponics, it is imperative that researchers conduct preliminary studies to determine optimal concentrations and to observe for any unforeseen effects on their specific plant species and system.

Application Notes and Protocols for Inabenfide in Laboratory Bioassays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Inabenfide in laboratory bioassays, focusing on its application as a specific inhibitor of gibberellin (GA) biosynthesis. The information is intended to assist researchers in designing and executing experiments to study plant growth regulation and related signaling pathways.

Introduction

Inabenfide is a plant growth regulator that has been identified as a potent inhibitor of gibberellin biosynthesis. Its mode of action is the specific inhibition of the oxidation of ent-kaurene, ent-kaurenol, and ent-kaurenal, which are key early steps in the GA biosynthetic pathway.[1][2] This targeted inhibition makes Inabenfide a valuable tool for studying the physiological effects of gibberellin deficiency and for dissecting the intricate network of plant hormone signaling. The (S)-enantiomer of Inabenfide has been shown to be the more biologically active form.[1]

Mechanism of Action: Inhibition of Gibberellin Biosynthesis

Inabenfide targets the cytochrome P450 monooxygenases responsible for the three-step oxidation of ent-kaurene to ent-kaurenoic acid.[1][2] By blocking these enzymatic conversions, Inabenfide effectively reduces the endogenous pool of bioactive gibberellins, leading to a range of developmental effects, most notably a reduction in stem elongation, resulting in a dwarf phenotype in many plant species.

Signaling Pathway Diagram

The following diagram illustrates the targeted steps of Inabenfide within the gibberellin biosynthesis pathway.

Inhibition of Gibberellin Biosynthesis by Inabenfide.

Quantitative Data for Inabenfide Bioassays

The following tables summarize the effective concentrations of Inabenfide in different bioassay systems. It is important to note that optimal concentrations may vary depending on the specific experimental conditions, including the plant species, tissue type, and assay duration.

Table 1: Inabenfide Concentration in Cell-Free Gibberellin Biosynthesis Inhibition Assays

Bioassay System	Target Enzyme/Process	Effective Concentration Range	Notes
Cell-free system from Cucurbita maxima endosperm	Oxidation of ent-kaurene, ent-kaurenol, and ent-kaurenal	10⁻⁹ M to 10⁻⁴ M	The (S)-form is approximately twice as potent as the racemic mixture.[1]
Cell-free system from Phaseolus vulgaris	Oxidation of ent-kaurene, ent-kaurenol, and ent-kaurenal	Similar to C. maxima system
Cell-free system from Pisum sativum	Oxidation of ent-kaurene, ent-kaurenol, and ent-kaurenal	Similar to C. maxima system

Table 2: Inabenfide Concentration in Whole-Plant Bioassays

Plant Species	Bioassay Type	Application Method	Effective Concentration	Observed Effect
Rice (Oryza sativa)	Seedling growth	Soil application	Not specified	Reduction in culm length, increased tillering.[3]
Rice (Oryza sativa)	Field application	Granular formulation	0.6 g a.i. m⁻²	Increased number of panicles.[3]

Experimental Protocols

Protocol 1: Cell-Free Gibberellin Biosynthesis Inhibition Assay

This protocol is adapted from methodologies used for studying gibberellin biosynthesis in cell-free systems, particularly from Cucurbita maxima endosperm.

Objective: To determine the inhibitory effect of Inabenfide on the enzymatic conversion of radiolabeled precursors in the gibberellin biosynthesis pathway.

Materials:

• Immature seeds of Cucurbita maxima (pumpkin)

• Inabenfide (racemic mixture and/or enantiomers)

• Radiolabeled precursor (e.g., [¹⁴C]ent-kaurene)

• Extraction buffer (e.g., 0.1 M Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EDTA, 10 mM DTT)

• Cofactors (e.g., NADPH)

• Scintillation fluid and vials

• Thin-layer chromatography (TLC) plates and developing solvents

• Standard laboratory equipment (centrifuge, incubator, glassware, etc.)

Procedure:

• Preparation of Cell-Free Extract:

  • Homogenize fresh, immature Cucurbita maxima endosperm in ice-cold extraction buffer.

  • Filter the homogenate through cheesecloth and centrifuge at low speed (e.g., 500 x g) to remove cellular debris.

  • Centrifuge the supernatant at a higher speed (e.g., 20,000 x g) to pellet mitochondria and other organelles. The resulting supernatant is the cell-free extract containing the microsomal enzymes for ent-kaurene oxidation.

• Incubation:

  • Prepare reaction mixtures containing the cell-free extract, cofactors (NADPH), and varying concentrations of Inabenfide (e.g., from 10⁻⁹ M to 10⁻⁴ M).

  • Include a control reaction without Inabenfide.

  • Initiate the reaction by adding the radiolabeled precursor (e.g., [¹⁴C]ent-kaurene).

  • Incubate the reactions at an optimal temperature (e.g., 30°C) for a defined period (e.g., 1-2 hours).

• Extraction and Analysis:

  • Stop the reaction by adding an organic solvent (e.g., ethyl acetate).

  • Extract the products and separate them using TLC.

  • Visualize and quantify the radiolabeled products (ent-kaurenol, ent-kaurenal, and ent-kaurenoic acid) using a TLC scanner or by scraping the corresponding spots and performing liquid scintillation counting.

• Data Analysis:

  • Calculate the percentage of inhibition for each Inabenfide concentration compared to the control.

  • Plot the percentage of inhibition against the logarithm of the Inabenfide concentration to determine the IC50 value (the concentration of Inabenfide that causes 50% inhibition).

Experimental Workflow Diagram

Workflow for Cell-Free GA Biosynthesis Inhibition Assay.

Protocol 2: Rice Seedling Growth Inhibition Bioassay

Objective: To evaluate the effect of different concentrations of Inabenfide on the growth of rice seedlings.

Materials:

• Rice seeds (Oryza sativa L.)

• Inabenfide

• Growth medium (e.g., Murashige and Skoog medium or hydroponic solution)

• Petri dishes or hydroponic containers

• Growth chamber with controlled light and temperature

Procedure:

• Seed Sterilization and Germination:

  • Surface sterilize rice seeds with 70% ethanol followed by a bleach solution and rinse thoroughly with sterile water.

  • Germinate the seeds on sterile, moist filter paper in the dark for 2-3 days.

• Treatment Application:

  • Prepare a series of Inabenfide concentrations in the chosen growth medium. A suggested starting range is 0.1 µM to 100 µM.

  • Transfer the germinated seedlings to the Petri dishes or hydroponic containers containing the respective Inabenfide solutions. Include a control group with no Inabenfide.

• Growth Conditions:

  • Place the seedlings in a growth chamber with a controlled photoperiod (e.g., 16h light/8h dark) and temperature (e.g., 28°C).

• Data Collection:

  • After a set period (e.g., 7-14 days), measure the shoot length and root length of the seedlings.

  • Other parameters such as fresh weight and dry weight can also be recorded.

• Data Analysis:

  • Calculate the average shoot and root length for each treatment group.

  • Express the growth as a percentage of the control.

  • Plot the percentage of growth inhibition against the Inabenfide concentration to generate a dose-response curve and determine the effective concentration for 50% inhibition (EC50).

Conclusion

Inabenfide is a specific and potent inhibitor of the early stages of gibberellin biosynthesis, making it an invaluable tool for plant science research. The provided protocols offer a framework for utilizing Inabenfide in both cell-free and whole-plant bioassays. Researchers are encouraged to optimize the concentrations and conditions for their specific experimental systems to achieve the most reliable and informative results.

References

• 1. researchgate.net [researchgate.net]
• 2. GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scialert.net [scialert.net]

Preparing Inabenfide Stock Solutions for Plant Tissue Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inabenfide is a plant growth regulator known for its role as a gibberellin biosynthesis inhibitor. Its application in plant tissue culture can be valuable for modulating plant development, such as controlling shoot elongation and promoting desired morphological characteristics. The preparation of accurate and sterile stock solutions of Inabenfide is a critical first step for successful in vitro studies. This document provides detailed protocols for the preparation of Inabenfide stock solutions, information on its mechanism of action, and guidelines for its use in plant tissue culture experiments.

Introduction

Inabenfide, with the chemical formula C₁₉H₁₅ClN₂O₂, is a synthetic compound that acts as a plant growth retardant.[1][2] Its primary mode of action is the inhibition of the biosynthesis of gibberellins, a class of hormones responsible for various developmental processes, including stem elongation, seed germination, and flowering.[3][4] By blocking specific oxidation steps in the gibberellin synthesis pathway, Inabenfide can be utilized in plant tissue culture to control excessive shoot growth, enhance rooting, or study the effects of gibberellin deficiency.

Inabenfide Properties

A summary of the key chemical and physical properties of Inabenfide is presented in Table 1. This information is essential for accurate stock solution preparation.

Property	Value	Source
CAS Number	82211-24-3	[1][2]
Molecular Weight	338.79 g/mol	[2]
Solubility in Water (20°C, pH 7)	1.0 mg/L	[1]
Solubility in Acetone (20°C)	3600 mg/L	[1]
Appearance	White to off-white powder (typical)	General Knowledge

Experimental Protocols

Preparation of a 1 mg/mL (1000x) Inabenfide Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution, which is a common concentration for plant growth regulators.

Materials:

• Inabenfide powder (purity ≥95%)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, amber microcentrifuge tubes or vials

• Analytical balance

• Sterile pipettes and tips

• Vortex mixer

• Sterile 0.22 µm syringe filter

Procedure:

• Weighing: Accurately weigh 10 mg of Inabenfide powder using an analytical balance.

• Dissolving: Transfer the powder to a sterile container and add 10 mL of DMSO.

• Mixing: Vortex the solution until the Inabenfide is completely dissolved. Gentle warming in a water bath (30-40°C) may aid dissolution.

• Sterilization: Sterilize the stock solution by passing it through a sterile 0.22 µm syringe filter into a sterile, amber container. This is crucial as Inabenfide solutions are heat-labile and should not be autoclaved.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to light. Store the aliquots at -20°C. Under these conditions, the stock solution is expected to be stable for several months.

Dilution to Working Concentration

To prepare a working solution, the stock solution is diluted in the plant tissue culture medium. The final concentration of Inabenfide will depend on the plant species and the desired physiological effect. A typical starting range for plant growth regulators is 0.1 to 10.0 mg/L.

Example Dilution for a 1 mg/L Working Solution:

To prepare 1 liter of medium with a final Inabenfide concentration of 1 mg/L, add 1 mL of the 1 mg/mL stock solution to 999 mL of sterile plant tissue culture medium.

Table 2: Dilution Guide for Inabenfide Stock Solution (1 mg/mL)

Desired Final Concentration (mg/L)	Volume of Stock Solution per 1 L of Medium (mL)
0.1	0.1
0.5	0.5
1.0	1.0
2.0	2.0
5.0	5.0
10.0	10.0

Mechanism of Action: Gibberellin Biosynthesis Inhibition

Inabenfide specifically targets the early stages of the gibberellin (GA) biosynthesis pathway. It inhibits the oxidation of kaurene, kaurenol, and kaurenal, which are precursors to kaurenoic acid, a key intermediate in the formation of bioactive GAs.[3] This inhibition leads to a reduction in the endogenous levels of active gibberellins, resulting in a dwarfing or growth-retardant effect on the plant.

Inabenfide's inhibition of the gibberellin biosynthesis pathway.

Experimental Workflow

The following diagram illustrates the overall workflow for preparing and using Inabenfide stock solutions in plant tissue culture experiments.

Workflow for Inabenfide stock solution preparation and use.

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, when handling Inabenfide powder and solutions.

• Handle DMSO in a well-ventilated area or a chemical fume hood, as it can facilitate the absorption of other chemicals through the skin.

• Consult the Safety Data Sheet (SDS) for Inabenfide for detailed safety information.

Conclusion

The protocols outlined in this document provide a comprehensive guide for the preparation and use of Inabenfide stock solutions in plant tissue culture. By understanding its properties and mechanism of action, researchers can effectively utilize Inabenfide to manipulate plant growth and development in vitro. It is recommended to perform preliminary dose-response experiments to determine the optimal working concentration for the specific plant species and desired outcome.

References

• 1. Inabenfide (Ref: CGR-811 ) [sitem.herts.ac.uk]
• 2. Inabenfide [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Century of Gibberellin Research - PMC [pmc.ncbi.nlm.nih.gov]

Inabenfide Application Techniques for Field Trials: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical guidance for conducting field trials with Inabenfide, a plant growth regulator. The information is intended to assist in the effective design and execution of experiments to evaluate its efficacy in preventing lodging and influencing crop yield.

Introduction to Inabenfide

Inabenfide is a plant growth regulator that functions by inhibiting the biosynthesis of gibberellins, a class of hormones responsible for stem elongation.[1][2] Specifically, it blocks the oxidation of ent-kaurene to ent-kaurenoic acid, a key step in the gibberellin production pathway.[1][2][3] This mode of action leads to a reduction in culm length in cereal crops, thereby increasing resistance to lodging caused by wind and rain.[4] Field studies have demonstrated its effectiveness in preventing breaking-type lodging in rice and positively influencing yield components.[4]

Quantitative Data from Field Trials

The following table summarizes data from field experiments conducted on rice, demonstrating the effects of Inabenfide application.

Parameter	Control	Inabenfide Treatment (0.20-0.24 g a.i. m⁻²)	Percentage Change
Lodging	Prone to breaking-type lodging	Lodging prevented	-
Culm Length	Baseline	Reduced by 4-14%	↓ 4-14%
Yield	Baseline	Greater than control	↑
Percentage of Ripened Grains	Baseline	Greater than control	↑
1000 Grain Weight	Baseline	Greater than control	↑
Number of Grains per Panicle	Baseline	Decreased	↓
Number of Panicles per Hill	Baseline	Increased	↑

Data synthesized from field experiments conducted from 1987 to 1992.[4]

Experimental Protocols

This section outlines a detailed methodology for a field trial to assess the efficacy of Inabenfide on a cereal crop, such as rice or wheat, for lodging resistance.

Objective

To evaluate the effect of different application rates of Inabenfide on culm height, lodging resistance, and yield components of the selected cereal crop.

Experimental Design

• Design: Randomized Complete Block Design (RCBD).

• Treatments:

  • T1: Untreated Control (no Inabenfide application).

  • T2: Inabenfide - Low application rate.

  • T3: Inabenfide - Medium application rate (recommended rate).

  • T4: Inabenfide - High application rate.

• Replicates: A minimum of three replicates for each treatment.

• Plot Size: Each plot should be of a sufficient size to minimize edge effects and to allow for the collection of representative samples. A suggested size is 5m x 5m.

Materials and Equipment

• Certified seeds of the chosen cereal variety.

• Inabenfide formulation.

• Calibrated sprayer (e.g., backpack sprayer or small plot sprayer).

• Personal Protective Equipment (PPE).

• Measuring tapes, stakes, and labels for plot demarcation.

• Data collection tools (notebooks, data sheets, electronic devices).

• Lodging assessment tools (e.g., protractor for lodging angle, force gauge).

• Harvesting and threshing equipment suitable for small plots.

• Grain moisture meter and weighing scale.

Procedure

• Site Selection and Preparation:

  • Select a uniform field with a history of consistent crop growth.

  • Prepare the land according to standard agricultural practices for the chosen crop.

  • Demarcate the plots and replicates clearly with stakes and labels.

• Sowing and Crop Management:

  • Sow the seeds at the recommended seeding rate and depth.

  • Apply fertilizers and other agrochemicals uniformly across all plots, with the exception of other plant growth regulators.

  • Manage irrigation, weed control, and pest control consistently across the trial.

• Inabenfide Application:

  • Prepare the Inabenfide spray solutions for each treatment according to the desired application rates.

  • Apply the treatments at the appropriate crop growth stage. For lodging control in rice, application is typically recommended from the early stage of tillering to the early stage of jointing.

  • Ensure uniform and thorough coverage of the foliage.

  • Use spray shields to prevent drift between adjacent plots.

• Data Collection:

  • Plant Height/Culm Length: At regular intervals and at physiological maturity, measure the height of a representative number of plants (e.g., 10) from the soil surface to the tip of the panicle/spike in each plot.

  • Lodging Assessment:

    • Visually score the degree of lodging in each plot at regular intervals after potential lodging events (e.g., heavy rain, strong winds) and at pre-harvest using a scale (e.g., 0-9, where 0 = no lodging and 9 = completely lodged).

    • Measure the lodging angle of the lodged plants from the vertical.

    • For a more quantitative assessment, a force gauge can be used to measure the stem strength (pushing resistance).

  • Yield Components:

    • At harvest, collect a representative sample of plants from a predetermined area within each plot.

    • Count the number of panicles/spikes per unit area.

    • Count the number of grains per panicle/spike.

    • Determine the percentage of filled/ripened grains.

    • Measure the 1000-grain weight.

  • Grain Yield and Moisture:

    • Harvest the entire plot.

    • Thresh the grain and record the total grain weight.

    • Measure the moisture content of the grain and adjust the yield to a standard moisture percentage.

• Data Analysis:

  • Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.

  • Perform mean separation tests (e.g., Tukey's HSD) to identify significant differences between treatments.

Visualization of Pathways and Workflows

Inabenfide's Mode of Action: Inhibition of Gibberellin Biosynthesis

Caption: Inabenfide inhibits gibberellin biosynthesis by blocking the oxidation of ent-kaurene.

Experimental Workflow for Inabenfide Field Trial

References

• 1. GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jkip.kit.edu [jkip.kit.edu]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

Inabenfide: Application Notes and Protocols for Lodging Control in Cereal Crops

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of inabenfide, a plant growth regulator, for the control of lodging in cereal crops. This document synthesizes key research findings, outlines detailed experimental protocols, and presents quantitative data on the effects of inabenfide on crop morphology and yield.

Introduction to Inabenfide and Lodging in Cereals

Lodging, the permanent displacement of stems from their upright position, is a significant cause of yield loss in cereal crops worldwide.[1] It is primarily caused by environmental factors such as high winds and heavy rain, and is exacerbated by agronomic practices like high nitrogen fertilization.[2] Lodging can be broadly categorized into two types: root lodging, which is a failure of the root-soil anchorage, and stem lodging, which involves the bending or breaking of the lower stem internodes.[1]

Inabenfide (4'-chloro-2'-(α-hydroxybenzyl)-isonicotinanilide) is a plant growth retardant that has been shown to be effective in controlling lodging in cereal crops, particularly in rice.[3][4] Its primary mechanism of action is the inhibition of gibberellin (GA) biosynthesis.[5][6] Gibberellins are plant hormones that play a crucial role in stem elongation. By inhibiting GA production, inabenfide reduces plant height, particularly the length of the lower internodes, leading to a more compact and lodging-resistant plant architecture.[3]

Mechanism of Action: Inhibition of Gibberellin Biosynthesis

Inabenfide acts as a specific inhibitor of the oxidation steps in the early stages of the gibberellin biosynthesis pathway.[6] It blocks the cytochrome P450-dependent monooxygenases that catalyze the conversion of ent-kaurene to ent-kaurenoic acid.[5] Specifically, inabenfide inhibits the oxidation of ent-kaurene, ent-kaurenol, and ent-kaurenal.[6] This inhibition leads to a reduction in the overall pool of gibberellins, thereby limiting stem elongation.

Inabenfide's inhibition of gibberellin biosynthesis.

Quantitative Data on the Effects of Inabenfide in Rice

The application of inabenfide has been shown to have significant effects on the morphology and yield components of rice. The following tables summarize quantitative data from field experiments.

Table 1: Effect of Inabenfide on Rice Plant Morphology

Treatment	Application Rate (g a.i./m²)	Culm Length Reduction (%)	Lower Internode Length Reduction	Reference
Inabenfide	0.20 - 0.24	4 - 14	Evident	[3]
Inabenfide	0.6	-	Markedly shorter than control	[4]

Table 2: Effect of Inabenfide on Rice Yield Components

Treatment	Application Rate (g a.i./m²)	Number of Panicles	Number of Grains per Panicle	1000 Grain Weight	Yield	Percentage of Ripened Grains	Reference
Inabenfide	0.20 - 0.24	Increased	Decreased	Greater than control	Greater than control	Greater than control	[3]
Inabenfide	0.6	Increased by 24.5%	Reduced	Not affected	-	Not affected	[4]

Experimental Protocols

This section outlines detailed methodologies for conducting experiments to evaluate the efficacy of inabenfide in controlling lodging in cereal crops.

Experimental Design and Treatment Application

A typical experimental workflow for evaluating inabenfide is illustrated below.

Workflow for inabenfide field trials.

• Experimental Design: Field trials should be conducted using a randomized complete block design with a minimum of three replications.[7]

• Treatments: Include an untreated control and at least one inabenfide treatment group.

  • Application Rate: Based on previous studies, an effective application rate for inabenfide in rice is between 0.20 and 0.6 g active ingredient (a.i.) per square meter.[3][4] For granular formulations (e.g., 4% a.i.), this translates to 5 to 15 g of product per square meter.

• Application Timing: The timing of application is critical for efficacy. For transplanted rice, inabenfide can be applied to the nursery box one day before transplanting.[4] For direct-sown cereals, application timing should correspond to the early stages of stem elongation.

Data Collection and Measurement

4.2.1. Morphological Measurements

• Plant Height/Culm Length: Measure the height from the soil surface to the tip of the panicle or spike. Measurements should be taken at regular intervals throughout the growing season and at maturity.[8]

• Stem/Culm Diameter: Use a digital vernier caliper to measure the diameter of the lower internodes of the main tiller.[9][10] This is a key indicator of stem strength.

4.2.2. Lodging Assessment

• Lodging Index: The lodging index provides a quantitative measure of the extent of lodging in a plot. It can be calculated using the following formula:

  • Lodging Index (%) = (% of lodged area) x (degree of lodging / 90) x 100

  • The degree of lodging is the angle of the stem from the vertical position (0 = upright, 90 = flat).[2]

  • Alternatively, a 1-9 scale can be used, where 1 is fully erect and 9 is completely lodged.[11]

• Pushing Resistance: This measurement provides an indication of the force required to displace a plant from its vertical position and is a good proxy for lodging resistance. A prostrate tester can be used to measure the pushing resistance of the lower part of the plant. The tester is set at a specific height (e.g., 20 cm) and used to push the plant to a 45° angle, with the required force being recorded.[12]

4.2.3. Yield and Yield Components

At harvest, the following parameters should be measured from a designated area within each plot:

• Number of panicles or spikes per unit area.

• Number of grains per panicle or spike.

• 1000-grain weight.

• Total grain yield, adjusted to a standard moisture content.[13]

Conclusion

Inabenfide is an effective plant growth regulator for controlling lodging in cereal crops by inhibiting gibberellin biosynthesis and reducing plant height. The application notes and protocols provided herein offer a framework for researchers and scientists to design and execute robust experiments to further evaluate and optimize the use of inabenfide for improving crop resilience and securing yields. Careful consideration of application rates, timing, and standardized measurement protocols is essential for obtaining reliable and comparable data.

References

• 1. Field‐based mechanical phenotyping of cereal crops to assess lodging resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agriallis.com [agriallis.com]
• 3. tandfonline.com [tandfonline.com]
• 4. scialert.net [scialert.net]
• 5. jkip.kit.edu [jkip.kit.edu]
• 6. researchgate.net [researchgate.net]
• 7. fieldcropnews.com [fieldcropnews.com]
• 8. Prediction of heading date, culm length, and biomass from canopy-height-related parameters derived from time-series UAV observations of rice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. An introduction to lodging in cereals | AHDB [ahdb.org.uk]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Inabenfide's Effect on Rice Culm Mechanical Strength: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inabenfide is a plant growth regulator known for its role as a gibberellin (GA) biosynthesis inhibitor. In rice (Oryza sativa L.), the application of inabenfide has been shown to effectively reduce culm length, a key factor in preventing lodging, which is the bending or breaking of stems that can lead to significant yield losses. This document provides detailed application notes, experimental protocols, and a summary of the quantitative effects of inabenfide on rice culm mechanical strength and biochemical composition.

Mechanism of Action

Inabenfide functions by inhibiting the biosynthesis of gibberellins, a class of plant hormones that regulate various developmental processes, including stem elongation. By suppressing GA production, inabenfide leads to a reduction in internode elongation, resulting in shorter and sturdier rice culms. This dwarfing effect is particularly evident in the lower internodes.[1]

Quantitative Data on Inabenfide's Effects

The application of inabenfide has demonstrated measurable effects on the morphology and yield components of rice.

Parameter	Treatment	Observation	Reference
Culm Length	Inabenfide (0.20-0.24 g a.i. m⁻²)	4-14% reduction compared to control	[1]
Lodging Type	Inabenfide (0.20-0.24 g a.i. m⁻²)	Prevention of breaking-type lodging	[1]
Panicle Number	Inabenfide (0.6 g a.i. m⁻²)	24.5% increase compared to control	[2]
Grains per Panicle	Inabenfide (0.6 g a.i. m⁻²)	Reduction compared to control	[2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of inabenfide and a general workflow for assessing its impact on rice culm strength.

Caption: Inabenfide's inhibitory effect on gibberellin biosynthesis.

Caption: Workflow for assessing inabenfide's effect on rice culm.

Experimental Protocols

The following are detailed protocols for key experiments to quantify the effect of inabenfide on rice culm mechanical strength and cell wall composition.

Protocol 1: Inabenfide Application in Rice

Objective: To apply inabenfide to rice plants under controlled conditions to assess its impact on culm characteristics.

Materials:

• Rice seeds (e.g., Oryza sativa L. cv. Nipponbare)

• Pots or field plots

• Inabenfide granules (e.g., 4% active ingredient)

• Fertilizer appropriate for rice cultivation

• Standard greenhouse or field cultivation equipment

Procedure:

• Planting: Sow pre-germinated rice seeds in pots filled with paddy soil or in prepared field plots.

• Growth Conditions: Maintain plants under standard rice cultivation conditions (e.g., 28°C/22°C day/night temperature, 12-hour photoperiod, sufficient watering).

• Inabenfide Application:

  • Timing: Apply inabenfide at the tillering stage of rice growth.

  • Dosage: Apply granular inabenfide at a rate of 0.20-0.24 g active ingredient per square meter.[1] For pot experiments, calculate the equivalent amount based on the pot surface area.

  • Method: Evenly broadcast the granules onto the soil surface of the pots or plots.

• Control Group: Maintain a set of plants under the same conditions without inabenfide application to serve as a control.

• Harvesting: At the time of maturity, harvest the aerial parts of both treated and control plants for subsequent analysis.

Protocol 2: Measurement of Culm Mechanical Strength

Objective: To quantify the bending and breaking strength of rice culms.

Materials:

• Universal Testing Machine (UTM) or a dedicated plant culm mechanical strength tester[3]

• Calipers

• Harvested rice culms (at least 10 from each treatment group)

Procedure:

• Sample Preparation:

  • Select the second or third internode from the base of the main culm of each harvested plant.[3]

  • Measure the outer and inner diameter of each internode at its midpoint using calipers.

• Bending Test:

  • Set the distance between the two supporting fulcrums on the testing machine (e.g., 6 cm).[3]

  • Place the culm internode across the fulcrums.

  • Apply a downward force at the center of the internode at a constant speed until the culm breaks.

  • Record the maximum force (breaking load) applied.

• Calculation of Bending Stress:

  • Calculate the bending moment at breaking using the formula: Bending Moment = (Breaking Load × Distance between fulcrums) / 4.

  • Calculate the cross-section modulus of the culm.

  • Determine the bending stress using the formula: Bending Stress = Bending Moment at Breaking / Cross-section Modulus.[4]

Protocol 3: Analysis of Cell Wall Composition

Objective: To determine the cellulose and lignin content of rice culms.

Materials:

• Dried rice culm samples

• Grinder or mill

• Reagents for neutral detergent fiber (NDF), acid detergent fiber (ADF), and acid detergent lignin (ADL) analysis (e.g., sulfuric acid, cetyl trimethylammonium bromide)

• Fiber analysis equipment (e.g., ANKOM Fiber Analyzer)

• Spectrophotometer

Procedure:

• Sample Preparation:

  • Dry the harvested culm samples in an oven at 60-70°C until a constant weight is achieved.

  • Grind the dried samples to a fine powder.

• Determination of Lignin and Cellulose:

  • Follow a standard protocol for sequential extraction of cell wall components, such as the Van Soest method.

  • Hemicellulose: Determined by the difference between NDF and ADF.

  • Cellulose: Determined by the difference between ADF and ADL.

  • Lignin: Determined as the residue remaining after acid detergent treatment and subsequent ashing.

  • Alternatively, use colorimetric assays with specific reagents that react with cellulose and lignin, and measure the absorbance using a spectrophotometer.

Conclusion

Inabenfide is an effective plant growth regulator for enhancing lodging resistance in rice by reducing culm length through the inhibition of gibberellin biosynthesis. The provided protocols offer a framework for researchers to quantitatively assess the impact of inabenfide on the mechanical and biochemical properties of rice culms. Further research focusing on the direct quantification of changes in cell wall components following inabenfide application would provide a more complete understanding of its mechanism in strengthening the rice culm.

References

• 1. tandfonline.com [tandfonline.com]
• 2. scialert.net [scialert.net]
• 3. Identification and Gene Cloning of a Brittle Culm Mutant (bc22) in Rice [mdpi.com]
• 4. Strong culm: a crucial trait for developing next-generation climate-resilient rice lines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting inconsistent results with Inabenfide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during experiments with Inabenfide.

Frequently Asked Questions (FAQs)

Q1: What is Inabenfide and what is its primary mechanism of action?

Inabenfide is a plant growth retardant used to manage plant height in various agricultural and horticultural applications. Its primary mechanism of action is the inhibition of gibberellin (GA) biosynthesis.[1][2] Specifically, Inabenfide blocks the cytochrome P450-dependent monooxygenases that are responsible for the three-step oxidation of ent-kaurene to ent-kaurenoic acid, a critical stage in the gibberellin production pathway.[1][2]

Q2: What are the common signs of microbial contamination in my plant cultures and how can I address them?

Microbial contamination is a frequent issue in plant tissue culture. Key signs include:

• Bacteria: The culture medium may appear cloudy or milky, and a slimy film can form on the explant or medium surface.

• Fungi: Look for fuzzy, cotton-like, or thread-like growths (mycelia), which can be white, black, or green.

• Yeast: These may appear as small, moist, and slightly raised colonies.

To address contamination, it is crucial to immediately remove and autoclave any affected cultures to prevent further spread. A thorough cleaning and disinfection of the laminar flow hood and culture room are recommended. Review and refine your aseptic and sterilization techniques for all instruments and explants.

Q3: My plants are showing signs of stress (e.g., yellowing, leaf crinkling) after Inabenfide application. What could be the cause?

These symptoms may indicate phytotoxicity, which can occur due to several factors:

• Incorrect Dosage: Plant growth regulators have a narrow effective concentration range, and overdosing can lead to adverse effects.

• Environmental Stress: Applying Inabenfide to plants already stressed by drought, nutrient deficiency, or disease can exacerbate negative responses.

• Improper Application: Uneven spray coverage or application during unfavorable conditions (e.g., high temperatures) can increase the risk of phytotoxicity.

Q4: Can Inabenfide be mixed with other pesticides or fertilizers?

It is essential to exercise caution when mixing plant growth regulators with other chemicals. Some mixtures can lead to phytotoxicity or reduce the efficacy of Inabenfide. Always consult the product label and, if possible, conduct a small-scale trial before large-scale application to ensure compatibility.

Troubleshooting Guides

Problem 1: Inconsistent or no observable growth regulation after applying Inabenfide.

• Question: I've applied Inabenfide, but I'm seeing highly variable or no reduction in stem elongation. What are the potential causes and how can I troubleshoot this?

• Answer: Inconsistent results are a common challenge in experiments with plant growth regulators. Here is a step-by-step guide to help you identify the issue:

  • Verify Concentration and Preparation:

    • Incorrect Dilution: Double-check your calculations for the stock solution and final concentrations. Inaccurate dilutions are a frequent source of error.

    • Solution Stability: Ensure your stock solution is stored correctly (typically in a cool, dark place) and has not expired.

  • Review Application Technique:

    • Uneven Coverage: If using a foliar spray, ensure a uniform application that covers the entire plant. Using a surfactant can improve coverage.

    • Timing of Application: The effectiveness of Inabenfide can depend on the plant's growth stage. Application should be timed according to the specific protocol for your plant species.

  • Assess Environmental Conditions:

    • Temperature and Humidity: Extreme temperatures or low humidity can affect the absorption of the compound.

    • Plant Vigor: Weak or stressed plants may respond differently than healthy, vigorous plants. Ensure all plants in the experiment are at a similar health status.

  • Check for Contamination (in vitro studies):

    • If working with plant tissue cultures, microbial contamination can interfere with the experiment and affect plant growth independently of the regulator.

Problem 2: My control plants are showing unexpected growth patterns.

• Question: My untreated control plants are exhibiting stunted growth, making it difficult to assess the effect of Inabenfide. What should I do?

• Answer: When control plants do not grow as expected, it compromises the entire experiment. Consider the following:

  • Environmental Stressors: Ensure that your growing conditions (light, temperature, water, nutrients) are optimal for the plant species. Any stress can inhibit growth.

  • Contamination: For in vitro studies, check for subtle signs of contamination that might not be immediately obvious but could be impacting growth.

  • Cross-Contamination: If applying Inabenfide as a spray, there is a risk of drift to nearby control plants. Ensure adequate separation between treated and control groups.

Data Presentation

The growth-retardant activity of Inabenfide is influenced by its stereochemistry. The (S)-form of the molecule is known to be more biologically active in inhibiting gibberellin biosynthesis than the (R)-form.

Table 1: Illustrative Dose-Response Data for Inabenfide Enantiomers on Rice Seedling Elongation

Concentration (µM)	Racemic Inabenfide (mm)	(S)-Inabenfide (mm)	(R)-Inabenfide (mm)
0 (Control)	120 ± 5	121 ± 6	119 ± 5
0.1	105 ± 4	95 ± 5	115 ± 4
1	80 ± 5	65 ± 4	100 ± 6
10	55 ± 4	40 ± 3	85 ± 5
100	42 ± 3	35 ± 2	70 ± 4
Note: Data are illustrative, based on the known relative activity of Inabenfide's enantiomers, and represent mean plant height ± standard deviation.

Experimental Protocols

1. Preparation of Inabenfide Stock Solution

This protocol outlines the preparation of a 10 mM stock solution of Inabenfide, which can be diluted for experimental use.

• Materials:

  • Inabenfide (Molecular Weight: 338.8 g/mol )

  • Dimethyl sulfoxide (DMSO) or Ethanol

  • Sterile, deionized water

  • Sterile volumetric flasks and pipettes

  • Analytical balance

• Procedure:

  • Weighing: Accurately weigh 3.39 mg of Inabenfide powder.

  • Dissolving: Transfer the powder to a sterile container and add a small volume of DMSO or ethanol to completely dissolve it.

  • Bringing to Volume: Transfer the dissolved Inabenfide to a 1 mL volumetric flask and add sterile, deionized water to reach the 1 mL mark.

  • Mixing and Storage: Mix the solution thoroughly. Store the stock solution in a sterile, light-protected container at 4°C.

2. Bioassay for Inabenfide Activity Using Dwarf Rice Seedlings

This bioassay is designed to test the efficacy of Inabenfide by observing its effect on the elongation of dwarf rice seedlings, which are highly sensitive to gibberellin biosynthesis inhibitors.

• Materials:

  • Dwarf rice seeds

  • Inabenfide stock solution

  • Petri dishes or culture tubes

  • Sterile filter paper or agar-based medium

  • Growth chamber with controlled light and temperature

• Procedure:

  • Seed Sterilization: Surface sterilize rice seeds with a 10% bleach solution for 15 minutes, followed by three rinses with sterile water.

  • Plating: Place 10-15 sterilized seeds in each petri dish containing sterile filter paper or agar medium.

  • Treatment Application: Prepare a series of Inabenfide dilutions (e.g., 0, 0.1, 1, 10, 100 µM) from the stock solution. Add an equal volume of each concentration to the corresponding petri dishes.

  • Incubation: Place the petri dishes in a growth chamber under controlled conditions (e.g., 28°C with a 16h light/8h dark cycle) for 7-10 days.

  • Data Collection: After the incubation period, measure the shoot length of the seedlings in each treatment group.

  • Analysis: Calculate the average shoot length for each concentration and plot a dose-response curve to determine the inhibitory effect of Inabenfide.

Visualizations

Signaling Pathway

Caption: Gibberellin biosynthesis pathway and the site of Inabenfide inhibition.

Troubleshooting Workflow

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Inabenfide Application & Phytotoxicity

This guide provides researchers, scientists, and drug development professionals with essential information for optimizing the use of Inabenfide while minimizing the risk of phytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is Inabenfide and what is its primary mechanism of action?

Inabenfide (4'-chloro-2'-(α-hydroxybenzyl)-isonicotinanilide) is a plant growth regulator.[1][2] Its primary mode of action is the inhibition of gibberellin (GA) biosynthesis.[1] Specifically, it blocks the three oxidation steps that convert ent-kaurene to kaurenoic acid, a critical precursor in the GA pathway.[1] By disrupting GA production, Inabenfide typically acts as a growth retardant, which can be useful for applications like preventing lodging in rice or managing plant size.[1]

Q2: What are the typical symptoms of Inabenfide phytotoxicity?

Phytotoxicity occurs when a compound harms a plant.[3] For a growth regulator like Inabenfide, overdose can lead to excessive growth inhibition and other stress symptoms. While specific symptoms can vary by plant species and concentration, general signs of phytotoxicity to watch for include:[4]

• Stunting: Severe reduction in overall plant height and size beyond the desired effect.

• Chlorosis: Yellowing of leaf tissue due to reduced chlorophyll.[5]

• Necrosis: Browning or death of plant tissue, often starting at the leaf margins.[4][5]

• Malformed Growth: Twisting or cupping of leaves and petioles.[6]

• Reduced Germination: Poor or no seed sprouting when applied to seeds or soil.[7][8]

• Poor Root Development: Inhibition of primary root growth or lateral root formation.[7]

Q3: How can I determine the optimal, non-phytotoxic concentration of Inabenfide for my specific plant species?

The optimal concentration depends on the plant species, growth stage, and environmental conditions. A dose-response experiment is the most effective way to determine the ideal concentration range.[9] This involves treating plants with a series of Inabenfide concentrations and observing the effects on key growth parameters. The goal is to identify the concentration that provides the desired regulatory effect without causing harmful phytotoxic symptoms. Specific protocols for conducting such a study are detailed below.

Troubleshooting Guide

Issue Encountered	Possible Causes	Suggested Solutions
No observable effect at expected concentrations.	1. Incorrect preparation of stock solution. 2. Degradation of the compound. 3. Low uptake by the plant. 4. The plant species is insensitive.	1. Verify calculations and reprepare solutions. 2. Use a fresh batch of Inabenfide. 3. Ensure proper application method (e.g., foliar spray with a surfactant, soil drench). 4. Increase the concentration range in a follow-up experiment.
High variability in results between replicates.	1. Inconsistent application of Inabenfide. 2. Non-uniform environmental conditions (light, water, temperature). 3. Genetic variability in plant material.	1. Ensure each plant receives the same volume and concentration of the solution. 2. Use a controlled growth chamber and randomize the placement of replicates. 3. Use a genetically uniform plant line or increase the number of replicates.
Severe phytotoxicity even at the lowest tested concentration.	1. The chosen concentration range is too high for the species. 2. The plant species is highly sensitive. 3. Interaction with other chemicals (e.g., fertilizers, pesticides).[5]	1. Perform a new experiment with a much lower, wider range of concentrations (e.g., using serial dilutions). 2. Test on a known tolerant species to verify the compound's activity. 3. Review all other treatments applied to the plants.
Phytotoxicity symptoms appear on older plants but not seedlings.	1. Developmental stage can influence sensitivity. 2. Compound accumulation in tissues over time.	1. Conduct dose-response experiments on plants at different growth stages to determine stage-specific tolerance. 2. Consider the timing and frequency of application.

Experimental Protocols

Protocol 1: Dose-Response Assessment of Inabenfide Phytotoxicity

This protocol is designed to determine the concentration of Inabenfide that causes a 50% reduction in a measured growth parameter (the EC₅₀ or I₅₀ value).[10] It is adapted from general terrestrial plant toxicity testing guidelines.[8][11]

1. Materials and Preparation

• Plant Material: Select a test species (e.g., Arabidopsis thaliana, lettuce, cress, or the specific crop of interest). Use seeds from a single, uniform lot.

• Inabenfide Stock Solution: Prepare a high-concentration stock solution (e.g., 100 mM) in a suitable solvent (e.g., DMSO). Note the final solvent concentration, as it will be needed for the control group.

• Growth Medium: Use a standardized artificial soil or a hydroponic system.

• Experimental Units: Pots or containers of uniform size.

2. Experimental Design

• Concentration Range: Prepare a series of at least 5-7 test concentrations of Inabenfide by serially diluting the stock solution. The range should be wide enough to span from no observable effect to significant inhibition. A logarithmic scale is often effective (e.g., 0.1, 1, 10, 100, 1000 µM).

• Controls:

  • Negative Control: Plants grown in the standard medium with no treatment.

  • Solvent Control: Plants treated with the highest concentration of the solvent (e.g., DMSO) used in the test solutions. This is critical to ensure the solvent itself is not causing phytotoxicity.

• Replication: Use at least 3-5 replicates for each treatment group and control.

• Randomization: Completely randomize the placement of the experimental units in the growth chamber or greenhouse to minimize environmental bias.

3. Procedure

• Plant the seeds in the prepared experimental units and allow them to germinate and establish for a set period (e.g., 7-10 days).

• Apply the Inabenfide solutions. The application method should match the intended use (e.g., foliar spray to runoff, or a specific volume applied as a soil drench). Apply the control and solvent control solutions in the same manner.

• Grow the plants under controlled conditions (e.g., 22°C, 16h light/8h dark cycle).

• Observe the plants daily for visual signs of phytotoxicity.

• After a predetermined experimental period (e.g., 7 to 14 days after treatment), harvest the plants for quantitative measurements.

4. Data Collection & Analysis

• Visual Assessment: Record phytotoxicity symptoms using a rating scale (e.g., 0 = no effect, 1 = slight chlorosis, 2 = moderate stunting, etc.).

• Quantitative Measurements:

  • Seedling Emergence/Germination Percentage.[7]

  • Shoot height (from soil level to the apical meristem).

  • Primary root length (if grown in a system where roots are visible).[7]

  • Fresh biomass (weigh the entire plant immediately after harvesting).

• Data Analysis:

  • For each replicate, calculate the percent inhibition compared to the solvent control using the formula: % Inhibition = ((Control_Value - Treated_Value) / Control_Value) * 100

  • Average the results for each concentration level.

  • Plot the average percent inhibition against the logarithm of the Inabenfide concentration.

  • Use a non-linear regression model (e.g., a four-parameter log-logistic model) to fit a dose-response curve and calculate the EC₅₀ value.[9]

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Studies on the metabolism of Inabenfide (a new plant growth regulator) in rats. I. Characterization of metabolites in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pp1.eppo.int [pp1.eppo.int]
• 4. Identification of a novel trait associated with phytotoxicity of an insecticide etofenprox in soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Growth regulator herbicides | Herbicide mode of action and sugarbeet injury symptoms [extension.umn.edu]
• 7. researchgate.net [researchgate.net]
• 8. store.astm.org [store.astm.org]
• 9. Dose-Response—A Challenge for Allelopathy? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Three Active Phytotoxic Compounds from the Leaves of Albizia richardiana (Voigt.) King and Prain for the Development of Bioherbicides to Control Weeds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dl.astm.org [dl.astm.org]

Inabenfide solubility and stability in different solvents

This technical support center provides researchers, scientists, and drug development professionals with essential information on the solubility and stability of Inabenfide. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful handling and use of Inabenfide in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Inabenfide?

A1: For initial solubilization, Dimethyl Sulfoxide (DMSO) is recommended due to its high solvating power for many organic compounds. Following initial dissolution in a minimal amount of DMSO, further dilution can be carried out in aqueous buffers or other solvent systems as required by the specific experimental protocol.

Q2: My Inabenfide precipitated out of solution after I diluted my DMSO stock with an aqueous buffer. What should I do?

A2: This is a common issue known as "solvent shock." To prevent this, it is recommended to add the DMSO stock solution dropwise into the vigorously stirring aqueous buffer. This ensures rapid and uniform mixing, preventing localized high concentrations of Inabenfide that can lead to precipitation. If precipitation has already occurred, you can try gentle warming and sonication to redissolve the compound. However, it is always best to prepare fresh solutions if you suspect the concentration is no longer accurate.

Q3: How should I store my Inabenfide stock solution?

A3: Inabenfide stock solutions, particularly in organic solvents like DMSO or acetonitrile, should be stored at -20°C for long-term stability. For short-term storage (up to a month), refrigeration at 2-8°C is generally acceptable.[1] To minimize degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use vials.

Q4: What are the likely degradation pathways for Inabenfide in solution?

A4: Based on its chemical structure and metabolic studies, Inabenfide is susceptible to degradation through hydrolysis of the amide bond and oxidation of the carbinol group.[2] The aromatic rings may also undergo hydroxylation. These potential degradation pathways are important to consider when designing experiments and interpreting results.

Q5: Is Inabenfide sensitive to light?

Data Presentation

Inabenfide Solubility

The following table provides estimated solubility data for Inabenfide in various common laboratory solvents. Please note that these are estimates and should be confirmed experimentally for your specific application.

Solvent	Estimated Solubility (mg/mL)
Dimethyl Sulfoxide (DMSO)	> 25
Acetonitrile	~10-20
Ethanol	~5-10
Methanol	~5-10
Water	< 0.1

Inabenfide Solution Stability

This table provides general stability guidelines for Inabenfide solutions. The actual stability will depend on various factors including solvent, concentration, pH, and temperature.

Solvent	Storage Temperature	Estimated Shelf-Life
DMSO	-20°C	≥ 6 months
DMSO	4°C	~1 month
Acetonitrile	-20°C	≥ 6 months
Acetonitrile	4°C	~1 month
Aqueous Buffer (near neutral pH)	4°C	< 24 hours

Troubleshooting Guides

Issue: Inabenfide Precipitation During Experiment

dot

Caption: Troubleshooting workflow for Inabenfide precipitation.

Experimental Protocols

Protocol for Preparing a 10 mM Inabenfide Stock Solution in DMSO

• Materials:

  • Inabenfide (solid)

  • Dimethyl Sulfoxide (DMSO), anhydrous

  • Analytical balance

  • Microcentrifuge tubes or glass vials

  • Vortex mixer

  • Pipettes

• Procedure:

  • Calculate the mass of Inabenfide required to prepare the desired volume of a 10 mM stock solution. The molecular weight of Inabenfide is 338.79 g/mol .

  • Weigh the calculated amount of Inabenfide into a microcentrifuge tube or glass vial.

  • Add the appropriate volume of DMSO to the tube/vial.

  • Vortex the solution until the Inabenfide is completely dissolved. Gentle warming or sonication can be used to aid dissolution if necessary.

  • Store the stock solution in aliquots at -20°C.

dot

Caption: Workflow for preparing an Inabenfide stock solution.

Signaling Pathways and Logical Relationships

Potential Degradation Pathways of Inabenfide

The following diagram illustrates the potential degradation pathways of Inabenfide in solution, primarily through hydrolysis and oxidation.

dot

Caption: Potential degradation pathways of Inabenfide.

References

• 1. researchgate.net [researchgate.net]
• 2. Studies on the metabolism of Inabenfide (a new plant growth regulator) in rats. I. Characterization of metabolites in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Off-Target Effects of Inabenfide in Non-Target Plants

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information, troubleshooting guides, and frequently asked questions (FAQs) regarding the off-target effects of Inabenfide in non-target plants.

Frequently Asked Questions (FAQs)

Q1: What is Inabenfide and what is its primary mode of action?

A1: Inabenfide is a plant growth regulator. Its primary mode of action is the inhibition of gibberellin (GA) biosynthesis. Specifically, it blocks the oxidation of ent-kaurene to ent-kaurenoic acid, a key step in the GA biosynthesis pathway, by inhibiting cytochrome P450-dependent monooxygenases. This leads to reduced levels of active gibberellins in the plant.

Q2: What are the intended effects of Inabenfide in target plants like rice?

A2: In rice, Inabenfide is used to reduce culm (stem) length, which helps to prevent lodging (bending or breaking of stems). This can lead to improved light penetration into the plant canopy, increased photosynthetic efficiency, and ultimately, enhanced grain yield and quality.

Q3: What are the potential off-target effects of Inabenfide in non-target plants?

A3: As a gibberellin biosynthesis inhibitor, Inabenfide can have unintended effects on non-target plants. These effects can vary depending on the plant species, growth stage, and the concentration of Inabenfide exposure. Potential off-target effects include:

• Stunted Growth: Inhibition of stem elongation is a primary effect.

• Altered Root Development: Root growth can be either inhibited or, in some cases, promoted at low concentrations.

• Delayed or Inhibited Flowering: Gibberellins are crucial for the transition from vegetative to reproductive growth in many plant species.

• Reduced Seed Germination: Gibberellins play a key role in breaking seed dormancy and promoting germination.

• Changes in Leaf Morphology: Leaves may appear darker green, smaller, or have altered shapes.

Q4: Are some non-target plants more susceptible to Inabenfide than others?

A4: Yes, susceptibility to gibberellin biosynthesis inhibitors can vary significantly among plant species. Dicots are often more sensitive than monocots. The specific sensitivity of a particular non-target plant species to Inabenfide would need to be determined through experimental testing.

Q5: How can I assess the potential off-target effects of Inabenfide in my experiments?

A5: Standardized phytotoxicity tests can be conducted to evaluate the effects of Inabenfide on non-target plants. These tests typically involve exposing plants (seeds or seedlings) to a range of Inabenfide concentrations and observing various endpoints such as germination rate, root and shoot length, and biomass. Detailed protocols are provided in the "Experimental Protocols" section below.

Troubleshooting Guide

This guide addresses common issues that may arise during the experimental evaluation of Inabenfide's off-target effects.

Problem	Possible Cause(s)	Troubleshooting Steps
Poor or inconsistent seed germination in control group	- Seed viability issues (old or improperly stored seeds).- Suboptimal germination conditions (temperature, light, moisture).- Seed dormancy.	- Use fresh, certified seeds.- Optimize germination conditions based on the specific requirements of the plant species.- Pre-treat seeds to break dormancy if necessary (e.g., stratification, scarification).
High variability in plant growth within the same treatment group	- Genetic variability within the plant population.- Inconsistent application of Inabenfide.- Uneven environmental conditions (light, water, nutrients).	- Use a genetically uniform plant line if possible.- Ensure precise and uniform application of the test substance.- Maintain consistent environmental conditions for all experimental units.
No observable effects even at high concentrations of Inabenfide	- The tested plant species is tolerant to Inabenfide.- Inabenfide degradation or inactivation in the growth medium.- Insufficient uptake by the plant.	- Test a wider range of concentrations.- Analyze the concentration of Inabenfide in the growth medium over time.- Consider alternative application methods (e.g., foliar spray vs. soil application).
Contamination (fungal or bacterial growth) in petri dishes or pots	- Non-sterile seeds, soil, or equipment.- High humidity and temperature.	- Sterilize seeds, soil, and all equipment before use.- Work in a sterile environment (e.g., laminar flow hood) for in vitro assays.- Improve air circulation and avoid overwatering.

Quantitative Data on Off-Target Effects

While specific quantitative data for Inabenfide on a wide range of non-target plants is limited in publicly available literature, the following tables summarize representative data for other gibberellin biosynthesis inhibitors (e.g., paclobutrazol, uniconazole) to provide an indication of potential effects. Note: This data should be used for illustrative purposes only, and specific effects of Inabenfide should be experimentally determined.

Table 1: Effects of Gibberellin Biosynthesis Inhibitors on Seed Germination of Non-Target Species

Plant Species	Gibberellin Inhibitor	Concentration (mg/L)	Germination Inhibition (%)	Reference
Lactuca sativa (Lettuce)	Paclobutrazol	10	45	Fictional Data
Cucumis sativus (Cucumber)	Uniconazole	5	30	Fictional Data
Arabidopsis thaliana	Paclobutrazol	1	20	Fictional Data

Table 2: Effects of Gibberellin Biosynthesis Inhibitors on Seedling Growth of Non-Target Species

Plant Species	Gibberellin Inhibitor	Concentration (mg/L)	Shoot Length Reduction (%)	Root Length Reduction (%)	Reference
Solanum lycopersicum (Tomato)	Paclobutrazol	5	60	25	Fictional Data
Pisum sativum (Pea)	Uniconazole	2	50	15	Fictional Data
Helianthus annuus (Sunflower)	Paclobutrazol	10	75	40	Fictional Data

Experimental Protocols

Detailed methodologies for key experiments to assess the off-target effects of Inabenfide are provided below. These protocols are based on established guidelines such as those from the OECD and EPA.[1][2][3][4][5][6][7]

Protocol 1: Seed Germination and Early Seedling Growth Toxicity Test (Based on OECD Guideline 208)

Objective: To assess the effects of Inabenfide on seed germination and early growth of non-target terrestrial plants.

Materials:

• Certified seeds of selected non-target plant species (e.g., lettuce, radish, cucumber).

• Inabenfide stock solution of known concentration.

• Petri dishes (9 cm diameter) with filter paper.

• Growth chamber with controlled temperature, light, and humidity.

• Distilled water (control).

• Graduated cylinders and pipettes.

Procedure:

• Prepare a series of Inabenfide dilutions from the stock solution. A typical concentration range might be 0.1, 1, 10, 50, and 100 mg/L.

• Place two layers of filter paper in each petri dish.

• Add 5 mL of the respective test solution or distilled water (control) to each petri dish.

• Place 20 seeds of the test plant species, evenly spaced, on the filter paper in each dish.

• Seal the petri dishes with parafilm to prevent evaporation.

• Incubate the petri dishes in a growth chamber under controlled conditions (e.g., 25°C, 16h light/8h dark cycle).

• After 7-14 days, record the number of germinated seeds for each treatment.

• Measure the root length and shoot length of each germinated seedling.

• Calculate the germination percentage, and the average root and shoot length for each treatment.

• Express the results as a percentage of the control.

Protocol 2: Vegetative Vigor Test (Based on EPA OPPTS 850.4100)[1][3][8]

Objective: To evaluate the effects of Inabenfide on the growth of young, emerged non-target plants.

Materials:

• Seedlings of selected non-target plant species (at the 2-4 leaf stage).

• Pots filled with a standard potting mix.

• Inabenfide solutions of varying concentrations.

• Spray bottle or a small-scale sprayer.

• Greenhouse or controlled environment growth chamber.

• Ruler and balance.

Procedure:

• Grow seedlings of the test plant species in pots until they reach the 2-4 leaf stage.

• Prepare a range of Inabenfide concentrations for foliar application.

• Randomly assign seedlings to different treatment groups, including a control group (sprayed with water).

• Spray the foliage of the seedlings in each treatment group with the corresponding Inabenfide solution until runoff.

• Maintain the plants in a greenhouse or growth chamber under optimal growing conditions.

• After 14-21 days, observe the plants for any visible signs of phytotoxicity (e.g., chlorosis, necrosis, stunting).

• Measure the shoot height of each plant.

• Harvest the shoots and determine their fresh weight.

• Dry the shoots in an oven at 70°C for 48 hours and determine their dry weight.

• Calculate the average shoot height, fresh weight, and dry weight for each treatment and express the results as a percentage of the control.

Visualizations

Gibberellin Signaling Pathway and a General Experimental Workflow

Caption: Gibberellin signaling pathway and the inhibitory action of Inabenfide.

Caption: General experimental workflow for assessing off-target effects.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. oecd.org [oecd.org]
• 3. OCSPP 850.4100: Seedling Emergence and Seedling Growth | ibacon GmbH [ibacon.com]
• 4. scribd.com [scribd.com]
• 5. eurofins.com [eurofins.com]
• 6. files.chemicalwatch.com [files.chemicalwatch.com]
• 7. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

Inabenfide Technical Support Center: Degradation and Persistence in Soil and Water

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the environmental degradation and persistence of the plant growth regulator, inabenfide. All quantitative data is presented in structured tables for ease of comparison, and detailed experimental protocols are provided for key studies.

Frequently Asked Questions (FAQs)

Q1: My inabenfide soil degradation study is showing a much longer half-life than expected. What are the potential reasons for this?

A1: Several factors can contribute to a longer-than-expected half-life for inabenfide in soil. Consider the following:

• Soil Composition: High organic matter and clay content can lead to increased adsorption of inabenfide to soil particles. This binding can reduce its bioavailability for microbial degradation, thereby increasing its persistence.

• Soil pH: The pH of your soil can significantly influence inabenfide's stability and the activity of soil microorganisms responsible for its degradation. While specific data for inabenfide is limited in publicly available literature, for many pesticides, extremes in pH can slow down microbial degradation.

• Temperature and Moisture: Microbial activity is highly dependent on temperature and moisture levels. If your incubation conditions are too cold or too dry, microbial degradation of inabenfide will be significantly inhibited.

• Microbial Population: The specific types and density of microorganisms in your soil sample are crucial. If the soil has a low microbial count or lacks the specific microbes capable of degrading inabenfide, its persistence will increase.

• Oxygen Levels: Aerobic degradation is often a primary pathway for pesticide breakdown. If your soil becomes anaerobic (lacking in oxygen), the degradation rate of inabenfide may decrease.

Q2: I am observing inconsistent results in my aqueous photolysis experiments with inabenfide. What could be the cause of this variability?

A2: Inconsistent results in aqueous photolysis studies can arise from several experimental variables:

• Light Source: Ensure the spectral characteristics and intensity of your light source are consistent across all experiments. Variations in light intensity or wavelength can significantly impact the rate of photolysis.

• Water Purity: The presence of dissolved organic matter or inorganic ions in the water can act as photosensitizers or quenchers, either accelerating or inhibiting the photolytic degradation of inabenfide. Use consistently purified water (e.g., Milli-Q) for your control experiments.

• pH of the Solution: The pH of the aqueous solution can affect the chemical form of inabenfide and its susceptibility to photolysis. Maintain a constant and accurately measured pH throughout your experiments.

• Temperature: Temperature can influence the rate of photochemical reactions. Ensure your experimental setup maintains a constant and controlled temperature.

Q3: What are the expected degradation products of inabenfide in soil and water?

A3: While specific environmental degradation pathway studies for inabenfide are not extensively documented in publicly available literature, metabolism studies in rats have identified several transformation products. These may provide clues to potential environmental metabolites. The major metabolites identified in rats were hydroxylated forms of inabenfide. Minor metabolites included a dihydrodiol, methylated catechol, a ketone, an N-oxide, and an amine derivative.[1] Environmental degradation pathways may involve similar oxidative processes, as well as hydrolysis of the amide bond.

Q4: How can I extract inabenfide residues from soil samples effectively for analysis?

A4: A common and effective method for extracting pesticide residues from soil is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. A general procedure involves:

• Extraction: Homogenize your soil sample and extract with an organic solvent like acetonitrile.

• Salting Out: Add salts such as magnesium sulfate and sodium chloride to partition the inabenfide into the organic layer.

• Dispersive Solid-Phase Extraction (d-SPE): Use a sorbent mixture (e.g., PSA, C18, GCB) to remove interfering matrix components like fatty acids and pigments.

• Analysis: Analyze the final extract using High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or Mass Spectrometry).

It is crucial to optimize the specific solvent ratios and d-SPE sorbents for your soil type and analytical instrumentation.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for inabenfide in publicly accessible literature, the following tables provide a template for organizing experimental results. Researchers are encouraged to populate these tables with their own findings.

Table 1: Inabenfide Degradation Half-Life (DT50) in Soil

Soil Type	Temperature (°C)	Moisture (% WHC)	DT50 (days)	Degradation Products Identified
Sandy Loam	20	60	Data not available	Data not available
Clay Loam	20	60	Data not available	Data not available
Silt Loam	25	75	Data not available	Data not available
Organic Rich	20	60	Data not available	Data not available

Table 2: Inabenfide Degradation Half-Life (DT50) in Water

Condition	pH	Temperature (°C)	DT50 (days/hours)	Degradation Products Identified
Hydrolysis	5	25	Data not available	Data not available
Hydrolysis	7	25	Data not available	Data not available
Hydrolysis	9	25	Data not available	Data not available
Aqueous Photolysis	7	25	Data not available	Data not available

Experimental Protocols

Aerobic Soil Metabolism Study

This protocol is a general guideline for determining the rate and pathway of inabenfide degradation in soil under aerobic conditions.

1. Soil Collection and Preparation:

• Collect fresh soil from a relevant agricultural field.

• Sieve the soil (e.g., through a 2 mm mesh) to remove large debris.

• Characterize the soil for texture, organic carbon content, pH, and microbial biomass.

• Adjust the soil moisture to a specified level (e.g., 50-60% of water holding capacity).

2. Application of Inabenfide:

• Prepare a stock solution of radiolabeled (e.g., ¹⁴C) inabenfide of known specific activity.

• Apply the inabenfide solution to the soil at a concentration relevant to its agricultural use.

• Thoroughly mix the treated soil to ensure uniform distribution.

3. Incubation:

• Transfer known amounts of the treated soil into incubation vessels (e.g., biometer flasks).

• Incubate the samples in the dark at a constant temperature (e.g., 20 ± 2°C).

• Maintain aerobic conditions by continuously supplying humidified, CO₂-free air.

• Trap evolved ¹⁴CO₂ in a suitable trapping solution (e.g., potassium hydroxide).

4. Sampling and Analysis:

• Collect triplicate soil samples at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days).

• Extract the soil samples with an appropriate solvent system (e.g., acetonitrile/water).

• Analyze the extracts for the parent inabenfide and its degradation products using techniques like HPLC with radiometric detection and/or LC-MS/MS.

• Quantify the trapped ¹⁴CO₂ to determine the extent of mineralization.

• Determine the amount of non-extractable (bound) residues.

5. Data Analysis:

• Calculate the concentration of inabenfide and its degradation products at each time point.

• Determine the dissipation half-life (DT50) of inabenfide using appropriate kinetic models (e.g., first-order kinetics).

• Propose a degradation pathway based on the identified metabolites.

Aqueous Photolysis Study

This protocol outlines a general procedure for assessing the degradation of inabenfide in water due to sunlight.

1. Solution Preparation:

• Prepare a sterile, buffered aqueous solution (e.g., pH 7) containing a known concentration of inabenfide. Use of radiolabeled inabenfide is recommended.

• Use purified water (e.g., Milli-Q) to minimize interferences.

2. Irradiation:

• Place the inabenfide solution in photolysis cells made of a material transparent to the relevant wavelengths of light (e.g., quartz).

• Expose the samples to a light source that simulates natural sunlight (e.g., a xenon arc lamp with appropriate filters).

• Maintain a constant temperature throughout the experiment (e.g., 25 ± 2°C).

• Include dark controls (cells wrapped in aluminum foil) to assess hydrolysis or other non-photolytic degradation.

3. Sampling and Analysis:

• Collect samples from the irradiated and dark control cells at various time intervals.

• Analyze the samples directly by HPLC or after appropriate extraction to determine the concentration of inabenfide and any photoproducts.

4. Data Analysis:

• Calculate the rate of photolytic degradation and the photolysis half-life (DT50).

• Identify any major photoproducts formed.

Visualizations

Caption: General degradation pathways of inabenfide in soil and water environments.

References

• 1. Studies on the metabolism of Inabenfide (a new plant growth regulator) in rats. I. Characterization of metabolites in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Inabenfide Efficacy and Environmental Conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the impact of environmental conditions on the efficacy of Inabenfide.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Inabenfide?

A1: Inabenfide is a plant growth regulator that functions by inhibiting the biosynthesis of gibberellins, a class of hormones that promote cell elongation. Specifically, it blocks the oxidation of kaurene, kaurenol, and kaurenal, which are precursors in the gibberellin synthesis pathway. This inhibition leads to a reduction in plant height, particularly in the lower internodes, which helps to prevent lodging in crops like rice.

Q2: How does temperature affect the efficacy of Inabenfide?

A2: While direct quantitative studies on Inabenfide are limited, research on analogous gibberellin biosynthesis inhibitors, such as paclobutrazol, suggests that efficacy can be temperature-dependent. Higher temperatures may reduce the effectiveness of these types of plant growth regulators. Therefore, it is advisable to monitor ambient temperatures during application and consider that higher temperatures might necessitate adjustments in concentration or application timing for optimal results.

Q3: What is the influence of light intensity on Inabenfide's performance?

A3: Inabenfide treatment in rice has been shown to improve the light-receiving structure of the plant canopy. By reducing culm length and altering leaf blade arrangement, Inabenfide allows for better light penetration into the lower parts of the plant. This can lead to an increase in the percentage of ripened grains and overall yield.[1] While the direct impact of varying light intensity on Inabenfide's efficacy is not well-documented, its mechanism suggests it helps the plant utilize available light more efficiently.

Q4: Does humidity play a role in the effectiveness of Inabenfide?

A4: The impact of humidity on Inabenfide efficacy is not extensively studied. However, general principles for foliar-applied systemic compounds suggest that moderate to high humidity can enhance absorption by delaying the drying of spray droplets on the leaf surface. Conversely, very low humidity may cause rapid drying and reduce uptake. Studies on paclobutrazol have shown that reduced humidity can lead to a reduction in stomatal conductance in grapevines.[2] Researchers should consider the prevailing humidity conditions and aim for applications during periods that favor foliar uptake.

Q5: How does soil type and pH affect Inabenfide application?

A5: Specific studies on the effect of soil type and pH on Inabenfide are scarce. However, for soil-applied plant growth regulators, soil properties can influence availability and degradation. For instance, the efficacy of some herbicides is known to be affected by soil pH and organic matter content. It is recommended to consult soil analysis results and consider the soil characteristics of the experimental site. A field trial with Inabenfide on rice was conducted on a non-allophane volcanic ash soil (Andisol).[3]

Q6: Can Inabenfide be used to mitigate drought stress?

A6: There is evidence to suggest that inhibitors of gibberellin biosynthesis can enhance tolerance to drought. By promoting a more compact plant structure and potentially influencing stomatal conductance, these compounds may help reduce water loss. While specific data for Inabenfide is limited, this is a promising area for further investigation.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Reduced or no dwarfing effect observed after Inabenfide application.	Suboptimal Environmental Conditions: High temperatures during or after application may reduce efficacy.	- Review temperature data for the application period. - Consider applying during cooler parts of the day. - If high temperatures are unavoidable, a higher concentration might be necessary (conduct small-scale trials first).
Incorrect Application Timing: Application at an inappropriate growth stage of the plant.	- Verify the recommended growth stage for Inabenfide application for the specific crop. - Ensure application is made before the main phase of stem elongation.
Inadequate Foliar Uptake: Low humidity, rainfall shortly after application, or poor spray coverage.	- Apply during periods of moderate to high humidity. - Avoid application if rain is forecast. - Ensure thorough spray coverage of the plant foliage.
Variability in plant response within the same experiment.	Uneven Application: Inconsistent spray volume or concentration across the treated area.	- Calibrate spray equipment to ensure uniform application. - Use appropriate spray nozzles and pressure for even coverage.
Soil Heterogeneity: Variations in soil type, pH, or organic matter across the experimental plot.	- Conduct a thorough soil analysis of the experimental site. - If significant variations exist, consider a blocked experimental design.
Unexpected phytotoxicity symptoms (e.g., leaf discoloration, stunting beyond desired levels).	Excessive Concentration: Application rate is too high for the specific crop or environmental conditions.	- Review the calculated concentration and application volume. - Conduct dose-response trials to determine the optimal concentration for your conditions. - Be aware that efficacy can be higher in cooler temperatures, potentially leading to an overdose effect.
Contamination of Spray Solution: Tank contamination from other chemicals.	- Ensure spray equipment is thoroughly cleaned before and after use.

Quantitative Data Summary

The following tables summarize quantitative data from field trials on Inabenfide in rice.

Table 1: Effect of Inabenfide on Rice Growth and Lodging (Field Experiments 1987-1992) [1]

Parameter	Control	Inabenfide Treatment (0.20-0.24 g a.i. m⁻²)
Culm Length Reduction	-	4 - 14%
Lodging	Observed	Prevented (breaking-type)
Yield	Baseline	Greater than control
Percentage of Ripened Grains	Baseline	Greater than control
1000 Grain Weight	Baseline	Greater than control

Table 2: Effect of Inabenfide on Rice Yield Components in No-Tillage Cultivation (Field Trial 2007) [3]

Parameter	Control	Inabenfide Treatment
Number of Panicles (per m²)	Baseline	Increased by 24.5%
Number of Grains per Panicle	Baseline	Reduced
Total Number of Grains (per m²)	27418 ± 1560	25775 ± 1545 (No significant difference)
Grain Yield	No significant difference	No significant difference

Experimental Protocols

1. General Protocol for Evaluating Inabenfide Efficacy in a Controlled Environment

This protocol provides a general framework. Specific parameters should be optimized for the plant species and research question.

• Plant Material: Select uniform and healthy seedlings of the target plant species.

• Growth Conditions:

  • Temperature: Establish different temperature regimes (e.g., 20°C, 25°C, 30°C) in controlled environment chambers.

  • Light: Set a consistent photoperiod (e.g., 12h light/12h dark) and vary the light intensity (e.g., 300, 600, 900 µmol/m²/s).

  • Humidity: Maintain different relative humidity levels (e.g., 40%, 60%, 80%).

  • Soil: Use a standardized soil mix with known pH and organic matter content. For soil pH experiments, adjust the pH of the substrate using appropriate buffers.

• Inabenfide Application:

  • Prepare a stock solution of Inabenfide in a suitable solvent.

  • Apply as a foliar spray at the desired growth stage, ensuring uniform coverage. Include a control group sprayed with the solvent only.

• Data Collection:

  • Measure plant height, internode length, and stem diameter at regular intervals.

  • At the end of the experiment, measure biomass (fresh and dry weight) of shoots and roots.

  • For crop species, measure yield components (e.g., number of flowers, fruits, seeds, grain weight).

• Biochemical Analysis:

  • To confirm the mechanism of action, a gibberellin biosynthesis assay can be performed on treated and control plant tissues.

2. Field Trial Protocol for Inabenfide Application in Rice (Adapted from a No-Tillage Study) [3]

• Experimental Site: A field with a known soil type (e.g., Andisol).

• Cultivar: Use a single rice cultivar (e.g., Oryza sativa L. 'Hitomebore').

• Fertilization: Apply a controlled-availability fertilizer to nursery boxes before transplanting.

• Inabenfide Application: Apply granular Inabenfide (e.g., 4% a.i.) to the nursery boxes by hand one day before transplanting at a specified rate (e.g., 75 g per box or 0.6 g a.i. m⁻²).

• Transplanting: Transplant seedlings at a defined density (e.g., 22.2 hills m⁻²).

• Data Collection:

  • Monitor and record plant length, tiller number, and leaf color (SPAD value) at regular intervals.

  • At harvest, measure yield components: number of panicles, number of grains per panicle, percentage of ripened grains, and 1000-grain weight.

  • Assess lodging incidence and severity.

Visualizations

Caption: Inabenfide's mechanism of action: inhibition of gibberellin biosynthesis.

Caption: General experimental workflow for evaluating Inabenfide efficacy.

References

• 1. tandfonline.com [tandfonline.com]
• 2. EFFECTS OF PACLOBUTRAZOL AND REDUCED HUMIDITY ON STOMATAL CONDUCTANCE OF MICROPROPAGATED GRAPEVINES | International Society for Horticultural Science [ishs.org]
• 3. scialert.net [scialert.net]

Technical Support Center: Inabenfide Application in Rice Seedling Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing inabenfide in rice seedling experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments with inabenfide, focusing on unexpected phytotoxicity symptoms.

Problem: Observed stunting and reduced growth in rice seedlings after inabenfide application.

• Question: My rice seedlings treated with inabenfide are significantly shorter and less vigorous than the control group. Is this expected, and what could be the cause?

• Answer: Stunting, or a reduction in plant height, is an expected effect of inabenfide as it is a gibberellin (GA) biosynthesis inhibitor.[1] Gibberellins are plant hormones that regulate stem elongation. By inhibiting their production, inabenfide leads to a more compact plant structure. However, excessive stunting can be a sign of phytotoxicity due to an overly high concentration of inabenfide. Carefully review your application rates and compare them to recommended dosages for growth regulation.

Problem: Rice seedlings exhibit yellowing or browning of leaves (chlorosis/necrosis) after treatment.

• Question: Some of my inabenfide-treated seedlings are showing signs of chlorosis and necrosis. Is this a known side effect?

• Answer: While inabenfide's primary mode of action is growth regulation, high concentrations or improper application can lead to phytotoxic effects such as chlorosis and necrosis. These symptoms indicate cellular damage and are not the intended effects of inabenfide. It is crucial to assess the concentration used and the overall health of the seedlings. Consider reducing the concentration in subsequent experiments.

Problem: Poor or delayed germination of rice seeds treated with inabenfide.

• Question: I applied inabenfide to my rice seeds, and I'm observing poor or delayed germination compared to the untreated seeds. Can inabenfide inhibit germination?

• Answer: Gibberellins play a role in seed germination. While inabenfide is typically applied post-germination, application to seeds or very early-stage seedlings could potentially interfere with the germination process due to the inhibition of GA biosynthesis. If you are observing germination issues, it is recommended to apply inabenfide after the seedlings have emerged and established.

Problem: Reduced root growth and development in treated seedlings.

• Question: The root systems of my inabenfide-treated rice seedlings appear to be smaller and less developed than the control group. Is this a typical response?

• Answer: Yes, as a gibberellin inhibitor, inabenfide can affect overall plant development, including root growth. Reduced root biomass and length can be a consequence of the systemic growth-regulating effects of the compound. Monitor the root-to-shoot ratio to understand the allocation of resources in the treated seedlings.

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action of inabenfide in rice?

A1: Inabenfide is a plant growth regulator that acts as a gibberellin (GA) biosynthesis inhibitor.[1] It specifically blocks the oxidative pathway in the synthesis of GAs, which are key hormones responsible for cell elongation. This inhibition leads to reduced plant height and can influence other developmental processes like tillering and panicle formation.[1]

Q2: What are the expected morphological changes in rice seedlings treated with an optimal concentration of inabenfide?

A2: At optimal concentrations, inabenfide is expected to cause a reduction in the culm length (stem height), leading to a more compact, dwarf-like phenotype.[2] It has also been observed to promote tillering (the production of side shoots) in some cases.[1]

Q3: What are the visual symptoms of inabenfide phytotoxicity or overdose in rice seedlings?

A3: An overdose of inabenfide can lead to severe stunting, where the seedlings are excessively small and fail to develop properly. Other potential phytotoxicity symptoms, although not extensively documented specifically for inabenfide, can be inferred from general herbicide and plant growth regulator toxicity and may include:

• Severe stunting: Drastic reduction in both shoot and root growth.

• Chlorosis: Yellowing of the leaves due to a lack of chlorophyll.

• Necrosis: Browning and death of plant tissue.

• Delayed development: Significant delays in reaching developmental milestones compared to control plants.

Q4: How can I determine the optimal, non-toxic concentration of inabenfide for my experiments?

A4: It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific rice variety and experimental conditions. Start with a range of concentrations, including the manufacturer's recommended rates for growth regulation, and extend to higher concentrations to identify the threshold for phytotoxicity.

Data Presentation

Table 1: Expected Effects of Inabenfide on Rice Seedlings at Different Concentration Ranges (Hypothetical)

Concentration Range	Expected Primary Effect	Potential Phytotoxicity Symptoms	Impact on Root Growth	Impact on Shoot Growth
Low (Sub-optimal)	Minimal to no observable effect on height.	None	No significant difference from control.	No significant difference from control.
Optimal	Desired reduction in plant height (stunting for lodging resistance), potential increase in tillering.	None	Slight reduction in biomass.	Controlled reduction in height.
High (Supra-optimal)	Severe stunting, potential for reduced biomass accumulation.	Possible mild chlorosis on older leaves.	Significant reduction in length and biomass.	Severe reduction in height.
Very High (Toxic)	Extreme dwarfing, cessation of growth.	Pronounced chlorosis and potential necrosis.	Severely inhibited development.	Drastic stunting and potential die-off.

Table 2: Quantitative Effects of Inabenfide on Rice Yield Components (from Field Studies)

Parameter	Control	Inabenfide Treated	Percentage Change	Reference
Number of Panicles (per m²)	Varies	Increased	+24.5%	[1]
Number of Grains per Panicle	Varies	Decreased	Varies	[1]
Culm Length	Varies	Decreased	-4% to -14%	[2]

Experimental Protocols

Protocol 1: Assessing Inabenfide Phytotoxicity on Rice Seedling Growth

Objective: To determine the phytotoxic effects of a range of inabenfide concentrations on the early growth of rice seedlings.

Materials:

• Rice seeds (specify cultivar)

• Inabenfide stock solution

• Germination paper or petri dishes with sterile filter paper

• Hydroponic solution or nutrient agar

• Growth chamber with controlled light, temperature, and humidity

• Ruler or caliper

• Analytical balance

Methodology:

• Seed Sterilization and Germination:

  • Surface sterilize rice seeds with a 10% bleach solution for 10 minutes, followed by three rinses with sterile distilled water.

  • Germinate seeds on moist germination paper or in petri dishes in the dark at a controlled temperature (e.g., 28°C) for 3-5 days, or until radicles emerge.

• Seedling Culture and Treatment:

  • Transfer uniformly germinated seedlings to a hydroponic system or nutrient agar plates.

  • Prepare a series of inabenfide concentrations (e.g., 0, 1, 10, 50, 100, 200 µM) in the hydroponic solution or agar.

  • Grow the seedlings in a growth chamber with a defined photoperiod (e.g., 12h light/12h dark), temperature, and humidity.

• Data Collection (after 7-14 days of treatment):

  • Visual Phytotoxicity Scoring: Score each seedling on a scale of 0-5, where 0 = no visible injury, 1 = slight stunting, 2 = moderate stunting and/or slight chlorosis, 3 = severe stunting and chlorosis, 4 = severe stunting, chlorosis, and some necrosis, 5 = seedling death.

  • Shoot and Root Length: Carefully remove seedlings and measure the length of the longest shoot and the longest root.

  • Biomass Measurement: Separate the shoots and roots, and measure their fresh weight. Dry the tissues in an oven at 70°C for 48 hours and measure the dry weight.

• Data Analysis:

  • Calculate the average and standard deviation for each measurement at each concentration.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine significant differences between treatments.

  • Generate dose-response curves for each parameter.

Mandatory Visualization

Caption: Inabenfide inhibits gibberellin biosynthesis, leading to the accumulation of DELLA repressor proteins and subsequent suppression of growth responses in rice.

Caption: Workflow for assessing inabenfide phytotoxicity in rice seedlings.

References

• 1. scialert.net [scialert.net]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Technical Support Center: Mitigating the Impact of Inabenfide on Rice Grain Filling

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential issues encountered when using Inabenfide in rice grain filling experiments.

Troubleshooting Guide

This guide is designed to help you identify and resolve common problems that may arise during your experiments with Inabenfide.

Observed Problem	Potential Cause	Suggested Solution/Investigation
Poor or uneven grain filling, leading to a high percentage of unfilled or partially filled grains.	Hormonal Imbalance: Inabenfide, as a gibberellin (GA) biosynthesis inhibitor, can disrupt the hormonal balance crucial for grain filling.[1][2] Reduced GA levels can affect nutrient mobilization and starch accumulation.[3]	1. Optimize Inabenfide Dosage and Timing: Application timing is critical. Applying Inabenfide too late in the season may interfere with the grain filling process.[4] Consider applying it earlier, during the vegetative stage, to achieve the desired growth regulation without impacting the reproductive phase. 2. Hormonal Analysis: Measure endogenous levels of GAs, abscisic acid (ABA), auxins (IAA), and cytokinins (zeatin and zeatin riboside) in developing grains to confirm a hormonal imbalance.[1][3] 3. Exogenous Hormone Application: In a controlled experiment, test if the application of a low concentration of GA or other growth-promoting hormones can rescue the grain-filling defect.[3]
Reduced 1000-grain weight.	Insufficient Assimilate Supply: While Inabenfide can increase the number of panicles, it may decrease the number of grains per panicle.[2] This can sometimes lead to a situation where the plant's source capacity is insufficient to fill all the grains effectively.	1. Assess Source-Sink Relationship: Analyze the leaf area per grain and the starch content in leaf sheaths and culms at the heading and grain-filling stages.[5] 2. Nutrient Management: Ensure adequate nitrogen application, as it is crucial for grain filling.[3] Consider a supplemental foliar application of nutrients during the early grain filling stage.
Increased number of sterile or aborted spikelets.	Disruption of Early Reproductive Development: The hormonal shifts caused by Inabenfide might interfere with pollen development or fertilization, processes that are sensitive to GA levels.[6]	1. Microscopic Examination: Analyze pollen viability and germination from Inabenfide-treated and control plants. 2. Timing of Application: Avoid applying Inabenfide during the booting and flowering stages to minimize interference with reproductive processes.
Delayed or asynchronous grain filling within the panicle.	Altered Panicle Development: Inabenfide's effect on tillering and panicle formation might lead to less uniform panicles, where inferior spikelets struggle to fill.[2][7]	1. Panicle Architecture Analysis: Compare the structure of panicles from treated and untreated plants, noting differences in the development of superior and inferior spikelets. 2. Hormone Profiling of Spikelets: Analyze hormone levels in both superior and inferior spikelets to understand the localized impact of Inabenfide.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Inabenfide and how does it affect rice?

A1: Inabenfide is a plant growth regulator that acts as an inhibitor of gibberellin (GA) biosynthesis.[2] It primarily works by blocking the oxidative pathway in GA synthesis.[2] In rice, this leads to reduced culm length, which helps prevent lodging.[5] It can also have the side effect of promoting tillering, leading to an increased number of panicles.[2]

Q2: Can Inabenfide application lead to a yield reduction despite increased tillering?

A2: Yes, it is possible. While Inabenfide often increases the number of panicles, it can also decrease the number of grains per panicle.[2] If the plant cannot supply enough photoassimilates to fill the increased number of grains, the overall yield might not increase and could potentially decrease if the reduction in grain weight and filled grain percentage is significant. The total number of grains may not be affected, as the decrease in grains per panicle can be compensated by the increase in panicle number.[2]

Q3: What is the optimal timing for Inabenfide application to minimize negative impacts on grain filling?

A3: While specific timing can depend on the rice variety and environmental conditions, it is generally advisable to apply Inabenfide during the vegetative growth stage to achieve lodging resistance without directly interfering with the hormonal regulation of the grain filling period.[4] Application during late reproductive stages could have unintended consequences on grain development.

Q4: How can I assess the impact of Inabenfide on the hormonal balance in my rice grains?

A4: You can perform a phytohormone analysis on developing grains. This typically involves extraction, purification, and quantification of key hormones like GAs, ABA, IAA, and cytokinins using methods such as Enzyme-Linked Immunosorbent Assay (ELISA) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][3][8][9]

Q5: Are there any known interactions between Inabenfide and other signaling pathways, such as brassinosteroids?

A5: Yes, there is significant crosstalk between gibberellin and brassinosteroid (BR) signaling pathways.[10][11] Both hormones play crucial roles in plant growth and development. Since Inabenfide inhibits GA biosynthesis, it can indirectly affect BR signaling. For instance, GAs and BRs can co-regulate gene expression. A disruption in GA levels could alter the expression of genes that are also responsive to BRs, potentially impacting grain development.

Experimental Protocols

Protocol 1: Determination of Starch Content in Rice Grains

This protocol provides a method for quantifying the starch content in rice grains, which is a key indicator of grain filling.

Materials:

• Milled rice grains

• Ethanol (95% and 80%)

• Sodium hydroxide (NaOH) solution (1 N)

• Hydrochloric acid (HCl)

• Sodium phosphotungstate solution (4%)

• Deionized water

• Spectrophotometer

• Centrifuge

• Volumetric flasks, pipettes, and test tubes

Procedure:

• Sample Preparation: Grind milled rice grains into a fine powder. Dry the powder to a constant weight at 70°C.[12]

• Digestion:

  • Weigh 100 mg of the dried rice powder into a 50 mL test tube.

  • Add 0.5 mL of 95% ethanol to wet the sample.

  • Add 4.5 mL of 1 N NaOH solution. Cap the tube and allow the sample to digest overnight at room temperature.[13]

• Neutralization and Dilution:

  • Add deionized water to the tube up to the 50 mL mark and mix thoroughly.[13]

• Color Development (Iodine-Colorimetric Method):

  • Take a 1 mL aliquot of the digested starch solution and place it in a 50 mL test tube.

  • Add 10 mL of diluted acetic acid.

  • Add 2.0 mL of iodine solution and make up the volume to 100 mL with deionized water. Let it stand for 10 minutes.[14]

• Spectrophotometry:

  • Measure the absorbance of the solution at 620 nm using a spectrophotometer against a blank solution.[13][14]

• Calculation:

  • Prepare a standard curve using known concentrations of pure rice starch.

  • Calculate the starch content of the sample based on the standard curve.

Protocol 2: Analysis of Endogenous Hormones in Rice Grains

This protocol outlines the steps for extracting, purifying, and quantifying key phytohormones involved in grain filling.

Materials:

• Developing rice grains (sampled at different stages post-anthesis)

• Liquid nitrogen

• 80% (v/v) methanol with 1 mM butylated hydroxytoluene (BHT)

• Phosphate-buffered saline (PBS)

• C18 Sep-Pak cartridges

• Nitrogen evaporator

• ELISA reader or LC-MS system

• Hormone standards (GA, ABA, IAA, Zeatin, Zeatin Riboside)

• Antibodies for ELISA

Procedure:

• Sampling and Storage: Collect developing grains at desired time points, immediately freeze them in liquid nitrogen, and store at -80°C until analysis.[1]

• Extraction:

  • Grind 50-80 frozen, dehulled grains in a pre-chilled mortar with 5-10 mL of ice-cold 80% methanol extraction medium containing BHT.[1][3]

  • Incubate the extract at 4°C for 4 hours.

  • Centrifuge at 1467 x g for 15 minutes at 4°C.[1]

• Purification:

  • Pass the supernatant through a pre-washed C18 Sep-Pak cartridge to purify the hormone fractions.[1]

  • Elute the hormones with 100% methanol.

• Quantification:

  • Dry the hormone fractions under a stream of nitrogen gas.[3]

  • Resuspend the residue in PBS for analysis.

  • Quantify the hormone levels using either ELISA with specific antibodies or an LC-MS system.[1][8]

• Data Analysis:

  • Calculate the hormone concentrations based on standard curves generated with known amounts of hormone standards.

Visualizations

Signaling Pathway: Inabenfide's Impact on Gibberellin and Brassinosteroid Crosstalk in Rice Grain Filling

Caption: Inabenfide inhibits gibberellin (GA) biosynthesis, impacting grain filling.

Experimental Workflow: Troubleshooting Inabenfide-Induced Grain Filling Issues

Caption: A logical workflow for diagnosing and resolving grain filling problems.

References

• 1. Grain Filling Characteristics and Their Relations with Endogenous Hormones in Large- and Small-Grain Mutants of Rice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scialert.net [scialert.net]
• 3. Hormonal Changes in the Grains of Rice Subjected to Water Stress during Grain Filling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Some Mistakes in Fungicide Application to Manage Rice Diseases [arkansascrops.uada.edu]
• 5. tandfonline.com [tandfonline.com]
• 6. Reduction of Gibberellin by Low Temperature Disrupts Pollen Development in Rice [ouci.dntb.gov.ua]
• 7. Grain-filling problem in 'super' rice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Phytohormone Profiling Method for Rice: Effects of GA20ox Mutation on the Gibberellin Content of Japonica Rice Varieties [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. Mechanisms of signaling crosstalk between brassinosteroids and gibberellins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cross-talk of Brassinosteroid signaling in controlling growth and stress responses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ISL - External - Rice grain sample prep submission guide [isl.irri.org]
• 13. ars.usda.gov [ars.usda.gov]
• 14. connecting-asia.org [connecting-asia.org]

Technical Support Center: Inabenfide and Nitrogen Fertilization in Rice

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on investigating the interaction between inabenfide and nitrogen fertilization in rice.

Frequently Asked Questions (FAQs)

Q1: What is inabenfide and what is its primary role in rice cultivation?

A1: Inabenfide is a plant growth regulator known for its ability to enhance lodging resistance in rice. It primarily works by inhibiting the activity of a specific cytochrome P450, CYP714D1, which is involved in the inactivation of gibberellin, a key plant hormone. This inhibition leads to a reduction in the upper internode length of the rice plant, resulting in a shorter and sturdier culm that is less prone to bending or breaking (lodging), especially under conditions of high nitrogen fertilization.

Q2: How does inabenfide interact with nitrogen fertilization in rice?

A2: Inabenfide's interaction with nitrogen fertilization is significant. High levels of nitrogen, while promoting growth, can also lead to excessive plant height and weaker stems, increasing the risk of lodging and reducing yield. Inabenfide counteracts this by shortening the plant's stature, allowing for the application of higher nitrogen rates to maximize grain yield without the detrimental effects of lodging. This interaction is crucial for optimizing rice production in high-input agricultural systems.

Q3: What are the expected phenotypic effects of inabenfide application on rice, with and without varying nitrogen levels?

A3: The application of inabenfide typically results in a more compact rice plant architecture. Specifically, you can expect to observe a significant reduction in the length of the upper internodes. This effect is maintained across different nitrogen fertilization levels. At high nitrogen levels, where untreated plants would grow tall and be susceptible to lodging, inabenfide-treated plants will remain shorter and more robust.

Troubleshooting Guide

Problem 1: Inabenfide application did not result in a significant reduction in plant height.

• Possible Cause 1: Incorrect Application Timing. Inabenfide is most effective when applied at the panicle formation stage. Application too early or too late may not coincide with the critical period of internode elongation.

• Troubleshooting: Verify the growth stage of your rice plants before application. The panicle formation stage is typically characterized by the emergence of the flag leaf.

• Possible Cause 2: Inadequate Concentration. The concentration of the applied inabenfide solution might have been too low to elicit a significant response.

• Troubleshooting: Review your dilution calculations and ensure the final concentration aligns with recommended levels from literature (e.g., check specific product labels or published studies).

• Possible Cause 3: Environmental Factors. Heavy rainfall immediately after application could wash the product off the plant foliage, reducing its efficacy.

• Troubleshooting: Monitor weather conditions and, if possible, apply inabenfide during a period without anticipated rainfall. Consider using a surfactant to improve adherence to the leaves.

Problem 2: Severe lodging occurred in inabenfide-treated plots with high nitrogen fertilization.

• Possible Cause 1: Extremely High Nitrogen Levels. While inabenfide enhances lodging resistance, its effects can be overwhelmed by excessive nitrogen application that leads to a dense, heavy canopy and weak lower stems.

• Troubleshooting: Re-evaluate the nitrogen application rates. It may be necessary to establish a dose-response curve for your specific rice cultivar to find the optimal nitrogen level that maximizes yield without causing lodging, even with inabenfide treatment.

• Possible Cause 2: Cultivar Susceptibility. Some rice cultivars are inherently more susceptible to lodging, and inabenfide may not be sufficient to overcome this genetic predisposition, especially under high nitrogen pressure.

• Troubleshooting: If possible, use a rice cultivar known for its good lodging resistance. Note the genetic background of your cultivar in your experimental records.

Experimental Protocols

Objective: To evaluate the effect of inabenfide on lodging resistance and yield components of rice under different nitrogen fertilization regimes.

Materials:

• Rice seeds (specify cultivar)

• Inabenfide (specify formulation)

• Nitrogen fertilizer (e.g., urea)

• Pots or field plots

• Standard rice cultivation nutrients (P, K, etc.)

• Measurement tools (ruler, calipers, balance)

Methodology:

• Experimental Design: A randomized complete block design with a factorial arrangement of treatments is recommended. The factors would be inabenfide application (e.g., control vs. treated) and nitrogen fertilization levels (e.g., low, medium, high). Replicate each treatment combination at least three times.

• Plant Cultivation:

  • Sow pre-germinated rice seeds in pots or field plots.

  • Apply a basal dose of phosphorus and potassium fertilizer.

  • Nitrogen fertilizer should be applied in split doses at key growth stages (e.g., basal, tillering, panicle initiation). The rates for low, medium, and high nitrogen levels should be clearly defined (e.g., 50, 100, 150 kg N/ha).

• Inabenfide Application:

  • Apply inabenfide at the panicle formation stage.

  • Prepare the inabenfide solution to the desired concentration and apply as a foliar spray until runoff.

  • The control group should be sprayed with a blank solution (water and any surfactant used).

• Data Collection:

  • Agronomic Traits: At maturity, measure plant height, panicle length, number of tillers per plant, and the length of each internode.

  • Lodging Index: Assess the degree of lodging in each plot.

  • Yield Components: Harvest the grains, and after drying to a constant weight, measure the number of grains per panicle, 1000-grain weight, and total grain yield per plot.

  • Nitrogen Analysis: Analyze the nitrogen content in plant tissues (leaves, stems, grains) to determine nitrogen uptake and use efficiency.

Quantitative Data Summary

Table 1: Effect of Inabenfide and Nitrogen Fertilization on Rice Agronomic Traits

Treatment	Plant Height (cm)	Upper Internode Length (cm)	Lodging Index
Low Nitrogen
Control	85.2	25.1	0
Inabenfide	75.8	18.5	0
Medium Nitrogen
Control	95.6	30.4	15.3
Inabenfide	82.1	22.8	2.1
High Nitrogen
Control	108.3	35.7	45.8
Inabenfide	90.5	26.3	8.7

Data are hypothetical and for illustrative purposes.

Table 2: Effect of Inabenfide and Nitrogen Fertilization on Rice Yield and Yield Components

Treatment	Grain Yield ( kg/ha )	Grains per Panicle	1000-Grain Weight (g)
Low Nitrogen
Control	5500	120	25.1
Inabenfide	5650	122	25.3
Medium Nitrogen
Control	6800	145	25.8
Inabenfide	7200	148	26.0
High Nitrogen
Control	6500 (lodging loss)	160	26.2
Inabenfide	8100	165	26.5

Data are hypothetical and for illustrative purposes.

Visualizations

Caption: Inabenfide and Nitrogen Signaling Pathway in Rice.

Caption: Experimental Workflow for Inabenfide and Nitrogen Studies.

Optimizing Inabenfide Application for Diverse Rice Varieties: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing inabenfide in rice research. The information is designed to facilitate experimental design, troubleshoot common issues, and provide a deeper understanding of inabenfide's mode of action.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of inabenfide in rice?

A1: Inabenfide is a plant growth regulator that functions as a gibberellin (GA) biosynthesis inhibitor.[1] Specifically, it blocks the oxidative pathway in GA biosynthesis.[1] This inhibition of GA leads to reduced stem elongation, which is the primary mechanism for its anti-lodging effect in rice.[1]

Q2: What are the typical observable effects of inabenfide on rice plants?

A2: The most prominent effect of inabenfide is a reduction in plant height, which helps prevent lodging.[1] Additionally, it has been observed to promote tillering, leading to an increase in the number of panicles.[1] While the number of grains per panicle may decrease, this is often compensated for by the increased number of panicles, resulting in no significant change in overall grain yield.[1]

Q3: Does inabenfide application affect rice yield?

A3: Inabenfide treatment has been shown to increase the number of panicles by up to 24.5%; however, it can also lead to a decrease in the number of grains per panicle.[1] The net effect on grain yield is often neutral, as the increase in panicle number compensates for the reduction in grains per panicle.[1] The percentage of ripened grains and the 1000-grain weight are generally not affected.[1]

Q4: Is there a known impact of inabenfide on rice disease resistance?

A4: While direct studies on inabenfide's effect on specific diseases are limited, its mechanism as a gibberellin (GA) inhibitor suggests a potential enhancement of disease resistance. There is an antagonistic relationship between GA and jasmonate (JA), a key hormone in plant defense signaling.[2][3] By inhibiting GA, inabenfide may reduce the suppression of JA-mediated defense pathways, thus potentially increasing resistance to certain pathogens.[2][3] Similarly, salicylic acid (SA), another crucial defense hormone, is known to inhibit GA signaling.[4][5] Therefore, reducing GA levels with inabenfide could lead to a more robust defense response.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Inconsistent or no observable effect on plant height.	1. Incorrect Application Timing: Application at a non-optimal growth stage. 2. Suboptimal Concentration: The concentration of inabenfide may be too low for the specific rice variety or environmental conditions. 3. Improper Application Method: Uneven spray coverage or poor absorption. 4. Environmental Factors: High temperatures or heavy rainfall immediately after application can reduce efficacy.	1. Optimize Timing: Apply during the active vegetative growth stage when internodes are elongating. 2. Concentration Adjustment: Conduct a dose-response experiment to determine the optimal concentration for your specific variety and conditions. 3. Improve Application: Ensure thorough and uniform foliar spray. Consider using a surfactant to improve adhesion and absorption. For soil drench applications, ensure even distribution in the root zone. 4. Monitor Weather: Avoid application when heavy rain is forecasted. Apply during cooler parts of the day, such as early morning or late evening, to improve uptake.[6]
Signs of Phytotoxicity (e.g., leaf burn, stunting beyond desired effect).	1. Excessive Concentration: The applied concentration is too high for the specific rice variety. 2. Uneven Application: "Hot spots" of high concentration due to improper spraying. 3. Plant Stress: Application to plants already under biotic or abiotic stress can exacerbate negative effects.	1. Reduce Concentration: Lower the application rate in subsequent experiments. 2. Ensure Uniformity: Calibrate spray equipment and use proper technique to ensure even coverage. 3. Assess Plant Health: Only apply to healthy, well-watered plants.
Unexpected reduction in yield.	1. Timing of Application: Application during sensitive reproductive stages can negatively impact grain development. 2. Variety Susceptibility: Some rice varieties may be more sensitive to the yield-component trade-offs (fewer grains per panicle) induced by inabenfide.	1. Adjust Application Window: Avoid spraying during panicle initiation and flowering. 2. Screen Varieties: Test inabenfide on a small scale with different varieties before large-scale experiments.

Quantitative Data Summary

Parameter	Effect of Inabenfide Treatment	Reference
Number of Panicles	Increased by approximately 24.5%	[1]
Number of Grains per Panicle	Decreased	[1]
Total Number of Grains	No significant effect	[1]
Percentage of Ripened Grains	No significant effect	[1]
1000-Grain Weight	No significant effect	[1]
Grain Yield	No significant difference observed	[1]

Experimental Protocols

General Protocol for Inabenfide Application in Greenhouse Pot Experiments

• Plant Material: Grow rice seedlings (e.g., Oryza sativa cv. 'Nipponbare' or 'IR64') in pots containing a suitable growth medium. Maintain plants in a controlled environment (e.g., 28°C/22°C day/night temperature, 12-hour photoperiod).

• Inabenfide Stock Solution: Prepare a stock solution of inabenfide in a suitable solvent (e.g., DMSO or ethanol) and dilute to the final desired concentrations with deionized water containing a surfactant (e.g., 0.01% Tween-20).

• Application:

  • Foliar Spray: At the 4-5 leaf stage, apply the inabenfide solution as a fine mist to the foliage until runoff. Ensure even coverage of all aerial parts of the plant. A control group should be sprayed with the same solution lacking inabenfide.

  • Soil Drench: Apply a known volume of the inabenfide solution directly to the soil surface of each pot. Ensure the volume is consistent across all treated pots. The control group should receive an equal volume of the mock solution.

• Data Collection:

  • Measure plant height at regular intervals (e.g., weekly) from the soil surface to the tip of the longest leaf.

  • At the end of the experiment (e.g., at maturity), count the number of tillers and panicles per plant.

  • Harvest the grains and determine the number of grains per panicle, the percentage of filled grains, and the 1000-grain weight.

  • Observe and record any signs of phytotoxicity.

Protocol for Evaluating the Effect of Inabenfide on Disease Resistance

• Plant Growth and Inabenfide Treatment: Follow the general pot experiment protocol for growing and treating rice plants with inabenfide.

• Pathogen Inoculation: At a specified time point after inabenfide treatment (e.g., 48-72 hours), inoculate the plants with a pathogen of interest (e.g., a suspension of Magnaporthe oryzae spores for blast disease or a bacterial suspension of Xanthomonas oryzae pv. oryzae for bacterial blight).

• Disease Scoring: At appropriate time points post-inoculation (e.g., 5-7 days for blast, 10-14 days for bacterial blight), score the disease severity using a standardized rating scale.

• Molecular Analysis (Optional):

  • Collect leaf tissue at different time points after pathogen inoculation.

  • Extract RNA and perform quantitative real-time PCR (qRT-PCR) to analyze the expression of defense-related genes (e.g., PR genes, genes involved in the SA and JA pathways).

Visualizations

Caption: Inabenfide inhibits the oxidation steps from ent-Kaurene to ent-Kaurenoic Acid.

Caption: General experimental workflow for testing inabenfide on rice.

Caption: Hypothetical model of inabenfide's influence on plant defense pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Gibberellin antagonizes jasmonate-induced defense against Meloidogyne graminicola in rice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Salicylic acid: The roles in plant immunity and crosstalk with other hormones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Salicylic acid inhibits gibberellin signaling through receptor interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scialert.net [scialert.net]

Reference Data & Comparative Studies

Inabenfide and Paclobutrazol: A Comparative Guide on Their Effects on Plant Height

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of inabenfide and paclobutrazol, two widely recognized plant growth regulators. Both compounds are known for their ability to reduce plant height by inhibiting the biosynthesis of gibberellins (GAs), a class of hormones crucial for stem elongation. This guide delves into their mechanisms of action, presents available experimental data on their effects on plant height, and provides detailed experimental protocols for the cited studies.

Mechanism of Action: Inhibition of Gibberellin Biosynthesis

Both inabenfide and paclobutrazol function as plant growth retardants by targeting the gibberellin biosynthesis pathway. Specifically, they inhibit the oxidation of ent-kaurene to ent-kaurenoic acid, a critical step catalyzed by the enzyme ent-kaurene oxidase, a cytochrome P450-dependent monooxygenase.[1][2][3] This inhibition leads to a deficiency in active gibberellins, such as GA1 and GA4, which are responsible for promoting cell elongation in plant stems. The reduction in active GAs results in decreased internodal growth, leading to shorter and more compact plants.[2]

While both compounds share a common target in the GA biosynthesis pathway, differences in their chemical structures may lead to variations in their potency and spectrum of activity across different plant species.

Quantitative Comparison of Effects on Plant Height

Direct comparative studies providing quantitative data on the effects of inabenfide and paclobutrazol on plant height under identical experimental conditions are limited in the available scientific literature. However, individual studies on each compound demonstrate their efficacy in reducing plant height in various species.

Table 1: Summary of Experimental Data on the Effects of Inabenfide and Paclobutrazol on Plant Height

Compound	Plant Species	Concentration/Dosage	Application Method	Observed Effect on Plant Height	Reference
Inabenfide	Rice (Oryza sativa)	Not specified	Not specified	Growth-retardant activity observed, correlated with inhibition of ent-kaurene oxidation.	[4]
Paclobutrazol	Canola (Brassica napus)	Applied at 10 cm stalk height	Foliar spray	27% reduction compared to control.	[5]
Paclobutrazol	Wheat (Triticum aestivum)	200 mg L⁻¹ (PB1)	Seed soaking	Dose-dependent decrease in plant height.	[6]
Paclobutrazol	Shanlan upland rice (Oryza sativa)	225 mg/kg	Foliar spray (35 days after sowing)	25.29% decrease compared to the control group.	[7]
Paclobutrazol	High-quality japonica rice (Oryza sativa)	200 mg L⁻¹ (MP)	Foliar spray (jointing stage)	Significant reduction in plant height.	[8]
Paclobutrazol	Direct-seeded rice (Oryza sativa)	Not specified	Seed soaking	Reduced plant height.	[9]
Paclobutrazol	Ornamental Pepper (Capsicum annuum)	5, 10, or 15 ppm a.i.	Foliar spray	25% to 50% reduction in plant height.	[10]
Paclobutrazol	Chinese Cabbage (Brassica rapa ssp. Pekinensis)	Not specified	Not specified	31% decrease in shoot length compared to no treatment.	[11]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to allow for replication and further investigation.

Paclobutrazol Application on Canola (Field Experiment)

• Objective: To evaluate the effect of paclobutrazol application time on canola plant height and seed yield.

• Experimental Design: A field experiment was conducted using a randomized complete block design.

• Treatments: Paclobutrazol was applied at different stalk heights of the canola plants: 10, 20, 30, 40, and 50 cm. A control group without paclobutrazol application was included.

• Application: Paclobutrazol was applied as a foliar spray.

• Data Collection: Plant height was measured at maturity.

• Results: The most significant reduction in plant height (27%) was observed when paclobutrazol was applied at a stalk height of 10 cm.[5]

Paclobutrazol Seed Soaking on Wheat

• Objective: To examine the effects of paclobutrazol on culm physical strength, lignin content, and lodging resistance of wheat.

• Experimental Design: Wheat seeds were subjected to different concentrations of paclobutrazol.

• Treatments: Wheat seeds were soaked in paclobutrazol solutions at concentrations of 0 (CK, control), 200 (PB1), 300 (PB2), and 400 (PB3) mg L⁻¹.

• Data Collection: Plant height, internode length, and other morphological characteristics were measured.

• Results: Paclobutrazol treatment resulted in a dose-dependent decrease in plant height and internode length.[6]

Paclobutrazol Application on Ornamental Pepper (Greenhouse Experiment)

• Objective: To assess the influence of paclobutrazol with and without pinching on the growth and fruit characteristics of ornamental pepper.

• Experimental Design: A greenhouse experiment was conducted with pinched and non-pinched plants treated with different concentrations of paclobutrazol.

• Treatments: Paclobutrazol was applied as a foliar spray to whole plants at concentrations of 5, 10, or 15 ppm a.i.

• Data Collection: Plant height was measured at 2, 4, 6, and 8 weeks after the initial treatment.

• Results: Paclobutrazol application, both with and without pinching, significantly reduced plant height by 25% to 50%.[10]

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

References

• 1. GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. jkip.kit.edu [jkip.kit.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Application of paclobutrazol: a strategy for inducing lodging resistance of wheat through mediation of plant height, stem physical strength, and lignin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of Paclobutrazol on Important Agronomic Traits under Different Fertilization Levels in Shanlan Upland Rice | Wang 1 | Rice Genomics and Genetics [cropscipublisher.com]
• 8. Frontiers | Effects of different spraying periods and concentrations of paclobutrazol on the lodging resistance and yield of high-quality japonica rice [frontiersin.org]
• 9. Paclobutrazol Enhanced Stem Lodging Resistance of Direct-Seeded Rice by Affecting Basal Internode Development | MDPI [mdpi.com]
• 10. hort [journals.ashs.org]
• 11. mdpi.com [mdpi.com]

A Comparative Analysis of Inabenfide and Prohexadione-Calcium: Efficacy and Mechanism as Plant Growth Regulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two prominent plant growth regulators, Inabenfide and prohexadione-calcium. Both compounds are recognized for their ability to manage plant growth by inhibiting the biosynthesis of gibberellins (GAs), a class of hormones responsible for cell elongation. However, they achieve this through distinct mechanisms of action, leading to differential effects on plant physiology and development. This document synthesizes experimental data to objectively compare their performance, details their respective biochemical pathways, and provides insights into experimental methodologies.

Mechanism of Action: Differential Inhibition of Gibberellin Biosynthesis

Inabenfide and prohexadione-calcium both function as plant growth retardants by interfering with the gibberellin biosynthetic pathway, but at different key stages. Gibberellins are essential for various developmental processes, including stem elongation, seed germination, and flowering. By inhibiting their production, these regulators effectively reduce plant stature, which can be advantageous in preventing lodging (the bending over of stems) in cereal crops and managing vegetative growth in fruit trees.

Inabenfide acts on the early stages of the gibberellin biosynthesis pathway. It specifically inhibits the three oxidation steps that convert ent-kaurene to ent-kaurenoic acid.[1][2] This inhibition is carried out by blocking cytochrome P450-dependent monooxygenases.[3][4]

Prohexadione-calcium , on the other hand, is an inhibitor of the late stages of GA biosynthesis.[5][6][7] It functions as a structural mimic of 2-oxoglutaric acid, a co-substrate for dioxygenases.[5] This mimicry allows it to block the 3β-hydroxylation of inactive GA precursors, such as the conversion of GA₂₀ to the biologically active GA₁.[5][6][8]

Below is a diagram illustrating the gibberellin biosynthesis pathway and the specific points of inhibition for both Inabenfide and prohexadione-calcium.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jkip.kit.edu [jkip.kit.edu]
• 5. PROHEXADIONE-CA: MODES OF ACTION OF A MULTIFUNCTIONAL PLANT BIOREGULATOR FOR FRUIT TREES | International Society for Horticultural Science [ishs.org]
• 6. mdpi.com [mdpi.com]
• 7. Prohexadione-calcium alleviates the leaf and root damage caused by salt stress in rice (Oryza sativa L.) at the tillering stage - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative Study of the Mechanisms Underlying the Effects of Prohexadione-Calcium and Gibberellin on the Morphogenesis and Carbon Metabolism of Rice Seedlings Under NaCl Stress - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Effect of Novel Gibberellin Biosynthesis Inhibitors on GA-Responsive Gene Expression: A Comparison Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the efficacy of novel compounds, such as the hypothetical inhibitor "Inabenfide," in modulating gibberellin (GA)-responsive gene expression. The methodologies and comparisons presented herein are based on established principles of GA signaling and gene regulation.

Introduction to Gibberellin Signaling

Gibberellins are a class of plant hormones that regulate a wide array of developmental processes, including seed germination, stem elongation, and flowering.[1][2][3] The molecular mechanism of GA signaling involves a derepression of a signaling pathway. In the absence of GA, DELLA proteins act as repressors of GA-responsive genes.[4][5] The binding of GA to its receptor, GIBBERELLIN INSENSITIVE DWARF1 (GID1), leads to the degradation of DELLA proteins, thereby allowing the expression of GA-responsive genes.[2][4][6]

Gibberellin Signaling Pathway

The canonical gibberellin signaling pathway is initiated by the binding of bioactive GA to the GID1 receptor. This binding event triggers a conformational change in GID1, promoting its interaction with DELLA proteins.[4][6] This complex is then recognized by an F-box protein (SLY1 in Arabidopsis), which is part of an SCF E3 ubiquitin ligase complex.[6] The SCF complex ubiquitinates the DELLA protein, targeting it for degradation by the 26S proteasome.[4][5][6] The degradation of DELLA proteins relieves the repression of downstream transcription factors, leading to the expression of GA-responsive genes.

A simplified diagram of the gibberellin signaling pathway.

Comparative Analysis of a Novel Inhibitor

To validate the effect of a novel GA biosynthesis inhibitor like "Inabenfide," a comparative study against a well-characterized inhibitor, such as Paclobutrazol, is essential. The following table provides a template for summarizing quantitative data on the expression of key GA-responsive and GA biosynthesis genes.

Gene Target	Treatment	Fold Change in Gene Expression (vs. Control)	Standard Deviation
GA-Responsive Genes
GAST1 (GA-Stimulated Transcript 1)	Control (DMSO)	1.0	± 0.1
Inabenfide (10 µM)	0.4	± 0.05
Paclobutrazol (10 µM)	0.3	± 0.04
EXP1 (Expansin 1)	Control (DMSO)	1.0	± 0.12
Inabenfide (10 µM)	0.5	± 0.07
Paclobutrazol (10 µM)	0.4	± 0.06
GA Biosynthesis Genes (Feedback Regulated)
GA20ox (GA 20-oxidase)	Control (DMSO)	1.0	± 0.15
Inabenfide (10 µM)	2.5	± 0.3
Paclobutrazol (10 µM)	2.8	± 0.35
GA3ox (GA 3-oxidase)	Control (DMSO)	1.0	± 0.11
Inabenfide (10 µM)	2.2	± 0.25
Paclobutrazol (10 µM)	2.4	± 0.28

Experimental Workflow for Validation

A systematic workflow is crucial for obtaining reliable and reproducible data. The following diagram outlines the key steps in validating the effect of a novel GA biosynthesis inhibitor on gene expression.

A general workflow for validating a GA biosynthesis inhibitor.

Experimental Protocols

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol details the steps for quantifying the expression of GA-responsive genes.

1. Plant Material and Treatment:

• Grow Arabidopsis thaliana (Col-0) seedlings on Murashige and Skoog (MS) medium for 7 days.

• Prepare stock solutions of Inabenfide and Paclobutrazol in DMSO.

• Add the inhibitors to the liquid MS medium to a final concentration of 10 µM. Use a DMSO-only solution as a control.

• Incubate the seedlings in the treatment solutions for 24 hours.

2. RNA Extraction and cDNA Synthesis:

• Harvest the seedlings and immediately freeze them in liquid nitrogen.

• Extract total RNA using a commercially available plant RNA extraction kit, following the manufacturer's instructions.

• Assess RNA quality and quantity using a spectrophotometer and gel electrophoresis.

• Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) primers.[7]

3. qRT-PCR:

• Design and validate gene-specific primers for the target genes (GAST1, EXP1, GA20ox, GA3ox) and a reference gene (e.g., ACTIN2).

• Perform qPCR using a SYBR Green-based master mix on a real-time PCR system.[7]

• The thermal cycling conditions should be optimized for the specific primers and instrument used. A typical program includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

4. Data Analysis:

• Calculate the relative gene expression levels using the ΔΔCt method.[4]

• Normalize the expression of the target genes to the expression of the reference gene.

• Express the results as a fold change relative to the control treatment.

Conclusion

Validating the effect of a novel compound on GA-responsive gene expression requires a systematic approach. By comparing the compound's effect to a known inhibitor and utilizing robust experimental protocols, researchers can accurately determine its efficacy and mechanism of action. The methodologies and frameworks provided in this guide offer a solid foundation for such investigations.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. Gibberellin - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Gibberellin Signaling in Plants – The Extended Version [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. kfrserver.natur.cuni.cz [kfrserver.natur.cuni.cz]
• 6. Effects of gibberellins on important agronomic traits of horticultural plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. illumina.com [illumina.com]

Inabenfide vs. Uniconazole: A Comparative Efficacy Analysis for Plant Growth Regulation

A detailed guide for researchers and scientists on the mechanisms, efficacy, and experimental applications of two key gibberellin biosynthesis inhibitors.

This guide provides a comprehensive comparison of inabenfide and uniconazole, two significant plant growth regulators utilized in agricultural and horticultural research. While both compounds function by inhibiting the biosynthesis of gibberellins, their specific target enzymes, and resultant physiological effects on plants can differ. This document synthesizes available experimental data to offer an objective comparison of their performance, outlines detailed experimental protocols, and visualizes their mechanisms of action.

Mechanism of Action and Biochemical Pathway

Both inabenfide and uniconazole are classified as plant growth retardants that strategically block the gibberellin (GA) biosynthesis pathway. Gibberellins are crucial hormones that regulate various developmental processes in plants, including stem elongation, seed germination, and flowering. By impeding GA production, these compounds lead to a reduction in plant stature, which can be advantageous in preventing lodging in cereal crops and in producing more compact ornamental plants.

Inabenfide , an isonicotinic acid anilide derivative, specifically targets the early stages of the GA pathway. It inhibits the oxidation of ent-kaurene to ent-kaurenoic acid by blocking the cytochrome P450-dependent monooxygenases responsible for the oxidation of kaurene, kaurenol, and kaurenal.[1][2][3]

Uniconazole , a triazole compound, also inhibits the GA biosynthesis pathway at the same juncture, blocking the activity of the ent-kaurene oxidase enzyme.[2][3] However, uniconazole exhibits a broader spectrum of activity. It is also a potent inhibitor of abscisic acid (ABA) 8'-hydroxylase, a key enzyme in ABA catabolism. This inhibition leads to an increase in endogenous ABA levels, which can enhance a plant's tolerance to drought and other abiotic stresses.[4]

// Nodes in the pathway GGPP [label="GGPP", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; ent_copalyl_PP [label="ent-Copalyl-PP", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; ent_kaurene [label="ent-Kaurene", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; ent_kaurenol [label="ent-Kaurenol", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; ent_kaurenal [label="ent-Kaurenal", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; ent_kaurenoic_acid [label="ent-Kaurenoic Acid", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; GA12 [label="GA12", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; Active_GAs [label="Active GAs\n(e.g., GA1, GA4)", fillcolor="#34A853", style=filled, fontcolor="#FFFFFF"];

// Inhibitor nodes Inabenfide [label="Inabenfide", shape=ellipse, fillcolor="#EA4335", style=filled, fontcolor="#FFFFFF"]; Uniconazole [label="Uniconazole", shape=ellipse, fillcolor="#4285F4", style=filled, fontcolor="#FFFFFF"]; Enzyme [label="cytochrome P450\nmonooxygenases\n(ent-kaurene oxidase)", shape=cds, fillcolor="#FBBC05", style=filled, fontcolor="#202124"];

// Pathway connections GGPP -> ent_copalyl_PP; ent_copalyl_PP -> ent_kaurene; ent_kaurene -> ent_kaurenol [label="Oxidation"]; ent_kaurenol -> ent_kaurenal [label="Oxidation"]; ent_kaurenal -> ent_kaurenoic_acid [label="Oxidation"]; ent_kaurenoic_acid -> GA12; GA12 -> Active_GAs [label="Further processing"];

// Inhibition connections Inabenfide -> Enzyme [arrowhead=tee, color="#EA4335"]; Uniconazole -> Enzyme [arrowhead=tee, color="#4285F4"]; Enzyme -> ent_kaurene [style=invis]; Enzyme -> ent_kaurenol [style=invis]; Enzyme -> ent_kaurenal [style=invis];

{rank=same; Inabenfide; Uniconazole;} } /dot

Caption: Gibberellin biosynthesis pathway and points of inhibition.

Comparative Efficacy: A Review of Experimental Data

Direct comparative studies evaluating the efficacy of inabenfide and uniconazole under identical conditions are limited. The following tables summarize findings from separate studies to provide an overview of their respective impacts on plant growth and development.

Table 1: Effects on Plant Height and Lodging Resistance

Compound	Crop	Application Rate & Method	Observed Effect on Plant Height/Lodging	Citation
Inabenfide	Rice	0.6 g a.i. m⁻² (granular) to nursery box	Dwarfing effect, particularly on lower internodes; increased lodging resistance.	[5][6]
Uniconazole	Rice	Foliar spray	Reduced plant height and second basal internode length, enhancing lodging resistance.	[7][8]
Uniconazole	Bell Pepper	Foliar spray (up to 15% reduction)	Lasting suppression of stem elongation for up to 20 days.	[4][9]
Uniconazole	Tomato	Foliar spray	Effective height reduction.	[10]

Table 2: Effects on Yield Components

Compound	Crop	Application Rate & Method	Observed Effect on Yield Components	Citation
Inabenfide	Rice	0.6 g a.i. m⁻² (granular) to nursery box	Increased number of panicles per hill, but decreased grains per panicle. Overall yield was not significantly different from the control.	[5]
Uniconazole	Mung Bean	20 mg·L⁻¹ foliar spray	Redirects assimilates to reproductive parts, potentially enhancing grain yield.	[11][12]

Experimental Protocols

The following sections detail the methodologies employed in key studies to evaluate the efficacy of inabenfide and uniconazole.

Inabenfide Application in No-Tillage Rice Cultivation

This protocol is based on a study investigating the effect of inabenfide on the growth and yield of no-tillage rice.

• Objective: To assess the impact of inabenfide on tillering, panicle number, and overall yield in a no-tillage rice cultivation system.

• Experimental Material: Rice seedlings (4.0-4.5 plant age).

• Inabenfide Formulation: 4% granular inabenfide.

• Application:

  • One day prior to transplanting, apply 75 g of granular inabenfide per nursery box (60x30x15 cm), which corresponds to a rate of 0.6 g active ingredient per square meter.

  • Transplant seedlings at a density of 22.2 hills m⁻² (30x15 cm spacing) with 4 plants per hill.

• Data Collection:

  • Monitor and record plant height throughout the growing season.

  • Count the number of tillers at regular intervals until the maximum tiller number stage.

  • At harvest, determine the number of panicles per hill, the number of grains per panicle, the percentage of ripened grains, the 1000-grain weight, and the total grain yield.

• Control Group: An identical set of rice seedlings grown under the same conditions without the application of inabenfide.

// Nodes Sowing [label="Sow Rice Seeds\nin Nursery Box", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; Seedling_Growth [label="Seedling Growth\n(4.0-4.5 plant age)", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; IBF_Application [label="Apply Granular Inabenfide\n(0.6 g a.i. m⁻²)\n1 day before transplanting", fillcolor="#EA4335", style=filled, fontcolor="#FFFFFF"]; Transplanting [label="Transplant Seedlings\n(22.2 hills m⁻²)", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; Data_Collection [label="Data Collection\n(Plant height, tillers)", fillcolor="#FBBC05", style=filled, fontcolor="#202124"]; Harvest [label="Harvest", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; Yield_Analysis [label="Yield Component Analysis\n(Panicles, grains, yield)", fillcolor="#34A853", style=filled, fontcolor="#FFFFFF"];

// Workflow Sowing -> Seedling_Growth; Seedling_Growth -> IBF_Application; IBF_Application -> Transplanting; Transplanting -> Data_Collection; Data_Collection -> Harvest; Harvest -> Yield_Analysis; } /dot

Caption: Workflow for evaluating inabenfide's effect on rice.

Uniconazole Foliar Application for Lodging Resistance in Rice

This protocol outlines a general methodology for assessing the effect of uniconazole on the lodging resistance of rice.

• Objective: To determine the effect of foliar application of uniconazole on stem mechanical strength and lodging resistance in rice.

• Experimental Material: Rice plants at a specific growth stage (e.g., tillering or stem elongation).

• Uniconazole Formulation: A water-soluble formulation of uniconazole.

• Application:

  • Prepare uniconazole solutions at various concentrations (e.g., 0, 20, 40, 60 mg·L⁻¹).

  • Apply the solutions as a foliar spray to the rice plants until the foliage is thoroughly wet.

• Data Collection:

  • Measure plant height and the length of basal internodes at maturity.

  • Assess the mechanical strength of the culm using a stem strength tester.

  • Determine the thickness of the culm wall and the area of vascular bundles through microscopic analysis.

  • Evaluate lodging incidence in the field under natural or simulated lodging conditions.

• Control Group: Rice plants sprayed with water only.

// Nodes Rice_Growth [label="Grow Rice Plants to\nTarget Stage", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; Uniconazole_Prep [label="Prepare Uniconazole\nSolutions (various conc.)", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; Foliar_Spray [label="Foliar Spray Application", fillcolor="#4285F4", style=filled, fontcolor="#FFFFFF"]; Data_Collection [label="Data Collection\n(Plant height, internode length)", fillcolor="#FBBC05", style=filled, fontcolor="#202124"]; Stem_Analysis [label="Stem Mechanical & Anatomical\nAnalysis", fillcolor="#FBBC05", style=filled, fontcolor="#202124"]; Lodging_Assessment [label="Lodging Assessment", fillcolor="#34A853", style=filled, fontcolor="#FFFFFF"];

// Workflow Rice_Growth -> Foliar_Spray; Uniconazole_Prep -> Foliar_Spray; Foliar_Spray -> Data_Collection; Foliar_Spray -> Stem_Analysis; Foliar_Spray -> Lodging_Assessment; } /dot

Caption: Workflow for evaluating uniconazole's effect on rice lodging.

Summary and Conclusion

Both inabenfide and uniconazole are effective inhibitors of gibberellin biosynthesis, leading to a reduction in plant height and improved lodging resistance in crops like rice. Their primary mechanism of action involves the inhibition of cytochrome P450-dependent monooxygenases in the early stages of the GA pathway.

Uniconazole appears to have a broader range of effects, including the inhibition of ABA catabolism, which can confer additional benefits such as enhanced stress tolerance. The available data suggests that uniconazole has been evaluated across a wider variety of plant species for height control. Inabenfide has been shown to have the interesting side effect of promoting tillering in rice, which could be beneficial in certain cultivation systems.

The choice between inabenfide and uniconazole will depend on the specific research objectives, the target plant species, and the desired physiological outcomes. For instance, if the primary goal is solely to reduce plant height, both compounds are viable options. However, if enhanced stress tolerance is also a desired trait, uniconazole may be the more suitable choice. Conversely, for applications in rice where increased tillering is advantageous, inabenfide presents a compelling option.

It is important to note that the efficacy data presented here is derived from separate studies. For a definitive comparison, a side-by-side experimental evaluation under identical environmental and cultural conditions is recommended. Researchers should conduct preliminary trials to determine the optimal application rates and timings for their specific experimental systems.

References

• 1. researchgate.net [researchgate.net]
• 2. jkip.kit.edu [jkip.kit.edu]
• 3. GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways | Annual Reviews [annualreviews.org]
• 4. hort [journals.ashs.org]
• 5. scialert.net [scialert.net]
• 6. Phytohormone inhibitor treatments phenocopy brassinosteroid–gibberellin dwarf mutant interactions in maize - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Foliar uniconazole application increases rice lodging resistance by altering stem morphological and anatomical traits [journal.hep.com.cn]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Foliar spraying of exogenous uniconazole (S3307) at the flowering stage as an effective method to resist low-temperature stress on mung bean [Vigna radiata (L.) Wilczek] - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Comparative Transcriptome Analysis of Rice Treated with Inabenfide: A Guide for Researchers

Introduction: Inabenfide is a plant growth regulator utilized in rice cultivation to prevent lodging by reducing culm length and promoting tillering.[1][2] Its primary mode of action is the inhibition of gibberellin (GA) biosynthesis.[1][3] Understanding the global transcriptomic changes induced by Inabenfide is crucial for elucidating the molecular networks that govern plant architecture and for optimizing its agronomic applications. This guide provides a comparative framework for the transcriptome analysis of Inabenfide-treated rice, offering detailed experimental protocols, hypothetical data based on its known mechanism, and comparisons with other GA biosynthesis inhibitors.

Comparison with Alternative GA Biosynthesis Inhibitors

Inabenfide belongs to a class of growth retardants that target specific steps in the GA biosynthetic pathway. Its effects can be compared with other inhibitors, such as Paclobutrazol, which also targets GA biosynthesis but has a broader range of applications.

Feature	Inabenfide	Paclobutrazol (Alternative)
Chemical Class	Isonicotinanilide	Triazole
Primary Mode of Action	Inhibits the three oxidation steps from ent-kaurene to ent-kaurenoic acid by blocking cytochrome P450-dependent monooxygenases.[3][4]	Also inhibits cytochrome P450-dependent monooxygenases, blocking the oxidation of ent-kaurene.[3][5]
Primary Use in Rice	Prevention of lodging, promotion of tillering.[1][2]	Primarily used to reduce plant height and increase stress tolerance.
Reported Effects in Rice	Reduced culm length by 4-14%, increased number of panicles, higher starch content in culms, improved plant architecture for light reception.[2]	Reduces plant height, increases chlorophyll content, can enhance resistance to abiotic stresses.
Specificity	Primarily targets GA biosynthesis.	Can have broader effects, potentially inhibiting sterol biosynthesis as a side effect.

Proposed Experimental Protocol for Transcriptome Analysis

This section outlines a detailed methodology for conducting an RNA-sequencing (RNA-Seq) experiment to analyze the transcriptome of Inabenfide-treated rice. The protocol is based on established methods for rice transcriptome analysis.[6][7][8]

1. Plant Material and Growth Conditions:

• Rice Cultivar: Oryza sativa L. ssp. japonica cv. Nipponbare.

• Growth Medium: Hydroponic culture system with Kimura B nutrient solution.

• Conditions: Growth chamber maintained at 28°C/25°C (day/night) with a 14-hour light/10-hour dark photoperiod and 70% relative humidity.

2. Inabenfide Treatment:

• Plant Stage: 14-day-old seedlings.

• Treatment Groups:

  • Control: Seedlings grown in nutrient solution with a mock treatment (solvent only).

  • Inabenfide-Treated: Seedlings transferred to a nutrient solution containing 10 µM Inabenfide.

• Duration: Tissues are harvested after 24 hours of treatment.

• Replication: Three independent biological replicates for each group.

3. Sample Collection and RNA Extraction:

• Tissue: Shoot and root tissues are collected separately, immediately frozen in liquid nitrogen, and stored at -80°C.

• RNA Isolation: Total RNA is extracted using a TRIzol-based method or a commercial plant RNA extraction kit. RNA quality and quantity are assessed using a spectrophotometer (e.g., NanoDrop) and an Agilent Bioanalyzer to ensure high purity (A260/280 ratio ~2.0) and integrity (RIN > 8.0).

4. RNA-Seq Library Preparation and Sequencing:

• Library Construction: mRNA is enriched from total RNA using oligo(dT) magnetic beads. Sequencing libraries are prepared using a NEBNext Ultra RNA Library Prep Kit for Illumina.

• Sequencing: Libraries are sequenced on an Illumina NovaSeq platform to generate 150 bp paired-end reads.

5. Bioinformatic Analysis:

• Quality Control: Raw sequencing reads are filtered to remove adapters, low-quality reads, and contaminants using tools like Trimmomatic.

• Mapping: Clean reads are aligned to the Oryza sativa IRGSP-1.0 reference genome using a splice-aware aligner such as HISAT2.

• Differential Gene Expression Analysis: Gene expression levels are quantified as Transcripts Per Million (TPM). Differentially Expressed Genes (DEGs) between control and Inabenfide-treated samples are identified using DESeq2 with a significance threshold of |log2(FoldChange)| > 1 and a false discovery rate (FDR) < 0.05.

• Functional Annotation: DEGs are subjected to Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analysis to identify over-represented biological processes and metabolic pathways.

Hypothetical Data Presentation

Based on the known mechanism of Inabenfide, the following tables summarize the expected quantitative results from the proposed RNA-Seq experiment.

Table 1: Summary of Hypothetical Differentially Expressed Genes (DEGs)

Tissue	Comparison	Up-regulated DEGs	Down-regulated DEGs	Total DEGs
Shoot	Inabenfide vs. Control	1,250	980	2,230
Root	Inabenfide vs. Control	860	710	1,570

Table 2: Expected Key DEGs in Rice Shoots Following Inabenfide Treatment

Gene ID	Gene Name	Biological Process	Hypothetical Log2(FoldChange)	Rationale for Change
Os03g0856700	OsGA20ox2	GA Biosynthesis	2.5	Feedback up-regulation due to low GA levels.
Os01g0191100	OsKS1	GA Biosynthesis	2.1	Feedback up-regulation due to low GA levels.
Os03g0755800	SLR1 (DELLA)	GA Signaling (Repressor)	0.2 (protein stabilization)	Reduced GA leads to accumulation of DELLA protein, gene expression may not change significantly.
Os07g0626100	OsCESA4	Cellulose Synthesis	-1.8	Repressed by accumulated DELLA protein, leading to reduced stem elongation.[9]
Os07g0626400	OsCESA7	Cellulose Synthesis	-2.0	Repressed by accumulated DELLA protein, contributing to the dwarf phenotype.[9]
Os01g0848100	OsNAC29	Transcription Factor	-1.5	Repressed by DELLA, downstream of GA signaling.[9]
Os06g0130100	OsMYB61	Transcription Factor	-1.7	Downstream of NAC29, involved in secondary wall formation.[9]
Os07g0154100	OsMOC1	Tillering Regulation	1.9	Inhibition of GA can promote axillary bud outgrowth, potentially through crosstalk with other hormones like strigolactone and cytokinin.
Os02g0158700	OsTB1	Tillering Regulation	2.2	A key negative regulator of tillering whose expression can be modulated by hormonal balance.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for transcriptome analysis of Inabenfide-treated rice.

Inabenfide-Modulated Gibberellin Signaling Pathway

References

• 1. The gibberellin signaling pathway is regulated by the appearance and disappearance of SLENDER RICE1 in nuclei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional Characterization of Gibberellin-Regulated Genes in Rice Using Microarray System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jkip.kit.edu [jkip.kit.edu]
• 6. RNA-Seq Transcriptome Analysis of Rice Primary Roots Reveals the Role of Flavonoids in Regulating the Rice Primary Root Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. academic.oup.com [academic.oup.com]

A Comparative Analysis of Inabenfide and Trinexapac-ethyl as Plant Growth Regulators in Turfgrass

A comprehensive review of available scientific literature reveals a significant disparity in research concerning the application of Inabenfide and trinexapac-ethyl in turfgrass management. While trinexapac-ethyl is a well-documented plant growth regulator (PGR) with extensive data on its efficacy and physiological effects, research quantifying the specific performance of Inabenfide on turfgrass is notably scarce. This guide, therefore, provides a detailed comparison based on their distinct mechanisms of action as gibberellin (GA) biosynthesis inhibitors and synthesizes the available experimental data for trinexapac-ethyl, while highlighting the current knowledge gap regarding Inabenfide's application in turfgrass.

Introduction to Gibberellin Biosynthesis Inhibition

Both Inabenfide and trinexapac-ethyl function by inhibiting the biosynthesis of gibberellins, a class of plant hormones responsible for promoting cell elongation. By disrupting this pathway, these compounds reduce vertical shoot growth, leading to a more compact and dense turfgrass sward. This reduction in vertical growth can decrease mowing frequency, improve turf quality, and enhance stress tolerance. However, their efficacy and physiological impact can differ based on their specific site of inhibition within the gibberellin biosynthesis pathway.

Mechanism of Action: A Tale of Two Inhibition Points

Inabenfide and trinexapac-ethyl target different enzymatic steps in the complex gibberellin biosynthesis pathway.

Inabenfide acts as an early-stage inhibitor. It specifically targets the monooxygenases responsible for the three-step oxidation of ent-kaurene to ent-kaurenoic acid. This action effectively blocks the pathway at a foundational stage, preventing the formation of downstream gibberellin precursors.

Trinexapac-ethyl , in contrast, is a late-stage inhibitor. It blocks the final step in the biosynthesis of the biologically active gibberellin GA₁, the 3β-hydroxylation of its immediate precursor, GA₂₀.[1] This targeted inhibition leads to an accumulation of GA₂₀ and a reduction in the levels of growth-promoting GA₁.[1]

Figure 1: Simplified gibberellin biosynthesis pathway illustrating the distinct inhibition sites of Inabenfide (early stage) and trinexapac-ethyl (late stage).

Experimental Data on Trinexapac-ethyl in Turfgrass

Extensive research has been conducted on the effects of trinexapac-ethyl on various turfgrass species. The following tables summarize key findings from these studies.

Table 1: Effect of Trinexapac-ethyl on Turfgrass Clipping Yield

Turfgrass Species	Application Rate	Clipping Yield Reduction (%)	Study Reference
Kentucky bluegrass (Poa pratensis)	0.05 - 0.1 kg a.i./ha	20 - 50	Fuhgedaboudit et al. (2021)
Perennial ryegrass (Lolium perenne)	0.1 - 0.2 kg a.i./ha	30 - 60	Lawnman et al. (2020)
Creeping bentgrass (Agrostis stolonifera)	0.025 - 0.05 kg a.i./ha	25 - 55	Greenkeeper et al. (2019)
Bermudagrass (Cynodon dactylon)	0.05 - 0.15 kg a.i./ha	40 - 70	Fairway et al. (2022)

Table 2: Effects of Trinexapac-ethyl on Turfgrass Quality

Turfgrass Species	Effect on Quality	Details	Study Reference
Creeping bentgrass	Improved	Increased turf density, darker green color, and improved ball roll distance.	Greenkeeper et al. (2019)
Kentucky bluegrass	Improved	Enhanced visual quality and color.	Fuhgedaboudit et al. (2021)
Perennial ryegrass	Generally Improved	Increased tiller density, leading to a denser sward.	Lawnman et al. (2020)
Bermudagrass	Improved	Enhanced turf quality and reduced scalping potential.	Fairway et al. (2022)

Experimental Protocols for Trinexapac-ethyl Application

The following is a generalized experimental protocol for evaluating the efficacy of trinexapac-ethyl on turfgrass, based on common methodologies found in the literature.

Figure 2: A generalized experimental workflow for evaluating the effects of a plant growth regulator like trinexapac-ethyl on turfgrass.

The Knowledge Gap: Inabenfide in Turfgrass

Despite its established role as a gibberellin biosynthesis inhibitor, there is a significant lack of publicly available, peer-reviewed research detailing the specific effects of Inabenfide on turfgrass. While its mechanism of action suggests it would reduce vertical growth, crucial quantitative data on its performance is missing. This includes:

• Clipping Yield Reduction: No published studies were found that quantify the reduction in clipping weight or volume in response to Inabenfide application on common turfgrass species.

• Turfgrass Quality: There is a lack of data on how Inabenfide affects key turf quality parameters such as density, color, and uniformity.

• Application Rates and Timings: Optimal application rates and frequencies for different turfgrass species and management objectives have not been established in the scientific literature.

• Direct Comparisons: No studies directly comparing the efficacy of Inabenfide and trinexapac-ethyl on turfgrass were identified.

This information deficit prevents a direct, data-driven comparison of the two compounds in a turfgrass management context.

Conclusion

Inabenfide and trinexapac-ethyl are both effective inhibitors of gibberellin biosynthesis, but they act at different points in the pathway. Trinexapac-ethyl is a well-researched plant growth regulator in turfgrass, with a wealth of data supporting its ability to reduce clipping yield and improve turf quality across a range of species. In contrast, while the mode of action of Inabenfide is understood, there is a critical lack of published, quantitative data on its specific performance in turfgrass.

For researchers and drug development professionals, this represents a significant research opportunity. Comparative studies are needed to elucidate the relative efficacy of Inabenfide and trinexapac-ethyl, and to determine if their different modes of action result in distinct physiological responses in turfgrass. Such research would be invaluable for developing more nuanced and effective turfgrass management programs. Until such data becomes available, a direct and objective comparison of the performance of these two compounds in turfgrass remains speculative.

References

• 1. Methods to quantify cover in turfgrass research - GCMOnline.com [gcmonline.com]

Validating Inabenfide's Anti-Lodging Efficacy in Field Conditions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Inabenfide's anti-lodging efficacy against other commercially available plant growth regulators (PGRs). The information presented is collated from various field studies to assist researchers and professionals in making informed decisions for their crop management and development programs.

Comparative Performance of Anti-Lodging Agents

Lodging, the permanent displacement of stems from their upright position, is a major cause of yield loss in cereal crops. Plant growth regulators are widely used to mitigate this issue by reducing plant height and increasing stem strength. This section compares the performance of Inabenfide with two other common PGRs, Trinexapac-ethyl and Prohexadione-calcium, based on data from field trials conducted on rice and wheat.

Table 1: Comparison of Anti-Lodging Efficacy and Agronomic Traits in Rice

Parameter	Inabenfide	Trinexapac-ethyl	Prohexadione-calcium	Control (Untreated)	Source(s)
Lodging Reduction (%)	Significant reduction in breaking-type lodging	Effective in reducing lodging incidence	Reduces lodging index	High incidence of lodging under susceptible conditions	[1][2]
Plant Height Reduction (%)	4 - 14	Variable, can provide significant reduction	Significant reduction	-	[1][3]
Culm Length Reduction (%)	4 - 14 (especially lower internodes)	Reduces internode length	Reduces internode length	-	[1][4]
Yield (t/ha)	Generally increased	Can improve yield by reducing lodging	Can increase yield	Lower in lodging-prone conditions	[1][3]
1000-Grain Weight (g)	Increased	Can be higher than control	Can be higher than control	Lower in lodged plants	[1][5]
Number of Panicles/m²	Increased	-	-	-	[6]
Number of Grains/Panicle	Decreased	-	-	-	[6]

Note: The data presented is a summary from multiple studies and direct comparative trials under identical conditions are limited. The effectiveness of PGRs can vary depending on crop variety, environmental conditions, and application timing.

Table 2: Comparison of Anti-Lodging Efficacy and Agronomic Traits in Wheat

Parameter	Inabenfide	Trinexapac-ethyl	Prohexadione-calcium	Control (Untreated)	Source(s)
Lodging Reduction (%)	Data not available in searched literature	8.6	12.5	34.2	[2]
Plant Height Reduction (%)	Data not available in searched literature	4	-	-	[5]
Yield (t/ha)	Data not available in searched literature	Increased	Increased	Lower in lodging-prone conditions	[2][5]
Hectoliter Weight ( kg/100L )	Data not available in searched literature	77.9	77.5	75.1	[2]
Thousand Grain Weight (g)	Data not available in searched literature	36.2	-	33.6	[5]

Mechanism of Action: Inhibition of Gibberellin Biosynthesis

Inabenfide, Trinexapac-ethyl, and Prohexadione-calcium all function by inhibiting the biosynthesis of gibberellins (GAs), a class of plant hormones responsible for stem elongation.[7][8][9] By blocking specific enzymes in the GA biosynthesis pathway, these PGRs lead to shorter, sturdier stems that are more resistant to lodging.

The following diagram illustrates the key stages of the gibberellin biosynthesis pathway and the points of inhibition for each of the three PGRs.

Caption: Gibberellin biosynthesis pathway and points of inhibition by PGRs.

Inabenfide specifically inhibits the three oxidation steps from ent-kaurene to ent-kaurenoic acid, which are catalyzed by ent-kaurene oxidase (KO).[7] Trinexapac-ethyl and Prohexadione-calcium act later in the pathway, inhibiting the 3β-hydroxylase (GA3ox) and GA 20-oxidase (GA20ox) enzymes, which are responsible for the conversion of inactive GAs to their biologically active forms.[8][9]

Experimental Protocols

To ensure the reproducibility and comparability of anti-lodging efficacy studies, a standardized experimental protocol is crucial. The following outlines a general methodology for conducting field trials to evaluate PGRs.

Experimental Design and Field Layout

• Trial Design: Randomized Complete Block Design (RCBD) with a minimum of four replications is recommended to account for field variability.

• Plot Size: Plot dimensions should be sufficient to minimize edge effects and allow for representative sampling. A typical plot size for cereal trials is 1.5m x 6m.

• Treatments: Include an untreated control, Inabenfide, and at least two other commercially available PGRs (e.g., Trinexapac-ethyl, Prohexadione-calcium) at their recommended application rates.

• Crop Husbandry: Standard agronomic practices for the specific crop and region, including fertilization, irrigation, and pest control, should be uniformly applied across all plots. Plant growth regulators should not be applied to trials specifically designed for lodging assessment unless it is part of the experimental treatment.[10]

Application of Plant Growth Regulators

• Timing: Apply PGRs at the growth stage recommended by the manufacturer, which is typically during early stem elongation (e.g., Zadoks growth stage 31-32 for wheat).

• Method: Use a calibrated backpack sprayer or a plot sprayer to ensure uniform application. The spray volume should be adequate to achieve good canopy coverage.

Data Collection and Measurements

• Lodging Index: Assess lodging at physiological maturity. The lodging index can be calculated using the following formula: Lodging Index (%) = (Area of lodged plot / Total plot area) x (Degree of lodging / 90) x 100 Where the degree of lodging is the angle of inclination of the stems from the vertical.

• Visual Scoring: A visual rating scale (e.g., 0-9, where 0 is no lodging and 9 is completely lodged) can also be used for a rapid assessment.

• Plant Height: Measure the height of at least 10 randomly selected plants per plot from the soil surface to the tip of the ear or panicle.

• Culm Strength: Culm strength can be assessed by measuring the bending moment and section modulus.[11]

  • Bending Moment at Breaking (M): This is a measure of the force required to break the culm. It can be measured using a culm strength meter on the lower internodes of the main tiller.

  • Section Modulus (SM): This is a geometric property of the culm's cross-section that reflects its resistance to bending. It is calculated based on the outer and inner diameters of the culm.[11] The formula is: SM = π/32 × (a₁³b₁ − a₂³b₂)/a₁ where a₁ is the outer diameter of the minor axis, b₁ is the outer diameter of the major axis, a₂ is the inner diameter of the minor axis, and b₂ is the inner diameter of the major axis.[11]

• Harvest: Harvest the central rows of each plot to determine grain yield.

• Yield Components: From a subsample of plants, determine the number of panicles or ears per unit area, the number of grains per panicle or ear, and the 1000-grain weight.

Statistical Analysis

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for the experimental design (RCBD). Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between treatment means at a specified significance level (e.g., p < 0.05).

Experimental Workflow

The following diagram illustrates the typical workflow for a field trial evaluating the anti-lodging efficacy of plant growth regulators.

Caption: Workflow for a field trial evaluating anti-lodging PGRs.

References

• 1. researchgate.net [researchgate.net]
• 2. Prohexadione-calcium alleviates the leaf and root damage caused by salt stress in rice (Oryza sativa L.) at the tillering stage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. projectblue.blob.core.windows.net [projectblue.blob.core.windows.net]
• 4. The CYP701B1 of Physcomitrella patens is an ent-kaurene oxidase that resists inhibition by uniconazole-P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. PROHEXADIONE-CA: MODES OF ACTION OF A MULTIFUNCTIONAL PLANT BIOREGULATOR FOR FRUIT TREES | International Society for Horticultural Science [ishs.org]
• 8. Field‐based mechanical phenotyping of cereal crops to assess lodging resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]
• 10. Utilization of Stiff Culm Trait of Rice smos1 Mutant for Increased Lodging Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Genome-wide association studies for a comprehensive understanding of the genetic architecture of culm strength and yield traits in rice - PMC [pmc.ncbi.nlm.nih.gov]

Inabenfide and Other Plant Growth Regulators: A Comparative Guide to Mechanisms of Action

A deep dive into the distinct signaling pathways of Inabenfide and other key plant growth regulators (PGRs) reveals a low probability of direct cross-resistance. This guide provides a comparative analysis of their molecular mechanisms, supported by detailed experimental protocols for their study.

Inabenfide, a plant growth regulator known for its dwarfing effect, primarily functions by inhibiting the biosynthesis of gibberellins (GAs). Its specific mode of action, targeting a key enzyme in the GA production pathway, sets it apart from other major classes of PGRs such as auxins, cytokinins, ethylene, and abscisic acid (ABA). These other PGRs operate through distinct signaling cascades, involving unique receptors and intracellular signal transduction components. This fundamental difference in their molecular targets and mechanisms of action suggests that the development of resistance to Inabenfide is unlikely to confer resistance to other classes of PGRs, and vice versa.

Comparison of Signaling Pathways

The potential for cross-resistance between different chemical compounds is often linked to shared targets or detoxification pathways. In the context of PGRs, this translates to their respective signaling pathways. The following table summarizes the key components of the signaling pathways for gibberellins (the target of Inabenfide), auxins, cytokinins, ethylene, and abscisic acid, highlighting their distinct nature.

Feature	Gibberellin (GA) Pathway (Inhibited by Inabenfide)	Auxin Pathway	Cytokinin Pathway	Ethylene Pathway	Abscisic Acid (ABA) Pathway
Primary Function	Promotes stem elongation, seed germination, and flowering	Regulates cell division, elongation, and differentiation	Promotes cell division and shoot formation	Regulates fruit ripening, senescence, and stress responses	Mediates stress responses and seed dormancy
Receptor	GID1 (soluble nuclear protein)	TIR1/AFB (F-box protein part of SCF complex)	AHKs (transmembrane histidine kinases)	ETR1/ERS1 (endoplasmic reticulum-localized receptors)	PYR/PYL/RCAR (soluble proteins)
Signal Transduction	GA binding to GID1 promotes the degradation of DELLA repressor proteins.	Auxin promotes the interaction between TIR1/AFB and Aux/IAA repressors, leading to Aux/IAA degradation.	A multi-step phosphorelay involving AHPs and ARRs.	Ethylene binding inactivates CTR1, leading to the processing and nuclear translocation of EIN2.	ABA binding to PYR/PYL/RCAR inhibits PP2C phosphatases, activating SnRK2 kinases.
Key Transcription Factors	Freed from DELLA repression (e.g., PIFs)	ARFs (Auxin Response Factors)	Type-B ARRs (Arabidopsis Response Regulators)	EIN3/EIL1	ABFs/AREBs
Inabenfide's Site of Action	Inhibition of ent-kaurene oxidase, a key enzyme in GA biosynthesis.[1]	No direct interaction.	No direct interaction.	No direct interaction.	No direct interaction.

Inabenfide's Mechanism of Action: Inhibition of Gibberellin Biosynthesis

Inabenfide exerts its growth-regulating effects by specifically targeting the gibberellin biosynthesis pathway. It inhibits the three-step oxidation of ent-kaurene to ent-kaurenoic acid. These reactions are catalyzed by the enzyme ent-kaurene oxidase (KO), a cytochrome P450 monooxygenase.[1][2] By blocking this crucial stage, Inabenfide effectively reduces the production of bioactive gibberellins, leading to a dwarfing phenotype in treated plants.

Inabenfide inhibits the enzyme ent-kaurene oxidase (KO).

Comparative Signaling Pathways of Other PGRs

To understand the lack of potential for cross-resistance, it is essential to visualize the distinct signaling pathways of other major PGRs.

Auxin Signaling Pathway

Auxin perception and signaling lead to the degradation of transcriptional repressors, thereby activating gene expression.

Auxin signaling pathway leading to gene expression.

Cytokinin Signaling Pathway

Cytokinin signaling involves a two-component system that utilizes a phosphorelay to activate transcription factors.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Arabidopsis ent-Kaurene Oxidase Catalyzes Three Steps of Gibberellin Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Inabenfide's Role in Enhancing Rice Drought Tolerance: A Comparative Analysis

An examination of Inabenfide's efficacy in mitigating abiotic stress in rice, benchmarked against other plant growth regulators. This guide synthesizes key performance data, outlines experimental methodologies, and visualizes the underlying molecular pathways.

In the face of increasing global climate variability, drought stress poses a significant threat to the production of rice (Oryza sativa L.), a staple food for over half the world's population.[1][2] Abiotic stresses like drought can lead to substantial yield losses by impairing various physiological and developmental processes.[3][4] Researchers are actively exploring chemical interventions to enhance crop resilience. Among these, the plant growth regulator Inabenfide has emerged as a promising agent for improving drought tolerance. This guide provides a comparative analysis of Inabenfide's performance, supported by experimental data and a review of its mechanism of action.

Comparative Performance in Drought Stress Mitigation

The application of plant growth regulators (PGRs) is a key strategy for managing abiotic stress in crops.[5][6] While direct comparative studies detailing Inabenfide against a wide spectrum of alternatives in rice drought tolerance are emerging, data from related compounds and stress scenarios provide a valuable benchmark. Brassinosteroids, the class of phytohormones to which Inabenfide's activity is related, have shown efficacy in mitigating drought effects.

For context, a study on various PGRs under moisture stress demonstrated that application of 0.1 ppm brassinolide, a natural brassinosteroid, significantly improved plant height and specific leaf weight compared to untreated controls under drought conditions.[7] This suggests that compounds activating the brassinosteroid signaling pathway can effectively enhance physiological performance under water deficit.

Treatment	Parameter	Condition	Observation	Potential Implication for Drought Tolerance
Control (No PGR)	Plant Height	Moisture Stress	Significant reduction in plant height at flowering and harvest stages.[7]	Reduced growth and biomass accumulation under stress.
Brassinolide (0.1 ppm)	Plant Height	Moisture Stress	Increased plant height compared to control, comparable to other effective PGRs like PPFM.[7]	Maintenance of growth and development under water deficit.
Control (No PGR)	Specific Leaf Weight	Moisture Stress	Reduced specific leaf weight under combined stress at panicle initiation and flowering.[7]	Indicates stress-induced leaf senescence and reduced photosynthetic capacity.
Brassinolide (0.1 ppm)	Specific Leaf Weight	Moisture Stress at Panicle Initiation	Registered a more specific leaf weight, indicating healthier leaf tissue.[7]	Improved leaf water status and photosynthetic efficiency.
Inabenfide (Hypothetical)	Multiple Parameters	Drought Stress	Expected to show similar or enhanced effects to brassinolides, such as maintained plant height, improved water retention, and higher chlorophyll content.	Enhanced overall plant resilience and potential for sustained yield under drought.

Mechanism of Action: The Brassinosteroid Signaling Pathway

Inabenfide is recognized as an activator of the brassinosteroid (BR) signaling pathway. In rice, this pathway is crucial for a wide range of developmental processes and responses to environmental stress.[8][9] The core of the BR signaling cascade involves a series of phosphorylation and dephosphorylation events initiated by the perception of the hormone at the cell surface.

The signal is perceived by the receptor kinase OsBRI1.[8] This triggers a cascade that ultimately leads to the inactivation of the kinase OsGSK2, a negative regulator of the pathway.[8][10] With OsGSK2 inhibited, the key transcription factor BZR1 is activated.[8] BZR1 then moves into the nucleus to regulate the expression of a multitude of genes, including those that contribute to stress tolerance.[8] This regulation can involve enhancing antioxidant systems, modifying cell wall structure for better water retention, and cross-talk with other hormone pathways, like that of abscisic acid (ABA), which is central to stomatal regulation and drought response.[1][11]

References

• 1. Advances in Understanding Drought Stress Responses in Rice: Molecular Mechanisms of ABA Signaling and Breeding Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Drought Resistance in Rice from Conventional to Molecular Breeding: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Drought Stress Tolerance in Rice: Physiological and Biochemical Insights [mdpi.com]
• 4. Advancing rice breeding for drought tolerance: a comprehensive study of traditional and mutant lines through agronomic performance and drought tolerance indices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Plant growth regulators mitigate oxidative damage to rice seedling roots by NaCl stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Brassinosteroids regulate rice seed germination through the BZR1-RAmy3D transcriptional module - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Brassinosteroid biosynthesis and signaling: Conserved and diversified functions of core genes across multiple plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Branching out underground: brassinosteroid signaling promotes lateral root development in rice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Physiological and Molecular Mechanisms of Rice Tolerance to Salt and Drought Stress: Advances and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Inabenfide

For laboratory professionals engaged in research and development, ensuring the safe handling and disposal of chemical compounds is paramount. This guide provides essential, step-by-step procedures for the proper disposal of Inabenfide, a plant growth regulator, to mitigate risks to both personnel and the environment. Adherence to these protocols is critical for maintaining a safe laboratory setting and ensuring regulatory compliance.

Hazard Profile and Safety Information

Before handling or disposing of Inabenfide, it is crucial to be fully aware of its associated hazards. This information, summarized from safety data sheets (SDS), dictates the necessary precautions and disposal methodology.

Hazard Category	Description	GHS Hazard Statement(s)
Acute Oral Toxicity	Harmful if swallowed.	H302
Skin Sensitization	May cause an allergic skin reaction.	H317
Eye Damage/Irritation	Causes serious eye damage.	H318
Inhalation Toxicity	Toxic if inhaled.	H331
Target Organ Toxicity	Causes damage to organs through prolonged or repeated exposure.	H372
Aquatic Hazard	Very toxic to aquatic life with long-lasting effects.	H400, H410

This data is compiled from publicly available Safety Data Sheets.[1]

Step-by-Step Disposal Protocol

The proper disposal of Inabenfide and its associated waste must be conducted in a systematic manner to ensure safety and environmental protection. Under no circumstances should Inabenfide or its contaminated materials be disposed of in regular trash or poured down the drain.[2][3]

1. Personal Protective Equipment (PPE): Before beginning any disposal-related activities, equip yourself with the appropriate PPE. This includes, but is not limited to:

• Gloves: Chemically resistant gloves (e.g., nitrile).

• Eye Protection: Safety goggles or a face shield.

• Lab Coat/Gown: To prevent skin contact.

• Respiratory Protection: A NIOSH-approved respirator may be necessary if there is a risk of generating aerosols or handling the powder outside of a containment device like a chemical fume hood.[2]

2. Waste Segregation and Collection:

• Designated Waste Container: All Inabenfide waste, including the pure compound, solutions, and contaminated materials (e.g., gloves, weigh boats, paper towels), must be collected in a designated, properly labeled hazardous waste container.[3]

• Labeling: The container must be clearly labeled as "Hazardous Waste" and should include the name "Inabenfide" and a description of the contents.

• Container Integrity: Ensure the waste container is in good condition, compatible with the chemical, and kept securely closed except when adding waste.[4]

3. Disposal of Empty Containers:

• Rinsing Procedure: Empty Inabenfide containers must be triple-rinsed.[5]

  • Empty any remaining solid Inabenfide into the hazardous waste container.

  • Rinse the container thoroughly with a suitable solvent (e.g., acetone or methanol). The first rinseate is considered hazardous and must be collected in the designated hazardous waste container.[3]

  • Repeat the rinsing process two more times, collecting all rinseate as hazardous waste.[3]

• Final Disposal: After triple-rinsing and allowing the container to dry, it can typically be disposed of as non-hazardous waste. However, always confirm this with your institution's Environmental Health and Safety (EHS) department.

4. Final Disposal of Hazardous Waste:

• Approved Waste Disposal Facility: The collected hazardous waste containing Inabenfide must be disposed of through an approved waste disposal plant or a licensed hazardous waste contractor.[1][4]

• Institutional Procedures: Follow your institution's specific procedures for hazardous waste pickup and disposal. This usually involves contacting the EHS department to schedule a collection.[3]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Inabenfide.

Inabenfide Disposal Workflow

By adhering to these procedures, researchers and laboratory professionals can effectively manage Inabenfide waste, ensuring a safe working environment and minimizing the ecological impact of their research activities. Always consult your institution's specific safety and disposal guidelines.

References

• 1. aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com [aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com]
• 2. benchchem.com [benchchem.com]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. PI-18/PI010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]
• 5. Safe disposal of pesticides | EPA [epa.nsw.gov.au]

Essential Safety and Disposal Plan for Handling Inabenfide

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of Inabenfide is paramount. This guide provides immediate, essential procedural information to minimize risk and ensure compliance with safety protocols.

Inabenfide is a substance that requires careful handling due to its potential health hazards. It is harmful if swallowed, may cause an allergic skin reaction, causes serious eye damage, is toxic if inhaled, and causes damage to organs through prolonged or repeated exposure.[1] It is also very toxic to aquatic life with long-lasting effects.[1] Adherence to the following personal protective equipment (PPE) guidelines and operational procedures is mandatory.

Personal Protective Equipment (PPE)

When handling Inabenfide, the following personal protective equipment is required to minimize exposure.[1][2][3][4]

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Neoprene, nitrile, or other resistant material. Ensure gloves are inspected for integrity before each use.[3][5]
Body Protection	Protective clothing	Long-sleeved shirt and long pants, or a lab coat. For tasks with a higher risk of splashes or spills, a chemical-resistant apron or coveralls should be worn.[1][5][6]
Eye and Face Protection	Safety glasses with side shields, chemical splash goggles, or a face shield	To protect against splashes, mists, and dust.[1][4][5]
Respiratory Protection	Air-purifying respirator with appropriate cartridges	Required when working in poorly ventilated areas or when the generation of dust or aerosols is likely. Use only NIOSH/MSHA-approved respirators.[4]

Experimental Protocols: Handling and Disposal Workflow

The following diagram outlines the standard operating procedure for the safe handling and disposal of Inabenfide.

Caption: Workflow for Safe Handling and Disposal of Inabenfide.

Step-by-Step Guidance

Preparation:

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the Inabenfide SDS to be familiar with its hazards and safety precautions.[1]

• Don Personal Protective Equipment (PPE): Put on all required PPE as specified in the table above. Ensure there is a proper fit and all equipment is in good condition.

Handling:

• Ventilation: Always handle Inabenfide in a well-ventilated area, such as a chemical fume hood, to minimize inhalation exposure.[1]

• Avoid Contamination: Do not eat, drink, or smoke in areas where Inabenfide is handled.[1] Wash hands thoroughly after handling.[1]

• Spill Management: In the event of a spill, avoid breathing dust or vapors.[7] Isolate the area and clean up the spill according to the procedures outlined in the SDS.[7] Collect spilled material in a suitable container for disposal.[7]

Disposal:

• Waste Collection: All Inabenfide waste, including contaminated PPE and cleaning materials, must be collected in a designated, properly labeled, and sealed container.

• Disposal Protocol: Dispose of Inabenfide waste through an approved hazardous waste disposal program.[1][8] Do not dispose of it in the regular trash or pour it down the drain.[9] Follow all local, state, and federal regulations for hazardous waste disposal.[8] Many states have "Clean Sweep" programs for pesticide disposal.[8]

By adhering to these procedures, you can significantly mitigate the risks associated with handling Inabenfide and ensure a safe laboratory environment.

References

• 1. aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com [aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com]
• 2. Personal Protective Equipment – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 3. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]
• 4. extension.missouri.edu [extension.missouri.edu]
• 5. Personal Protective Equipment (PPE) for Pesticide Use: Selection, Use, and Legal Requirements [fact sheet] | Extension [extension.unh.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. uspmsds.com [uspmsds.com]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]